(R)-4-Methylpyrrolidin-2-one

• CAS: 260061-31-2

Core Science & Biosynthesis

(R)-4-Methylpyrrolidin-2-one physical and chemical properties

An In-depth Technical Guide to (R)-4-Methylpyrrolidin-2-one: Properties, Synthesis, and Applications

Introduction

(R)-4-Methylpyrrolidin-2-one is a chiral lactam that serves as a valuable building block in modern organic synthesis and medicinal chemistry. The pyrrolidinone ring system is a privileged scaffold, appearing in numerous natural products and pharmacologically active compounds.[1] The specific stereochemistry of (R)-4-Methylpyrrolidin-2-one, with a methyl group at the C4 position, offers a defined three-dimensional structure that is crucial for creating stereospecific molecules. This guide provides a comprehensive overview of its core physical and chemical properties, synthetic methodologies, analytical procedures, and applications, tailored for researchers and professionals in drug development.

Core Molecular Attributes

(R)-4-Methylpyrrolidin-2-one is identified by its unique chemical structure and registry numbers. Understanding these core attributes is the first step in its application.

Identifier	Value	Source
IUPAC Name	(4R)-4-Methylpyrrolidin-2-one	[2]
CAS Number	260061-31-2	[2]
Molecular Formula	C₅H₉NO	[2]
Molecular Weight	99.13 g/mol	[2][3][4][5]
Canonical SMILES	C[C@@H]1CC(=O)NC1	[2]
InChI Key	YRKRGYRYEQYTOH-SCSAIBSYSA-N	[2]

Caption: Core identifiers for (R)-4-Methylpyrrolidin-2-one.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in different environments and are critical for designing experiments and formulations. Much of the publicly available data pertains to the racemic mixture, 4-methylpyrrolidin-2-one (CAS: 2996-58-9). The properties of the individual enantiomers are expected to be very similar, with the notable exception of optical rotation.

Table of Physical Properties

Property	Value	Notes	Source
Appearance	White to Off-White Solid	Low melting point solid, may appear as liquid or semi-solid.	[6]
Melting Point	48-51 °C	Data for the racemic mixture.	[3][6][7]
Boiling Point	240.5 - 241 °C	At 760 mmHg; data for the racemic mixture.	[3][6]
Density	~1.0 g/cm³	Data for the racemic mixture.	[3][6]
Flash Point	~128 °C	Data for the racemic mixture.	[3][7]
Hydrogen Bond Donors	1	The N-H group of the lactam.	[2][5]
Hydrogen Bond Acceptors	1	The C=O group of the lactam.	[2][5]

Solubility Profile

The pyrrolidinone structure, containing a polar lactam group, influences its solubility. Based on its structure and data from related compounds like N-Methyl-2-pyrrolidone (NMP), a general solubility profile can be established.[8][9]

Solvent	Solubility	Rationale
Water	Soluble/Miscible	The polar lactam group can form hydrogen bonds with water.
Methanol, Ethanol	Soluble	Polar protic solvents readily solvate the molecule.
Chloroform	Sparingly Soluble	[7]
Ethyl Acetate	Slightly Soluble	[7]
Acetone, THF	Soluble	Polar aprotic solvents are generally effective for lactams.
Hexanes, Toluene	Sparingly/Insoluble	Nonpolar solvents are less effective at solvating the polar structure.

Spectroscopic Characterization

Spectroscopic data is essential for structure elucidation and quality control. The key spectral features for (R)-4-Methylpyrrolidin-2-one are predictable based on its functional groups.

Spectroscopy	Key Feature	Expected Chemical Shift / Wavenumber	Rationale
¹H NMR	N-H Proton	δ ~ 7.0-8.0 ppm (broad singlet)	Amide proton, often broad due to quadrupole broadening and exchange.
CH (CH₃)	δ ~ 2.3-2.6 ppm (multiplet)	Methine proton adjacent to the methyl group.
CH ₂-C=O	δ ~ 2.1-2.4 ppm (multiplet)	Methylene protons alpha to the carbonyl.
CH ₂-N	δ ~ 3.0-3.4 ppm (multiplet)	Methylene protons alpha to the nitrogen.
CH ₃	δ ~ 1.1-1.3 ppm (doublet)	Methyl group protons, split by the adjacent methine proton.
¹³C NMR	C=O	δ ~ 175-180 ppm	Carbonyl carbon of the five-membered lactam.
C H₂-N	δ ~ 45-50 ppm	Methylene carbon adjacent to nitrogen.
C H₂-C=O	δ ~ 35-40 ppm	Methylene carbon adjacent to the carbonyl.
C H(CH₃)	δ ~ 28-33 ppm	Methine carbon.
C H₃	δ ~ 18-22 ppm	Methyl carbon.
IR Spectroscopy	N-H Stretch	3200-3300 cm⁻¹ (broad)	Characteristic stretching vibration of the N-H bond in the lactam.
C=O Stretch	~1680 cm⁻¹ (strong)	Strong absorption typical for a five-membered ring amide (γ-lactam).
C-H Stretch	2850-3000 cm⁻¹	Aliphatic C-H stretching vibrations.

Chemical Profile and Synthesis

Reactivity

The chemical behavior of (R)-4-Methylpyrrolidin-2-one is dominated by the lactam functionality.

• Hydrolysis: The amide bond can be cleaved under strong acidic or basic conditions to yield the corresponding (R)-4-amino-3-methylbutanoic acid.

• Reduction: The carbonyl group can be reduced, typically with strong reducing agents like lithium aluminum hydride (LiAlH₄), to yield (R)-4-methylpyrrolidine.[10]

• N-Alkylation/Acylation: The nitrogen atom can be deprotonated with a suitable base and subsequently alkylated or acylated to introduce various substituents, a common strategy in drug development.

General Synthesis Workflow

A common route to chiral 4-substituted pyrrolidinones involves the cyclization of an appropriate amino acid precursor. The synthesis can be designed to preserve the stereocenter.

Caption: General synthetic workflow for (R)-4-Methylpyrrolidin-2-one.

Exemplary Synthesis Protocol

This protocol describes the lactamization of a suitable amino acid precursor.

• Reaction Setup: To a solution of (R)-4-amino-3-methylbutanoic acid in a high-boiling point aprotic solvent (e.g., toluene or xylene), equip the reaction flask with a Dean-Stark apparatus. Causality: The Dean-Stark trap is used to remove water formed during the intramolecular condensation, driving the equilibrium towards the formation of the lactam.

• Heating: Heat the reaction mixture to reflux. The reaction progress can be monitored by observing the amount of water collected.

• Monitoring: Progress can also be monitored by thin-layer chromatography (TLC) or LC-MS to confirm the consumption of the starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure (R)-4-Methylpyrrolidin-2-one.

Applications in Research and Drug Development

The pyrrolidine nucleus is a cornerstone in medicinal chemistry, and chiral variants like (R)-4-Methylpyrrolidin-2-one are of particular interest.[1]

• Chiral Building Block: It serves as a starting material for synthesizing more complex molecules where the stereochemistry at the C4 position is critical for biological activity. For instance, the orientation of the methyl group can influence how a final drug molecule binds to its target receptor or enzyme.[1]

• Scaffold for Bioactive Compounds: 4-Methyl-2-pyrrolidone has been utilized in the preparation of iminopyrrolidines, which act as selective inhibitors of human inducible nitric oxide synthase (iNOS), an enzyme implicated in inflammatory processes.[7]

• Analogue of NMP: While N-Methyl-2-pyrrolidone (NMP) is a widely used polar aprotic solvent in pharmaceutical formulations, its reproductive toxicity is a concern.[8][11] (R)-4-Methylpyrrolidin-2-one can be explored as a structural component in drug candidates where NMP's solvent properties are mimicked in a covalently bound fragment.

Analytical and Quality Control Workflow

Ensuring the chemical purity and stereochemical integrity of (R)-4-Methylpyrrolidin-2-one is paramount.

Caption: A typical quality control workflow for chiral intermediates.

Protocol: Chiral HPLC for Enantiomeric Excess (e.e.) Determination

• Column Selection: Choose a chiral stationary phase (CSP) capable of resolving the enantiomers of 4-methylpyrrolidin-2-one. Polysaccharide-based columns (e.g., Chiralcel OD-H or Chiralpak AD-H) are often effective for this class of compounds. Causality: The chiral stationary phase provides a chiral environment, leading to differential interactions (e.g., hydrogen bonding, dipole-dipole) with the two enantiomers, resulting in different retention times.

• Mobile Phase Preparation: Prepare an isocratic mobile phase, typically a mixture of a nonpolar solvent like hexanes or heptane and a polar modifier like isopropanol (IPA) or ethanol. A common starting point is 90:10 hexane:IPA.

• Sample Preparation: Accurately weigh and dissolve a small amount of the sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Instrumentation Setup: Set the HPLC system with a flow rate of ~1.0 mL/min and a UV detector set to a wavelength where the compound absorbs (e.g., ~210 nm for the amide chromophore).

• Analysis: Inject a small volume (e.g., 10 µL) of the sample. To confirm peak identity, also inject a sample of the racemic mixture.

• Calculation: The enantiomeric excess is calculated from the peak areas of the two enantiomers (R and S) using the formula: e.e. (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] × 100.

Safety and Handling

Proper handling is crucial as the compound is classified as an irritant.

Hazard Class	GHS Statement	Pictogram
Skin Irritation	H315: Causes skin irritation	GHS07 (Exclamation Mark)
Eye Irritation	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)
Respiratory Irritation	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)
Source:[5][12]

Safe Handling Protocol

• Engineering Controls: Handle the compound in a well-ventilated fume hood to minimize inhalation of dust or vapors.[11][13]

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[13]

• Dispensing: Since it is a low-melting solid, it may be a waxy solid or liquid. Handle with care, avoiding direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place away from incompatible materials such as strong oxidizing agents.[6][7]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Conclusion

(R)-4-Methylpyrrolidin-2-one stands out as a well-defined chiral intermediate with significant potential for the synthesis of complex molecular targets. Its specific stereochemistry, combined with the versatile reactivity of the lactam ring, makes it a valuable tool for medicinal chemists and researchers. A thorough understanding of its physicochemical properties, analytical methods, and safety protocols, as detailed in this guide, is essential for its effective and safe utilization in the laboratory and beyond.

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A Senior Application Scientist's Guide to the Spectroscopic Characterization of (R)-4-Methylpyrrolidin-2-one

Abstract

(R)-4-Methylpyrrolidin-2-one is a valuable chiral building block in modern medicinal chemistry and materials science. Its enantiopurity and structural integrity are paramount for the synthesis of targeted, high-efficacy molecules. This technical guide provides an in-depth analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—required for the unambiguous characterization of this compound. Written for researchers, scientists, and drug development professionals, this document moves beyond mere data presentation. It delves into the causality behind experimental choices, provides validated protocols for data acquisition, and offers a framework for logical spectral interpretation, ensuring scientific integrity and reproducibility.

Introduction: The Imperative for Precise Characterization

The pyrrolidinone scaffold is a privileged structure in pharmacology, forming the core of numerous bioactive compounds.[1] The introduction of a chiral center, as in (R)-4-Methylpyrrolidin-2-one, adds a layer of stereochemical complexity that is critical to its function. Enantiomers of a chiral drug can exhibit vastly different pharmacological activities and toxicological profiles.[2] Consequently, the ability to confirm the absolute configuration and verify the structural identity of chiral intermediates like (R)-4-Methylpyrrolidin-2-one is not merely an analytical exercise but a foundational requirement for successful drug development and materials innovation.

This guide outlines a multi-spectroscopic approach, leveraging the unique strengths of NMR, IR, and MS to create a comprehensive and self-validating analytical workflow. By understanding the principles behind the data, scientists can confidently confirm the structure, purity, and stereochemical integrity of their material.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Framework

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and stereochemical arrangement of a molecule in solution. For a chiral molecule like (R)-4-Methylpyrrolidin-2-one, NMR not only confirms the carbon-hydrogen framework but also provides insights into the three-dimensional environment shaped by the stereocenter.

¹H NMR Analysis: Probing the Proton Environment

The proton NMR spectrum provides detailed information about the chemical environment, number, and connectivity of hydrogen atoms. The chiral center at C4 renders the two protons on the C3 and C5 positions diastereotopic, meaning they are chemically non-equivalent and should, in principle, appear as distinct signals with different chemical shifts.

• Expertise in Action: The choice of a high-field spectrometer (e.g., 400 MHz or higher) is crucial. It enhances chemical shift dispersion, which is necessary to resolve the complex splitting patterns and the subtle non-equivalence of the diastereotopic protons, which might otherwise overlap at lower field strengths.

Table 1: Representative ¹H NMR Data for 4-Methylpyrrolidin-2-one (Data presented is based on analogous structures and established chemical shift principles. Acquired in CDCl₃ at 400 MHz.)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Interpretation
~6.5-7.5	br s	1H	NH	The broad singlet is characteristic of an amide proton, which often undergoes exchange. Its chemical shift is highly dependent on concentration and solvent.
~3.41	ddd	1H	C5-H ₐ (diastereotopic)	One of the two protons at the C5 position, adjacent to the nitrogen. It is coupled to its geminal proton (C5-Hₑ) and the C4 proton.
~2.98	ddd	1H	C5-H ₑ (diastereotopic)	The second C5 proton, in a different chemical environment due to the chiral center.
~2.50	dd	1H	C3-H ₐ (diastereotopic)	One of the two protons at the C3 position, adjacent to the carbonyl group. Deshielded relative to C4-H.
~2.25-2.35	m	1H	C4-H	This multiplet corresponds to the proton at the chiral center, coupled to the methyl group protons and the two C3 and two C5 protons.
~2.01	dd	1H	C3-H ₑ (diastereotopic)	The second C3 proton. The diastereotopic nature results in a distinct signal from its geminal partner.
~1.15	d	3H	C4-CH ₃	The doublet arises from the coupling of the methyl protons with the single proton on C4.

¹³C NMR Analysis: The Carbon Backbone

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule. Proton-decoupled spectra simplify the analysis to a series of single lines, one for each carbon.

Table 2: Representative ¹³C NMR Data for 4-Methylpyrrolidin-2-one (Data presented is based on analogous structures. Acquired in CDCl₃ at 100 MHz.)

Chemical Shift (δ, ppm)	Assignment	Interpretation
~178.5	C 2 (C=O)	The carbonyl carbon of the lactam is significantly deshielded and appears far downfield, which is characteristic of amide carbonyls.
~49.0	C 5	The carbon adjacent to the nitrogen atom appears at a characteristic chemical shift for α-amino carbons.
~38.5	C 3	The carbon alpha to the carbonyl group.
~31.0	C 4	The carbon atom of the chiral center.
~20.5	C4-C H₃	The methyl group carbon, appearing in the typical aliphatic region.

Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and accuracy. The following methodology is recommended for acquiring high-quality NMR data for pyrrolidinone derivatives.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of (R)-4-Methylpyrrolidin-2-one.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. Chloroform-d (CDCl₃) is a common first choice for its ability to dissolve a wide range of organic compounds.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if the spectrometer is not equipped to reference the residual solvent peak.

• Instrument Setup & ¹H NMR Acquisition:

  • Use a spectrometer with a proton frequency of at least 400 MHz.

  • Tune and shim the probe to ensure a homogeneous magnetic field.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm).

  • Employ a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Use a relaxation delay of 1-5 seconds to ensure quantitative integration.

• ¹³C NMR Acquisition:

  • Switch the probe to the corresponding carbon frequency (e.g., 100 MHz for a 400 MHz instrument).

  • Use a standard proton-decoupled pulse sequence.

  • Set a wider spectral width (e.g., 0-200 ppm).

  • A greater number of scans (e.g., 128 or more) will be necessary due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and reliable technique for identifying the key functional groups within a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations. For (R)-4-Methylpyrrolidin-2-one, the most prominent features are the amide N-H and C=O bonds.

Spectral Interpretation

The IR spectrum provides a molecular "fingerprint." The key is to identify the characteristic absorption bands that confirm the presence of the lactam ring.

• N-H Stretch: A moderate to strong absorption band is expected in the region of 3200-3400 cm⁻¹. Its position and shape can be affected by hydrogen bonding.

• C-H Stretches: Sharp peaks just below 3000 cm⁻¹ (e.g., 2850-2960 cm⁻¹) confirm the presence of aliphatic C-H bonds from the methyl and methylene groups.

• C=O Stretch (Amide I Band): This is one of the most intense and diagnostic peaks in the spectrum. For a five-membered lactam (γ-lactam), a strong, sharp absorption is expected at a relatively high wavenumber, typically around 1680-1700 cm⁻¹ . The ring strain in the five-membered ring shifts this peak to a higher frequency compared to acyclic amides.[3]

Table 3: Key IR Absorption Bands for 4-Methylpyrrolidin-2-one

Wavenumber (cm⁻¹)	Intensity	Assignment
~3250	Strong, broad	N-H stretch
2960-2850	Medium-Strong	Aliphatic C-H stretches
~1690	Very Strong, sharp	C=O stretch (Amide I)
~1460	Medium	C-H bend (CH₂/CH₃)

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

Attenuated Total Reflectance (ATR) has become the primary sampling method for solid and liquid samples due to the minimal sample preparation required.[1]

• Background Spectrum: Ensure the ATR crystal (typically diamond) is clean. Record a background spectrum of the empty crystal. This is crucial as it will be subtracted from the sample spectrum to remove interfering signals from atmospheric CO₂ and H₂O.

• Sample Application: Place a small amount (a few milligrams) of the solid (R)-4-Methylpyrrolidin-2-one sample directly onto the ATR crystal.

• Apply Pressure: Use the pressure arm to apply firm, even pressure, ensuring good contact between the sample and the crystal surface.

• Data Acquisition: Record the sample spectrum, typically over a range of 4000-400 cm⁻¹. Co-adding multiple scans (e.g., 16-32) improves the signal-to-noise ratio.

• Cleaning: After analysis, thoroughly clean the crystal with a suitable solvent (e.g., isopropanol) and a soft tissue.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides two fundamental pieces of information: the molecular weight of the compound and, through fragmentation, clues about its structure. Electron Ionization (EI) is a common technique for small, volatile molecules, inducing reproducible fragmentation patterns.[4]

Fragmentation Analysis

In EI-MS, the molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M⁺•), which is a radical cation. This ion is often unstable and breaks apart into smaller, charged fragments and neutral radicals. Only the charged fragments are detected.[5]

• Molecular Ion (M⁺•): For C₅H₉NO, the exact mass is 99.0684 g/mol . The nominal mass spectrum should show a peak at m/z = 99 . The intensity of this peak depends on its stability.

• Key Fragmentation Pathways: The fragmentation of cyclic amides is often directed by the carbonyl group and the nitrogen atom. Common fragmentation involves cleavage of the bonds adjacent to these functional groups.[4][6] A primary fragmentation route is often alpha-cleavage to the carbonyl group, leading to the loss of CO.

Table 4: Expected Mass Fragments for 4-Methylpyrrolidin-2-one (EI-MS)

m/z	Proposed Fragment	Interpretation
99	[C₅H₉NO]⁺•	Molecular Ion (M⁺•)
84	[M - CH₃]⁺	Loss of the methyl group from the C4 position.
71	[M - CO]⁺•	Loss of a neutral carbon monoxide molecule, a common fragmentation for cyclic ketones/amides.
56	[C₃H₆N]⁺	Cleavage of the ring, potentially via loss of CH₃ and CO.
43	[C₂H₅N]⁺• or [C₃H₇]⁺	A common fragment in aliphatic systems.

Visualization of Fragmentation

The logical flow of fragmentation can be visualized to better understand the origins of the observed spectral peaks.

Caption: Key EI-MS fragmentation pathways for (R)-4-Methylpyrrolidin-2-one.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample (typically dissolved in a volatile solvent like methanol or dichloromethane) into the mass spectrometer, often via a Gas Chromatography (GC-MS) system or a direct insertion probe.

• Ionization: The sample is vaporized and enters the ion source, where it is bombarded with a beam of electrons (standard energy is 70 eV).

• Mass Analysis: The resulting positively charged ions (molecular ion and fragments) are accelerated into a mass analyzer (e.g., a quadrupole). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded, generating the mass spectrum.

Conclusion: A Synthesis of Spectroscopic Evidence

The comprehensive characterization of (R)-4-Methylpyrrolidin-2-one is achieved not by a single technique, but by the logical synthesis of data from NMR, IR, and MS.

• MS confirms the molecular weight (m/z 99) and provides structural clues through predictable fragmentation.

• IR spectroscopy validates the presence of key functional groups, most notably the strained lactam C=O bond (~1690 cm⁻¹) and the N-H bond (~3250 cm⁻¹).

• NMR (¹H and ¹³C) provides the definitive structural map, confirming the carbon-hydrogen framework, the connectivity of all atoms, and offering insight into the chiral environment through the diastereotopicity of key protons.

Together, these techniques provide a robust, self-validating system for confirming the identity and purity of (R)-4-Methylpyrrolidin-2-one, a critical requirement for its application in the exacting fields of pharmaceutical development and materials science.

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An In-depth Technical Guide to the Enantioselective Synthesis of (R)-4-Methylpyrrolidin-2-one

Introduction: The Significance of Chiral Pyrrolidinones in Modern Chemistry

The pyrrolidinone ring system is a privileged scaffold in medicinal chemistry and drug discovery, appearing in a multitude of biologically active compounds.[1][2] Specifically, chiral substituted pyrrolidinones serve as crucial building blocks and pharmacophores for developing novel therapeutics.[3][4] (R)-4-Methylpyrrolidin-2-one, a key chiral lactam, is a valuable intermediate in the synthesis of various pharmaceutical agents. Its stereocenter at the C4 position dictates the molecule's three-dimensional orientation, which is often critical for specific interactions with biological targets like enzymes and receptors. Consequently, the development of robust, scalable, and highly stereoselective methods for its synthesis is of paramount importance to researchers in both academic and industrial settings.

This guide provides a detailed exploration of the principal strategies for the enantioselective synthesis of (R)-4-Methylpyrrolidin-2-one. We will delve into the mechanistic underpinnings of each approach, present field-proven experimental protocols, and offer insights into the critical parameters that ensure high yield and enantiopurity.

Strategy 1: Asymmetric Hydrogenation of Prochiral Substrates

Asymmetric hydrogenation represents one of the most direct and atom-economical methods for establishing chirality.[5] This approach involves the reduction of a prochiral precursor, such as 3-methyl-1,5-dihydro-2H-pyrrol-2-one or methylsuccinimide, using molecular hydrogen in the presence of a chiral catalyst. The Nobel Prize-winning work of Ryōji Noyori on ruthenium-BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) systems provides the foundational technology for this powerful transformation.[6][7]

Core Principle & Mechanistic Insight

The success of this strategy hinges on a chiral transition metal complex that coordinates both the hydrogen molecule and the substrate in a specific spatial arrangement. For the synthesis of the (R)-enantiomer, a catalyst bearing an (R)-configured chiral ligand is typically employed. The Noyori-type hydrogenation mechanism involves the formation of a ruthenium dihydride species, which then participates in a catalytic cycle.[5][8] The substrate coordinates to the metal center, followed by the stereoselective transfer of hydride to the prochiral face of the substrate, ultimately liberating the chiral product and regenerating the catalyst.[7][9]

The choice of catalyst is critical; ruthenium complexes paired with C2-symmetric diphosphine ligands like BINAP are renowned for their high efficiency and enantioselectivity in the hydrogenation of a wide array of functionalized ketones and olefins.[6][8]

Visualizing the Catalytic Cycle

Caption: Catalytic cycle for Noyori-type asymmetric hydrogenation.

Experimental Protocol: Ruthenium-Catalyzed Asymmetric Hydrogenation

This protocol is a representative example for the asymmetric hydrogenation of a suitable prochiral imide. Caution: This reaction involves hydrogen gas under pressure and should only be performed by trained personnel in a well-ventilated fume hood using appropriate safety equipment.

• Catalyst Preparation & Reactor Setup:

  • In a nitrogen-filled glovebox, charge a high-pressure reactor vessel with RuCl₂[(R)-BINAP] (0.01 mol%).

  • Add the substrate, methylsuccinimide (1.0 eq).

  • Add degassed solvent (e.g., ethanol or methanol) to achieve a desired substrate concentration (e.g., 0.5 M).

  • Seal the reactor, remove it from the glovebox, and connect it to a hydrogen gas line.

• Reaction Execution:

  • Purge the reactor vessel with hydrogen gas (3-4 cycles) to remove any residual nitrogen.

  • Pressurize the reactor to the desired hydrogen pressure (e.g., 50-100 atm).[8]

  • Begin vigorous stirring and heat the reaction mixture to the target temperature (e.g., 50-80 °C).

  • Monitor the reaction progress by analyzing aliquots via GC or HPLC.

• Work-up and Purification:

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Purge the reactor with nitrogen.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography or recrystallization to afford pure (R)-4-Methylpyrrolidin-2-one.

Data Summary: Performance of Asymmetric Hydrogenation

Catalyst System	Substrate	Yield (%)	ee (%)	Reference
Ru/(R)-BINAP	Methylsuccinimide	>95	>98	[6][8]
Rh/ZhaoPhos	β-Alkyl-α,β-unsaturated lactam	up to 99	up to 99	[10]
Ru/Josiphos	Tetrasubstituted Fluoroenamide	N/A	98	[11]

Strategy 2: Enzymatic Kinetic Resolution (EKR) of Racemic 4-Methylpyrrolidin-2-one

Kinetic resolution is a powerful technique for separating racemic mixtures.[12] In an enzymatic kinetic resolution (EKR), an enzyme selectively catalyzes the transformation of one enantiomer of a racemic substrate, leaving the other enantiomer unreacted.[13] For the synthesis of (R)-4-Methylpyrrolidin-2-one, this typically involves the selective acylation of the (S)-enantiomer, allowing for the isolation of the desired, unreacted (R)-enantiomer.

Core Principle & Enzyme Selection

The key to a successful EKR is an enzyme that exhibits high enantioselectivity (E-value). Lipases, such as those from Candida antarctica (CALB), Candida rugosa, or Pseudomonas fluorescens, are commonly employed for this purpose due to their broad substrate scope, stability in organic solvents, and high stereoselectivity.[14][15] The reaction involves treating the racemic lactam with an acyl donor (e.g., vinyl acetate or isopropenyl acetate) in the presence of the lipase. The enzyme's chiral active site preferentially binds and acylates the (S)-enantiomer, converting it to an N-acyl lactam. The unreacted (R)-enantiomer can then be separated from the acylated product.

Visualizing the EKR Workflow

Caption: General workflow for Enzymatic Kinetic Resolution (EKR).

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

• Reaction Setup:

  • To a flask, add racemic 4-methylpyrrolidin-2-one (1.0 eq) and a suitable organic solvent (e.g., toluene, THF, or diisopropyl ether).

  • Add the acyl donor, such as vinyl acetate (0.5-0.6 eq). Using a slight excess of the lactam ensures the reaction can proceed to ~50% conversion.

  • Add the lipase (e.g., immobilized Candida antarctica lipase B, CALB) to the mixture.

• Reaction Execution:

  • Stir the suspension at a controlled temperature (e.g., 25-45 °C).

  • Monitor the reaction progress by chiral HPLC or GC, tracking the conversion and the enantiomeric excess of the remaining starting material.

  • Stop the reaction when the conversion reaches approximately 50%, which theoretically provides the highest possible enantiomeric excess for the unreacted enantiomer.

• Work-up and Purification:

  • Filter off the immobilized enzyme (which can often be washed and reused).

  • Concentrate the filtrate under reduced pressure.

  • Separate the unreacted (R)-4-Methylpyrrolidin-2-one from the acylated (S)-enantiomer using silica gel column chromatography. The difference in polarity between the free lactam and the N-acyl lactam typically allows for straightforward separation.

Strategy 3: Chiral Pool Synthesis

The chiral pool approach leverages naturally occurring, enantiomerically pure compounds like amino acids, carbohydrates, or terpenes as starting materials.[16][17][18] This strategy incorporates a pre-existing stereocenter into the synthetic route, avoiding the need for an asymmetric induction step. For (R)-4-Methylpyrrolidin-2-one, a logical precursor from the chiral pool is (R)-(-)-3-methyl-gamma-butyrolactone, which can be derived from natural sources.

Core Principle & Synthetic Transformation

The synthesis involves the conversion of the lactone (an oxygen-containing ring) to the corresponding lactam (a nitrogen-containing ring). This is typically achieved by aminolysis, where the lactone is treated with an ammonia source at elevated temperatures and pressures. The stereocenter at the C4 position of the final product is directly inherited from the C3 position of the starting γ-butyrolactone.

Visualizing the Chiral Pool Pathway

Caption: Synthesis from a chiral pool precursor via aminolysis.

Experimental Protocol: Aminolysis of (R)-3-Methyl-γ-butyrolactone

This protocol describes a high-temperature aminolysis reaction and must be conducted in a suitable pressure vessel (autoclave) with appropriate safety measures.

• Reactor Charging:

  • Charge a stainless-steel autoclave with (R)-(-)-3-methyl-gamma-butyrolactone (1.0 eq).

  • Add an aqueous solution of ammonia (e.g., 28-30% NH₃ in H₂O), using a molar excess of ammonia.

• Reaction Execution:

  • Seal the autoclave securely.

  • Heat the reactor to a high temperature (e.g., 250-300 °C). The internal pressure will increase significantly.

  • Maintain the reaction at this temperature with stirring for several hours (e.g., 2-4 hours).

• Work-up and Purification:

  • Cool the reactor to ambient temperature. The pressure should decrease accordingly.

  • Carefully vent any remaining pressure.

  • Open the reactor and transfer the aqueous solution.

  • Remove water and excess ammonia under reduced pressure.

  • Purify the resulting crude (R)-4-Methylpyrrolidin-2-one by vacuum distillation or recrystallization.

Analytical Control: Determination of Enantiomeric Excess

Verifying the stereochemical purity of the final product is a non-negotiable step in any enantioselective synthesis. The enantiomeric excess (ee) is the primary metric for success and is most commonly determined using chiral High-Performance Liquid Chromatography (HPLC).[19][20]

Principle of Chiral HPLC

Chiral HPLC utilizes a stationary phase that is itself chiral (a Chiral Stationary Phase, or CSP). As the racemic or enriched mixture passes through the column, the two enantiomers interact differently with the CSP, forming transient diastereomeric complexes. This difference in interaction strength leads to different retention times, allowing for their separation and quantification.[21]

Protocol: General Method for Chiral HPLC Analysis

• Sample Preparation: Prepare a dilute solution of the synthesized (R)-4-Methylpyrrolidin-2-one in the mobile phase (e.g., ~1 mg/mL).

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC with a UV detector.

  • Chiral Column: A polysaccharide-based column (e.g., CHIRALCEL® OD-H or CHIRALPAK® AD-H) is often effective.

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is a common starting point. The ratio can be optimized to improve resolution.

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection: UV detection at a wavelength where the lactam absorbs (e.g., 210-220 nm).

• Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the sample.

  • Record the chromatogram. The two enantiomers will appear as separate peaks.

  • Calculate the enantiomeric excess using the areas of the two peaks: ee (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] × 100

An alternative method involves NMR spectroscopy using a chiral solvating agent, which induces a chemical shift difference between the enantiomers.[22]

Conclusion and Future Outlook

The enantioselective synthesis of (R)-4-Methylpyrrolidin-2-one can be achieved through several robust and high-yielding strategies. Asymmetric hydrogenation stands out for its high efficiency, atom economy, and exceptional levels of enantiocontrol, making it highly suitable for large-scale industrial applications. Enzymatic kinetic resolution offers a valuable orthogonal approach, leveraging the exquisite selectivity of biocatalysts under mild conditions. Finally, chiral pool synthesis provides a classic and reliable route when suitable enantiopure starting materials are readily available.

The choice of method depends on factors such as scale, cost of reagents and catalysts, available equipment, and the desired level of purity. From a process chemistry perspective, the directness of asymmetric catalysis often presents the most elegant and sustainable solution. Future research will likely focus on developing even more active and selective catalysts based on earth-abundant metals and refining biocatalytic processes to further improve their efficiency and operational simplicity.

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The Cornerstone of Asymmetric Synthesis: An In-Depth Technical Guide to (R)-4-Methylpyrrolidin-2-one as a Chiral Building Block

Introduction: The Significance of Chiral Scaffolds in Modern Drug Discovery

In the landscape of contemporary drug development, the chirality of a molecule is of paramount importance. The spatial arrangement of atoms within a therapeutic agent dictates its interaction with biological targets, often leading to significant differences in efficacy and safety between enantiomers. Consequently, the ability to synthesize enantiomerically pure compounds is a cornerstone of medicinal chemistry. Chiral building blocks, possessing one or more stereocenters, serve as invaluable starting materials in the construction of complex, stereochemically defined molecules. Among these, the pyrrolidinone scaffold is a privileged motif, frequently encountered in a wide array of biologically active natural products and synthetic pharmaceuticals.[1][2] This guide focuses on a particularly valuable member of this class: (R)-4-Methylpyrrolidin-2-one. Its defined stereochemistry at the C4 position provides a powerful tool for chemists to introduce and control chirality in subsequent synthetic transformations, making it a sought-after intermediate in the synthesis of novel therapeutics. This document will provide an in-depth exploration of the synthesis, properties, and strategic applications of (R)-4-Methylpyrrolidin-2-one, offering both theoretical insights and practical, field-proven methodologies for researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and spectroscopic properties of (R)-4-Methylpyrrolidin-2-one is essential for its effective use in synthesis. These characteristics are crucial for reaction monitoring, purification, and quality control.

Property	Value	Reference
Molecular Formula	C₅H₉NO
Molecular Weight	99.13 g/mol
CAS Number	260061-31-2
Appearance	White to off-white solid
Melting Point	48-51 °C
Boiling Point	240.5 °C at 760 mmHg
Solubility	Soluble in water and most common organic solvents.

Spectroscopic data provides the definitive structural confirmation of (R)-4-Methylpyrrolidin-2-one. While specific spectra are proprietary to individual laboratories, typical ¹H and ¹³C NMR chemical shifts, as well as IR absorption bands, are well-documented in the scientific literature for the parent 4-methyl-2-pyrrolidone structure.

Strategic Synthesis of (R)-4-Methylpyrrolidin-2-one: A Survey of Enantioselective Methodologies

The efficient and stereocontrolled synthesis of (R)-4-Methylpyrrolidin-2-one is a critical first step in its utilization as a chiral building block. Several strategies have been developed to access this compound in high enantiomeric purity, each with its own set of advantages and considerations.

Synthesis from the Chiral Pool

The "chiral pool" refers to the collection of readily available, inexpensive, and enantiomerically pure natural products that can be used as starting materials for the synthesis of other chiral compounds.[3] Amino acids, in particular, are excellent precursors for chiral nitrogen-containing heterocycles. (S)-Glutamic acid, for instance, can be envisioned as a starting point for the synthesis of (R)-4-Methylpyrrolidin-2-one through a series of well-established transformations involving reduction, cyclization, and functional group manipulations. This approach leverages the inherent chirality of the starting material to establish the desired stereocenter in the final product.

Catalytic Asymmetric Hydrogenation

Catalytic asymmetric hydrogenation is a powerful and atom-economical method for the synthesis of chiral compounds. This approach typically involves the hydrogenation of a prochiral unsaturated precursor in the presence of a chiral metal catalyst. For the synthesis of (R)-4-Methylpyrrolidin-2-one, a suitable precursor would be 4-methyl-2-pyrrolin-2-one. The use of a chiral rhodium or ruthenium complex with a chiral phosphine ligand, such as BINAP, can effectively control the facial selectivity of the hydrogenation, leading to the desired (R)-enantiomer with high enantiomeric excess.

Experimental Protocol: Enzymatic Kinetic Resolution for the Synthesis of (R)-4-Methylpyrrolidin-2-one

This protocol describes a general approach to obtaining (R)-4-Methylpyrrolidin-2-one via the enzymatic kinetic resolution of a racemic precursor. Kinetic resolution is a technique where one enantiomer of a racemic mixture reacts faster than the other in the presence of a chiral catalyst or reagent, in this case, a hydrolase enzyme.

Workflow for Enzymatic Kinetic Resolution

Caption: Workflow for the synthesis of (R)-4-Methylpyrrolidin-2-one via enzymatic kinetic resolution.

Step-by-Step Methodology:

• Synthesis of Racemic N-Acyl-4-methylpyrrolidin-2-one:

  • To a solution of racemic 4-methylpyrrolidin-2-one in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran), add a base such as triethylamine or pyridine.

  • Cool the mixture to 0 °C and add an acylating agent (e.g., acetic anhydride or benzoyl chloride) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion, as monitored by thin-layer chromatography (TLC).

  • Work up the reaction by washing with aqueous acid, base, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the racemic N-acylated product.

• Enzymatic Kinetic Resolution:

  • Prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.5).

  • Disperse the racemic N-acyl-4-methylpyrrolidin-2-one in the buffer.

  • Add a commercially available hydrolase, such as a lipase from Candida antarctica (e.g., Novozym 435) or a protease from Bacillus subtilis. The choice of enzyme and its concentration may require optimization.

  • Incubate the mixture with gentle agitation at a controlled temperature (e.g., 30-40 °C).

  • Monitor the progress of the reaction by chiral High-Performance Liquid Chromatography (HPLC) until approximately 50% conversion is reached. This indicates that one enantiomer has been predominantly hydrolyzed.

• Work-up and Purification:

  • Once the desired conversion is achieved, acidify the reaction mixture to protonate the hydrolyzed product.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate). The unreacted (R)-N-acyl-4-methylpyrrolidin-2-one will be extracted into the organic phase, while the hydrolyzed (S)-acid will remain in the aqueous phase.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The resulting crude (R)-N-acyl-4-methylpyrrolidin-2-one can then be deacylated under acidic or basic conditions to yield (R)-4-Methylpyrrolidin-2-one.

  • Purify the final product by column chromatography on silica gel.

• Determination of Enantiomeric Excess:

  • Analyze the purified (R)-4-Methylpyrrolidin-2-one by chiral HPLC to determine its enantiomeric excess (ee%).

Application in Asymmetric Synthesis: A Case Study in the Synthesis of Brivaracetam

The utility of (R)-4-alkyl-pyrrolidin-2-ones as chiral building blocks is exemplified in the synthesis of the antiepileptic drug Brivaracetam. Brivaracetam features a (4R)-propyl-pyrrolidin-2-one core, and its synthesis often relies on the stereoselective construction of this key intermediate.[4][5] While the drug itself contains a propyl group at the 4-position, the synthetic strategies employed are directly applicable to derivatives starting from (R)-4-Methylpyrrolidin-2-one.

A common synthetic approach involves the stereoselective alkylation of the enolate of a protected (R)-4-alkyl-pyrrolidin-2-one. The inherent chirality at the C4 position directs the incoming electrophile to the opposite face of the ring, thereby establishing a new stereocenter with high diastereoselectivity.

Reaction Scheme: Stereoselective Alkylation

Caption: General workflow for the stereoselective alkylation of (R)-4-Methylpyrrolidin-2-one.

This strategy highlights the power of (R)-4-Methylpyrrolidin-2-one as a chiral building block. The pre-existing stereocenter at C4 effectively controls the stereochemical outcome of the alkylation at C5, enabling the synthesis of more complex, stereochemically defined pyrrolidinone derivatives.

Quantitative Data from Representative Transformations

The following table summarizes typical yields and stereoselectivities achieved in key transformations involving 4-substituted pyrrolidinones, illustrating their synthetic utility.

Transformation	Substrate	Reagents and Conditions	Product	Yield (%)	Stereoselectivity (dr or ee%)	Reference
Asymmetric Michael Addition	(E)-1-nitropent-1-ene and diethyl malonate	[NiBr₂(L₂)] catalyst	Diethyl 2-((R)-1-nitro-pentan-2-yl)malonate	~90	94% ee	[6]
Enzymatic Hydrolysis	Racemic 4-propyl-pyrrolidin-2-one precursor	Protease from Bacillus licheniformis	(S)-2-[(4R)-2-oxo-4-propyl-pyrrolidin-1-yl] butyric acid	High	>99% ee	[5]
Stereoselective Alkylation	N-protected tricyclic pyrrolidinone	LDA, then alkyl halide	Alkylated pyrrolidinone	65-81	High diastereoselectivity	[7]

Safety and Handling

(R)-4-Methylpyrrolidin-2-one should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. It is advisable to wear personal protective equipment, including safety glasses, gloves, and a lab coat. While specific toxicity data for this compound is limited, related pyrrolidinones can be irritants to the skin, eyes, and respiratory tract. In case of contact, rinse the affected area with copious amounts of water. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion: A Versatile and Indispensable Chiral Building Block

(R)-4-Methylpyrrolidin-2-one stands out as a versatile and highly valuable chiral building block in the arsenal of the modern synthetic chemist. Its rigid, stereochemically defined structure provides an excellent platform for the introduction of new stereocenters with a high degree of control. The synthetic accessibility of this compound, coupled with its demonstrated utility in the construction of complex molecular architectures, particularly in the context of pharmaceutical synthesis, ensures its continued importance in the field. As the demand for enantiomerically pure drugs continues to grow, the strategic application of chiral building blocks like (R)-4-Methylpyrrolidin-2-one will undoubtedly play a pivotal role in the development of the next generation of therapeutics.

References

• Chavan, S. P., et al. (2022). Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. ACS Omega, 7(2), 1736-1753. [Link]

• Ciceri, S., et al. (2018). A new chemoenzymatic synthesis of the chiral key intermediate of the antiepileptic brivaracetam. Molecules, 23(9), 2206. [Link]

• Reznikov, D. G., et al. (2018). Synthesis of the Key Intermediate Lactam for Brivaracetam by Ni(II)-Catalyzed Asymmetric Michael Addition. The Journal of Organic Chemistry, 83(21), 13496-13502. [Link]

• Kenda, B. M., et al. (2004). Discovery of 4-substituted pyrrolidone butanamides as new agents with significant antiepileptic activity. Journal of Medicinal Chemistry, 47(3), 530-549. [Link]

• Schule, A., et al. (2016). A Biocatalytic Route to the Novel Antiepileptic Drug Brivaracetam. Organic Process Research & Development, 20(4), 839-846. [Link]

• Grisenti, P., et al. (2016). Hydrolytic Enzymes for the Synthesis of Pharmaceuticals. In Biocatalysis in Organic Synthesis. [Link]

• U.S. Patent No. 8,957,226 B2. (2015). Processes to produce brivaracetam.

• Meyers, A. I., & Burgess, L. E. (1991). STUDIES ON THE ALKYLATION OF CHIRAL, NON-RACEMIC, TRICYCLIC PYRROLIDINONES. Tetrahedron Letters, 32(44), 6291-6294. [Link]

• Wang, P., et al. (2020). Application value and synthesis of 4-Pyrrolin-2-one. Chinese Journal of Organic Chemistry, 40(10), 3293-3305. [Link]

• Lin, T.-Y. (1984). THE SYNTHESIS AND CHEMISTRY OF SELECTED 4-METHYL-2-PYRROLIDONES AND 3-METHYL-PYRROLIDINES THE KARPLUS-EQUATION CONSTANT CALCULATION AND CARBON-13, NITROGEN-15 STUDY OF SELECTED PYRROLIDONES AND PYRROLIDINES. UNL | Libraries. [Link]

• Al-Ostoot, F. H., et al. (2021). An Overview on Chemistry and Biological Importance of Pyrrolidinone. Current Organic Synthesis, 18(6), 578-594. [Link]

• Zholdassova, A. B., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6593. [Link]

• Stoltz, B. M., & Spino, C. (2022). Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. Tetrahedron, 123, 132940. [Link]

• Sarpong, R., & Vosburg, D. A. (2015). Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products. Journal of Organic Chemistry, 80(24), 11977-11993. [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1249339. [Link]

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A Senior Application Scientist's Guide to Sourcing and Verifying Enantiopure (R)-4-Methylpyrrolidin-2-one for Pharmaceutical R&D

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of enantiopure (R)-4-Methylpyrrolidin-2-one. We will explore its significance as a chiral building block, navigate the commercial supplier landscape, and provide a detailed, field-proven protocol for verifying its enantiomeric purity. The objective is to empower research teams to confidently source and qualify this critical starting material for their discovery and development pipelines.

Section 1: The Critical Role of Chirality: Why (R)-4-Methylpyrrolidin-2-one?

In drug development, the three-dimensional arrangement of atoms in a molecule is paramount. Many biological targets, such as enzymes and receptors, are inherently chiral, meaning they interact differently with enantiomers—non-superimposable mirror-image molecules. The pyrrolidine nucleus is a highly valued scaffold in medicinal chemistry due to its conformational rigidity and its presence in numerous biologically active compounds.[1]

The specific stereochemistry of substituents on the pyrrolidine ring can dramatically alter pharmacological activity. For instance, studies have shown that the R or S configuration of a methyl group on a pyrrolidine can determine whether a compound acts as a potent receptor antagonist or has no activity at all.[1] Therefore, securing the correct enantiomer, in this case, (R)-4-Methylpyrrolidin-2-one (CAS: 260061-31-2), is not merely a matter of purity but a fundamental prerequisite for achieving the desired biological effect and avoiding potential off-target activities from the unwanted (S)-enantiomer. This lactam structure serves as a versatile synthon for more complex molecules, where its defined stereocenter is carried through to the final active pharmaceutical ingredient (API).

Section 2: Commercial Supplier Landscape and Qualification Workflow

Sourcing high-purity chiral building blocks requires careful vetting of suppliers. A primary point of diligence is confirming the correct Chemical Abstracts Service (CAS) number. For the target compound, it is 260061-31-2 . Several suppliers offer the racemic mixture, 4-Methylpyrrolidin-2-one (CAS: 2996-58-9), which is unsuitable for stereospecific synthesis.[2][3][4]

Based on available data, the following suppliers offer the enantiopure (R)-isomer:

• Fluorochem: A well-established supplier providing various pack sizes with a stated purity of ≥98%.[5]

• Cenmed Enterprises: Offers the compound with a specified purity of 97%.[6]

The process of selecting and qualifying a supplier for such a critical reagent can be systematized into a clear workflow.

Sources

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• 3. 4-Methylpyrrolidin-2-one - Amerigo Scientific [amerigoscientific.com]
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• 6. cenmed.com [cenmed.com]

An In-depth Technical Guide to the Safe Handling of (R)-4-Methylpyrrolidin-2-one

This guide provides a comprehensive overview of the essential safety protocols and handling guidelines for (R)-4-Methylpyrrolidin-2-one (CAS No. 260061-31-2), a chiral specialty chemical utilized in advanced research and pharmaceutical development. The information herein is curated for an audience of trained professionals, including researchers, chemists, and drug development scientists. Adherence to these guidelines is critical for ensuring personnel safety and maintaining experimental integrity.

Chemical Identity and Physicochemical Properties

A foundational understanding of a substance's properties is the cornerstone of a robust safety culture. These characteristics dictate its behavior under various conditions and inform the specific handling, storage, and emergency procedures required.

(R)-4-Methylpyrrolidin-2-one is a chiral lactam, a derivative of pyrrolidinone. While specific experimental data for this particular enantiomer is limited, the safety profile is largely extrapolated from its close structural analogs, such as N-methyl-2-pyrrolidone (NMP), and the available Safety Data Sheets (SDS).

Table 1: Physicochemical and Safety-Relevant Properties

Property	Value	Source
Molecular Formula	C₅H₉NO	[1]
Molecular Weight	99.13 g/mol	[1]
CAS Number	260061-31-2	[1]
Appearance	Liquid (Assumed based on analogs)	N/A
Boiling Point	202 °C / 396 °F (for N-methyl-2-pyrrolidone)
Melting Point	-24 °C / -11 °F (for N-methyl-2-pyrrolidone)
Density	1.028 g/cm³ at 25 °C (for N-methyl-2-pyrrolidone)
Flash Point	Combustible Liquid (Category 4)	[2]
Partition Coefficient (log Pow)	-0.46 (for N-methyl-2-pyrrolidone)

The negative log Pow value suggests that bioaccumulation is not expected. However, its classification as a combustible liquid necessitates stringent control of ignition sources[2].

Hazard Identification and Toxicological Profile

(R)-4-Methylpyrrolidin-2-one and its analogs are classified under the Globally Harmonized System (GHS) with several significant hazards. Understanding these is not merely a regulatory formality; it is essential for anticipating and mitigating risks in the laboratory.

Primary GHS Classifications:

• Skin Irritation (Category 2): Causes skin irritation upon contact.

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.

• Reproductive Toxicity (Category 1B): May damage fertility or the unborn child[2].

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation[2].

• Flammable Liquids (Category 4): Combustible liquid.

Toxicological Insights: The most critical hazard associated with this class of compounds is reproductive toxicity [2]. Experimental data on analogous substances have demonstrated teratogenic effects in laboratory animals[2][3]. This necessitates that all handling procedures be designed to minimize exposure, particularly for personnel of child-bearing potential. Skin absorption is a potential route of exposure, making the choice of appropriate personal protective equipment (PPE) paramount[2][3]. Vapors are heavier than air and can spread along floors, and on intense heating, may form explosive mixtures with air.

Risk Assessment and the Hierarchy of Controls

Effective safety management transcends the mere use of PPE. It involves a systematic approach to risk assessment, prioritizing the most effective control measures. The "Hierarchy of Controls" is a fundamental principle in laboratory safety, providing a framework for implementing robust safety protocols.

Caption: Hierarchy of Controls Workflow.

• Elimination/Substitution: For many research applications, eliminating or substituting (R)-4-Methylpyrrolidin-2-one may not be feasible due to its specific chemical properties. However, this should always be the first consideration.

• Engineering Controls: This is the most critical and effective control measure for this compound. All work must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols. The ventilation system must be functioning correctly and verified before each use.

• Administrative Controls: Access to areas where this chemical is used and stored should be restricted to authorized and trained personnel. Clear, detailed Standard Operating Procedures (SOPs) are mandatory. Warning signs indicating the reproductive hazard should be prominently displayed[2][4].

• Personal Protective Equipment (PPE): PPE is the last line of defense. It does not eliminate the hazard, but it provides a crucial barrier to exposure.

Standard Operating Protocol: Preparation of a Stock Solution

This protocol outlines the step-by-step methodology for safely preparing a stock solution of (R)-4-Methylpyrrolidin-2-one. This procedure is designed as a self-validating system, integrating safety checks at each critical stage.

Objective: To safely and accurately prepare a 1 Molar stock solution of (R)-4-Methylpyrrolidin-2-one in a suitable solvent.

Materials:

• (R)-4-Methylpyrrolidin-2-one

• Anhydrous solvent (e.g., DMSO, DMF)

• Volumetric flask with stopper

• Analytical balance

• Spatula, weigh boat

• Appropriate pipettes

• Secondary containment tray

Personal Protective Equipment (PPE) Required:

• Gloves: Nitrile or neoprene gloves. Change immediately if contaminated.

• Eye Protection: Chemical splash goggles meeting ANSI Z87.1 standards.

• Body Protection: A flame-resistant lab coat.

• Respiratory Protection: Required if there is a risk of generating vapors or aerosols outside of a fume hood.

Workflow Diagram:

Caption: Step-by-step workflow for preparing a stock solution.

Procedure:

• Preparation:

  • Verify that the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).

  • Don all required PPE (goggles, lab coat, gloves).

  • Place all necessary equipment inside the fume hood on a secondary containment tray.

• Weighing:

  • Tare the analytical balance with a clean weigh boat.

  • Inside the fume hood, carefully dispense the required mass of (R)-4-Methylpyrrolidin-2-one into the weigh boat. Avoid generating dust or aerosols.

  • Close the primary container of the chemical immediately.

• Dissolution:

  • Carefully transfer the weighed compound into the appropriately sized volumetric flask.

  • Add approximately half of the final required volume of solvent to the flask.

  • Gently swirl the flask to dissolve the compound. Do not use heat unless the protocol specifically requires it, and be aware that this is a combustible substance.

• Finalization & Storage:

  • Once fully dissolved, carefully add solvent until the meniscus reaches the calibration mark on the volumetric flask.

  • Stopper the flask and invert it several times to ensure homogeneity.

  • Label the flask clearly with the chemical name, concentration, solvent, date, and your initials.

  • Store the solution in a locked, well-ventilated cabinet away from heat and ignition sources[4].

• Cleanup:

  • Wipe down the spatula and work surfaces within the fume hood with an appropriate solvent.

  • Dispose of the weigh boat and any contaminated wipes into a designated hazardous waste container.

  • Remove PPE and wash hands and face thoroughly with soap and water.

Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention[2].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.

• Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink one or two glasses of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[3].

• Spills: Evacuate non-essential personnel from the area. Ensure adequate ventilation and eliminate all ignition sources[2]. Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

Storage and Disposal

Proper storage and disposal are critical for long-term safety and environmental protection.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[4]. Store in a locked cabinet or an area accessible only to authorized personnel. Protect from heat, sparks, open flames, and other ignition sources[2].

• Disposal: All waste containing (R)-4-Methylpyrrolidin-2-one must be treated as hazardous waste. Dispose of contents and containers in accordance with all local, state, and federal regulations at an approved waste disposal plant[2][4]. Do not dispose of it down the drain.

References

• Sigma-Aldrich, Safety Data Sheet for a structural analog. (2025-07-30).
• Fisher Scientific, Safety Data Sheet for 1-Methyl-2-pyrrolidone. (2009-11-12).
• Material Safety Data Sheet for 1-Methyl-2-pyrrolidone. (N/A).
• Lab Alley, Safety Data Sheet for 1-Methyl-2-pyrrolidone. (2025-01-09).
• Guidechem, (R)-4-Methylpyrrolidin-2-one 260061-31-2 wiki.
• Sigma-Aldrich, Safety Data Sheet for N-methyl-2-pyrrolidone. (2025-07-28).

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• 3. louisville.edu [louisville.edu]
• 4. media.laballey.com [media.laballey.com]

An In-depth Technical Guide to the Applications of Substituted Pyrrolidinones

Abstract: The pyrrolidinone core, a five-membered lactam, stands as a privileged scaffold in contemporary chemistry. Its distinctive amalgamation of polarity, hydrogen bonding potential, and stereochemical intricacy has propelled its extensive application across a multitude of scientific fields. This technical guide presents a holistic overview of the synthesis, characteristics, and, most notably, the diverse applications of substituted pyrrolidinones. This document delves into their pivotal functions in drug discovery, spanning from nootropics to innovative anticancer therapeutics, examines their utility in agrochemical formulations, and scrutinizes their role as adaptable industrial solvents and precursors to sophisticated biomaterials. This guide is crafted for researchers, scientists, and professionals in drug development aiming to harness the complete capabilities of this exceptional heterocyclic structure.

The Pyrrolidinone Scaffold: A Cornerstone of Versatility

The 2-pyrrolidinone ring, a γ-lactam, which is a cyclic amide, constitutes the fundamental structure of this class of compounds. Its inherent polarity and capacity to function as both a hydrogen bond donor and acceptor are significant contributors to its wide-ranging applications. The sp3-hybridized carbon atoms facilitate the introduction of a variety of substituents, generating a vast three-dimensional chemical space that is particularly appealing to medicinal chemists.[1] The non-planar, "puckered" conformation of the ring, a phenomenon referred to as "pseudorotation," further augments its capability to interact with biological targets in a stereospecific manner.[1]

The adaptability of the pyrrolidinone scaffold is further highlighted by the multitude of synthetic pathways available for its creation and modification. These methodologies encompass traditional cyclization reactions as well as modern, metal-catalyzed cross-coupling strategies, enabling the precise placement of desired functionalities.[2][3]

Applications in Medicinal Chemistry: A Privileged Pharmacophore

The pyrrolidinone nucleus is a fundamental component in drug design, featuring in a number of FDA-approved medications.[1] Its capacity to bestow advantageous physicochemical characteristics, such as enhanced solubility and metabolic stability, renders it a highly desirable structural element.

Central Nervous System (CNS) Agents

The pyrrolidinone family initially garnered substantial interest with the creation of piracetam , the quintessential nootropic agent, in the late 1960s.[4] Nootropics, frequently termed "smart drugs," are substances that augment cognitive functions such as memory and learning.[5] Although the exact mechanism of action for many racetams remains under investigation, it is believed that they modulate ion channels, resulting in heightened neuronal excitability.[5] Other noteworthy pyrrolidinone-based nootropics include aniracetam and oxiracetam .[6] In addition to cognitive enhancement, certain pyrrolidinone derivatives have demonstrated potential as neuroprotective agents in conditions like stroke and mild cognitive impairment.[4][7]

The pyrrolidinone scaffold is also a salient feature in several anticonvulsant medications. Levetiracetam , a prominent antiepileptic drug, serves as a prime example.[4] Structure-activity relationship (SAR) studies have indicated that substituents at the 3-position of the pyrrolidin-2,5-dione scaffold markedly affect anticonvulsant activity.[1] It is postulated that these compounds exert their effects through interaction with voltage-gated sodium and calcium channels within the CNS.[1]

Anticancer Agents

The pyrrolidinone ring is being progressively integrated into novel anticancer drug candidates.[8] The varied substitution patterns achievable on the pyrrolidinone scaffold permit the targeting of a range of cancer-related pathways.[8] For instance, spiro[pyrrolidine-3,3'-oxindoles] have been engineered as dual inhibitors of histone deacetylase 2 (HDAC2) and prohibitin 2 (PHB2) for the treatment of breast cancer.[1] Moreover, certain pyrrolidinone derivatives have shown the capacity to regulate multiple targets, culminating in potent anti-proliferative effects with potentially reduced side effects.[8]

Enzyme Inhibitors

The precise and directional hydrogen bonding capabilities of the pyrrolidinone scaffold establish it as an exceptional framework for the design of enzyme inhibitors.

• Aldo-Keto Reductase (AKR1C3) Inhibitors: A series of (piperidinosulfonamidophenyl)pyrrolidin-2-ones has been formulated as potent and selective inhibitors of AKR1C3, an enzyme implicated in the advancement of prostate and breast cancers.[9] SAR studies have underscored the crucial role of the sulfonamide group and the particular orientation of the pyrrolidinone ring for inhibitory efficacy.[9]

• Aminoglycoside 6'-N-Acetyltransferase Type Ib (AAC(6')-Ib) Inhibitors: Substituted pyrrolidine pentamines have been recognized as promising inhibitors of AAC(6')-Ib, an enzyme accountable for bacterial resistance to aminoglycoside antibiotics.[10] Structure-activity relationship investigations have revealed that alterations to the functionalities and stereochemistry of the pyrrolidinone core exert a substantial influence on their inhibitory characteristics.[10]

Agrochemical Applications: Enhancing Crop Protection

2-Pyrrolidinone is integral to the formulation of contemporary agrochemicals, encompassing pesticides, herbicides, and fungicides.[11] Its principal role is to function as a solvent and stabilizer for the active constituents.[11] A significant number of potent agrochemicals exhibit poor solubility in water, which can curtail their effectiveness. The exceptional solvency of 2-pyrrolidinone facilitates the creation of stable and uniform formulations that are readily applied to crops.[11] It also augments the penetration of the active ingredients into plant tissues or target organisms, thereby enhancing efficacy.[11] Furthermore, the chemical stability of 2-pyrrolidinone safeguards the active ingredients against degradation, consequently extending the shelf life of the end product.[11] Certain substituted pyrrolidinones are also under investigation as active herbicidal agents in their own right.[12]

Industrial and Materials Science Applications

Versatile Industrial Solvent

2-Pyrrolidinone is a high-polarity, aprotic solvent with a high boiling point, which makes it a valuable and versatile solvent in a variety of industrial processes.[13] It is fully miscible with water and a broad spectrum of organic solvents.[14] Its applications as a solvent encompass:

• Electronics: Cleaning electronic components and eliminating residues.

• Textiles: Utilized in dyeing processes to guarantee uniform coloration.

• Inks and Coatings: Integrated into ink formulations and employed in the manufacturing of synthetic resins.[13]

• Polymer Industry: As a reaction solvent for the synthesis of polymers such as polyvinylidene fluoride.[15]

Precursor to Polyvinylpyrrolidone (PVP)

2-Pyrrolidone serves as the monomer precursor for the synthesis of polyvinylpyrrolidone (PVP), a water-soluble polymer with a vast range of applications, especially in the biomedical sector.[16][17] PVP is recognized for its low toxicity, chemical stability, and high biocompatibility.[18][19]

• Drug Delivery: PVP is widely employed as a carrier for a variety of drugs, enhancing their solubility and bioavailability.[20] It can be formulated into microparticles, nanoparticles, hydrogels, tablets, and films for the purpose of controlled drug release.[20]

• Biomaterials: The biocompatibility of PVP and its capacity to form hydrogels render it appropriate for utilization in biomedical applications, including wound dressings and contact lenses.[21][22]

• Surface Modification: PVP is utilized to alter the surface of biomedical devices to inhibit nonspecific protein adsorption, functioning as an antifouling agent.[19]

Synthesis and Experimental Protocols

The synthesis of substituted pyrrolidinones is a well-established discipline with a range of methodologies. The selection of a synthetic route is contingent upon the desired substitution pattern and the initial materials.

General Synthetic Strategies

A prevalent method entails the cyclization of γ-amino acids or their derivatives. Alternative methods include:

• From Enaminones: Intramolecular ring-closure reactions of enaminones derived from Baylis-Hillman adducts can produce substituted 2-pyrrolidinones.[2]

• Smiles-Truce Cascade: A one-pot, metal-free technique for the synthesis of densely functionalized pyrrolidinones from arylsulfonamides and cyclopropane diesters.[3]

• From Proline: Optically active 2-pyrrolidinones can be synthesized from naturally occurring chiral synthons like S-pyroglutamic acid or proline.[23][24]

Example Experimental Protocol: Base-Mediated N-Alkylation of 2-Pyrrolidinone

This protocol outlines a general procedure for the N-alkylation of 2-pyrrolidinone, a prevalent method for introducing substituents onto the nitrogen atom.[25]

Materials:

• 2-Pyrrolidinone

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Alkyl halide (e.g., benzyl bromide)

• Dry N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Inert atmosphere setup (e.g., nitrogen or argon)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2-pyrrolidinone (1.0 equivalent) in dry DMF.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (1.2 equivalents) in portions, ensuring the temperature does not rise significantly.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for an additional hour. The formation of a salt may be observed.

• Addition of Alkylating Agent: Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 equivalents) dropwise.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 12-18 hours).

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 times the volume of the aqueous layer).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to obtain the pure N-substituted 2-pyrrolidinone.

Data Summary Table for N-Alkylation:

Entry	Alkyl Halide	Yield (%)
1	Benzyl bromide	85-95
2	Ethyl iodide	70-80
3	Propyl bromide	75-85

Note: Yields are representative and may vary based on specific reaction conditions and scale.[25]

Structure-Activity Relationship (SAR) and Future Directions

The extensive investigation into substituted pyrrolidinones has yielded a substantial corpus of structure-activity relationship (SAR) data.[1][8][9][10] Comprehending how various substituents on the pyrrolidinone ring affect biological activity is paramount for the rational design of novel and more efficacious molecules. For instance, in the context of anticonvulsants, the nature of the substituent at the 3-position of the pyrrolidin-2,5-dione scaffold is a pivotal determinant of activity and selectivity.[1] In a similar vein, for AKR1C3 inhibitors, the presence and location of the sulfonamide group are indispensable for potent inhibition.[9]

The trajectory of pyrrolidinone chemistry is directed towards the ongoing exploration of its expansive chemical space. The formulation of innovative synthetic methodologies will facilitate the creation of even more intricate and varied pyrrolidinone derivatives.[3][26] In the realm of medicinal chemistry, the emphasis will likely be on the design of multi-target ligands and compounds with enhanced pharmacokinetic and safety profiles. In materials science, the development of novel PVP-based polymers with customized properties for specific biomedical applications presents considerable promise.[21][22]

Conclusion

The substituted pyrrolidinone scaffold has unequivocally established itself as a versatile and invaluable building block in both academic and industrial research. Its extensive applications, ranging from life-saving pharmaceuticals to performance-enhancing agrochemicals and advanced materials, serve as a testament to its unique chemical and physical properties. As our comprehension of the structure-activity relationships of pyrrolidinone derivatives continues to expand, so too will the opportunities to harness their potential for the advancement of science and society.

Visualizations

Caption: Workflow for the N-alkylation of 2-pyrrolidinone.

Caption: Diverse applications of substituted pyrrolidinones.

References

• 2-Pyrrolidinone in Agrochemicals: Enhancing Efficacy and Stability. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Li Petri, G., Spanò, V., Spatola, R., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4877.
• Kamal, A., Ramana, A. V., Ramana, K. V., & Reddy, D. R. (2006). Simple and Efficient Synthesis of Substituted 2-Pyrrolidinones, 2-Pyrrolones, and Pyrrolidines from Enaminones of Baylis−Hillman Derivatives of 3-Isoxazolecarbaldehydes. The Journal of Organic Chemistry, 71(13), 4783–4787.
• Gouliaev, A. H., & Senning, A. (1994). Piracetam and other structurally related nootropics. Brain Research Reviews, 19(2), 180–222.
• The Essential Role of 2-Pyrrolidone in Pharmaceutical Synthesis and Drug Formulation. (2025). NINGBO INNO PHARMCHEM CO.,LTD.
• Malykh, A. G., & Sadaie, M. R. (2010). Piracetam and piracetam-like drugs: from basic science to novel clinical applications to CNS disorders. Drugs, 70(3), 287–312.
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The Pyrrolidine Scaffold: A Privileged Motif in Bioactive Natural Products

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone of natural product chemistry and a highly valued scaffold in medicinal chemistry and drug discovery. Its prevalence across a vast spectrum of natural products, from simple alkaloids to complex polycyclic structures, underscores its evolutionary selection as a privileged structural motif for biological interactions. The inherent non-planar, sp³-hybridized nature of the pyrrolidine ring provides a unique three-dimensional architecture that is adept at exploring the intricacies of biological target binding sites, a significant advantage over flat aromatic systems.[1][2][3] This guide provides a comprehensive technical overview of the biological significance of the pyrrolidine scaffold in natural products, delving into its structural advantages, diverse pharmacological activities, and the underlying mechanisms of action. Detailed experimental protocols for assessing key biological activities are provided to equip researchers with the practical knowledge to investigate and harness the therapeutic potential of this versatile scaffold.

The Pyrrolidine Scaffold: A Blueprint for Bioactivity

The ubiquity of the pyrrolidine ring in biologically active molecules is a testament to its exceptional physicochemical and structural properties, which render it an ideal building block for interaction with complex biological macromolecules.[4]

Structural and Physicochemical Advantages

The strategic advantage of the pyrrolidine scaffold in drug design stems from several key features:

• Three-Dimensionality and sp³ Hybridization: Unlike aromatic rings, the saturated sp³-hybridized carbon atoms of the pyrrolidine ring confer a distinct three-dimensional and globular shape.[1][3] This non-planarity, often referred to as "pseudorotation," allows for a more comprehensive exploration of the pharmacophore space, enabling a tighter and more specific fit into the binding pockets of proteins and enzymes.[1]

• Stereochemical Richness: The pyrrolidine ring can possess multiple stereogenic centers, leading to a diverse array of stereoisomers.[5] This stereochemical complexity is crucial for enantioselective interactions with biological targets, which are themselves chiral. The spatial orientation of substituents on the pyrrolidine ring can dramatically influence the biological profile of a molecule, often dictating its potency and selectivity.[1]

• Physicochemical Properties: The nitrogen atom in the pyrrolidine ring can act as a hydrogen bond acceptor and, when protonated, as a hydrogen bond donor. This, along with its ability to introduce a basic center, significantly influences a molecule's solubility, lipophilicity, and overall pharmacokinetic profile.

Prevalence in Natural Products and Approved Drugs

The pyrrolidine scaffold is a recurring motif in a wide array of natural products, particularly in alkaloids isolated from plants and microorganisms.[1] Notable examples include nicotine, a well-known stimulant from the tobacco plant, and the amino acid L-proline, a fundamental component of proteins. The structural diversity of naturally occurring pyrrolidine alkaloids is vast, ranging from simple substituted rings to complex fused systems like those found in pyrrolizidine and indolizidine alkaloids.[6][7] This natural abundance has inspired the synthesis of numerous therapeutic agents. In fact, the pyrrolidine nucleus is one of the most common five-membered non-aromatic nitrogen heterocycles found in drugs approved by the United States Food and Drug Administration (FDA).[1]

Biosynthesis of Pyrrolidine-Containing Natural Products

The natural construction of the pyrrolidine ring in various organisms provides valuable insights into the enzymatic strategies for its formation. A common biosynthetic precursor for many pyrrolidine alkaloids is the amino acid L-ornithine.

General Biosynthetic Pathway of Simple Pyrrolidine Alkaloids

The biosynthesis of the simple pyrrolidine ring often proceeds through the following key steps, starting from L-ornithine:

• Decarboxylation: Ornithine decarboxylase (ODC) catalyzes the removal of a carboxyl group from ornithine to yield putrescine.

• Oxidative Deamination: A diamine oxidase then converts putrescine to 4-aminobutanal, which spontaneously cyclizes to form a Δ¹-pyrroline Schiff base.

• Reduction: Finally, a reductase reduces the Δ¹-pyrroline to the saturated pyrrolidine ring.

This fundamental pathway can be further elaborated with various enzymatic modifications to produce a diverse array of substituted pyrrolidine alkaloids.

Caption: Simplified biosynthetic pathway of simple pyrrolidine alkaloids from L-ornithine.

Biosynthesis of Pyrrolizidine Alkaloids

Pyrrolizidine alkaloids (PAs) are a large class of natural products characterized by a bicyclic structure formed from two fused five-membered rings sharing a nitrogen atom.[2] Their biosynthesis is more complex and begins with the formation of homospermidine from two molecules of putrescine, a reaction catalyzed by homospermidine synthase, the first committed enzyme in the PA pathway.[8] Subsequent oxidative cyclization and further enzymatic modifications lead to the diverse array of necine bases that form the core of PAs.[2][7]

Diverse Biological Activities of Pyrrolidine Natural Products

Natural products containing the pyrrolidine scaffold exhibit a remarkable spectrum of biological activities, making them a fertile ground for drug discovery.[4]

Anticancer Activity

A significant number of pyrrolidine-containing natural products have demonstrated potent cytotoxic and antiproliferative effects against various cancer cell lines.

• Pyrrolidinoindoline Alkaloids: This class of alkaloids, isolated from plants of the genera Calycodendron and Psychotria, has shown promising anticancer potential. For instance, certain members of this series have exhibited cytotoxic activity against Vero African green monkey kidney cells.[6]

• Spirooxindole-Pyrrolidine Alkaloids: These complex natural products have inspired the synthesis of novel compounds with potent anticancer activities. For example, synthetic spirooxindole-pyrrolidine derivatives have shown significant cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231), with some compounds exhibiting IC₅₀ values in the low micromolar range.[9]

Table 1: Anticancer Activity of Selected Pyrrolidine-Containing Compounds

Compound Class	Specific Derivative(s)	Cancer Cell Line	Bioactivity (IC₅₀)	Reference(s)
Spirooxindole-Pyrrolidine	Synthetic Analog 5g	MDA-MB-231	2.8 µM	[9]
Spirooxindole-Pyrrolidine	Synthetic Analogs 5l-5o	MCF-7	3.4–4.5 µM	[9]
Phenyl Dispiro Indenoquinoxaline Pyrrolidine	Synthetic Analogs 36a–f	MCF-7	22-29 µM	[10]
Thiophene Dispiro Indenoquinoxaline Pyrrolidine	Synthetic Analog 37e	MCF-7	17 µM	[10]
Thiophene Dispiro Indenoquinoxaline Pyrrolidine	Synthetic Analog 37e	HeLa	19 µM	[10]
Spiro[pyrrolidine-3,3-oxindoles]	Synthetic Analog 38i	MCF-7	3.53 µM	[10]

Antimicrobial and Antiviral Activity

The pyrrolidine scaffold is also a key feature in many natural products with potent antimicrobial and antiviral properties.

• Antimicrobial Activity: Pyrrolidinoindoline alkaloids such as hodgkinsine A and quadrigemine C have demonstrated significant antibacterial and antifungal activity, with minimum inhibitory concentration (MIC) values as low as 5 µg/mL.[6] A novel synthesized pyrrolizidine alkaloid, PA-1, has shown strong antibacterial activity against S. aureus and E. coli with MIC values ranging from 3.9 to 25 µg/mL.[11]

• Antiviral Activity: The pyrrolidine alkaloid anisomycin, derived from Botrytis cinerea, has demonstrated activity against Dengue and Zika viruses by inhibiting viral replication.[12] Hodgkinsine A has also shown substantial antiviral activity against both a DNA virus (herpes simplex type 1) and an RNA virus (vesicular stomatitis virus).[6]

Table 2: Antimicrobial Activity of Selected Pyrrolidine Alkaloids

Alkaloid	Organism(s)	Bioactivity (MIC)	Reference(s)
Hodgkinsine A	Bacteria and Fungi	as low as 5 µg/mL	[6]
Quadrigemine C	Bacteria and Fungi	as low as 5 µg/mL	[6]
PA-1	S. aureus, E. coli	3.9 - 25 µg/mL	[11]
Spiro Pyrrolidine Derivative	B. subtilis, E. faecalis, E. coli, P. aeruginosa	75 - 150 µg/mL	[11]

Enzyme Inhibition

The unique three-dimensional structure of the pyrrolidine ring makes it an excellent scaffold for designing potent and selective enzyme inhibitors.

• Glycosidase Inhibition: Polyhydroxylated pyrrolidines, also known as iminosugars, are potent inhibitors of glycosidases. For example, 1,4-dideoxy-1,4-imino-L-arabinitol is a more potent α-glycosidase inhibitor than its natural enantiomer, making it a potential lead for antidiabetic and anticancer drugs.[10]

• Protease Inhibition: Pyrrolidine-based structures have been successfully incorporated into inhibitors of various proteases, including post-proline cleaving enzymes, with some derivatives exhibiting IC₅₀ values in the nanomolar range.[13][14]

• Kinase Inhibition: Synthetic spirooxindole-pyrrolidine derivatives have demonstrated potent inhibition of key kinases involved in cancer progression, such as EGFR and CDK-2, with IC₅₀ values in the nanomolar range.[9]

Table 3: Enzyme Inhibitory Activity of Selected Pyrrolidine-Containing Compounds

Compound Class	Target Enzyme	Bioactivity (IC₅₀)	Reference(s)
Spirooxindole-Pyrrolidine Derivative 5g	EGFR	0.026 µM	[9]
Spirooxindole-Pyrrolidine Derivative 5g	CDK-2	0.301 µM	[9]
(S)-Pyrrolidine Derivative 51a	CXCR4 Receptor	79 nM	[10]
Pyrrolizine Derivatives	COX-1	2.45–5.69 µM	[10]
Pyrrolizine Derivatives	COX-2	0.85–3.44 µM	[10]
4-methoxy analogue 3g	α-glucosidase	18.04 µg/mL	[15]
4-methoxy analogue 3g	α-amylase	26.24 µg/mL	[15]
Alkylacyl-peptidyl-pyrrolidine	Bacterial Post-proline cleaving enzyme	1.4 nM	[13]

Modulation of Cellular Signaling Pathways

The diverse biological activities of pyrrolidine-containing natural products are often a result of their ability to modulate key cellular signaling pathways.

The CXCL12/CXCR4 Signaling Axis

The CXCL12/CXCR4 signaling pathway plays a crucial role in cancer progression, particularly in metastasis.[16] CXCR4 is a chemokine receptor that, upon binding its ligand CXCL12, activates downstream signaling cascades, including the PI3K/AKT and MAPK pathways, which promote cell survival, proliferation, and migration.[17] Several synthetic (S)-pyrrolidine derivatives have been developed as potent CXCR4 antagonists, effectively blocking this pathway and demonstrating antimetastatic potential.[10]

Caption: Modulation of the CXCL12/CXCR4 signaling pathway by pyrrolidine antagonists.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a critical regulator of cell proliferation, differentiation, and survival. Dysregulation of this pathway is a common feature of many cancers.[18] Natural products are a rich source of compounds that can modulate the MAPK pathway. While specific examples of pyrrolidine-containing natural products directly targeting the MAPK pathway require further investigation, the known anticancer activities of many of these compounds suggest that they may exert their effects, at least in part, through modulation of this and other key signaling cascades.

Experimental Protocols for Bioactivity Assessment

To facilitate further research into the biological significance of the pyrrolidine scaffold, this section provides detailed, step-by-step methodologies for key in vitro assays.

Protocol for MTT Assay (Anticancer Activity)

The MTT assay is a colorimetric method for assessing cell viability. It is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Pyrrolidine-containing test compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium and add to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of viability against the compound concentration.

Protocol for Minimum Inhibitory Concentration (MIC) Assay (Antimicrobial Activity)

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is described here.

Materials:

• Microorganism of interest (bacterial or fungal strain)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Pyrrolidine-containing test compound

• Sterile 96-well microtiter plates

• Inoculum of the microorganism standardized to a specific concentration (e.g., 0.5 McFarland standard)

Procedure:

• Compound Dilution: Prepare serial twofold dilutions of the test compound in the broth medium directly in the wells of the 96-well plate.

• Inoculation: Add a standardized inoculum of the microorganism to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Protocol for Plaque Reduction Assay (Antiviral Activity)

The plaque reduction assay is a standard method for determining the antiviral activity of a compound by measuring the reduction in the formation of viral plaques.

Materials:

• Susceptible host cell line

• Virus of interest

• Cell culture medium

• Pyrrolidine-containing test compound

• Agarose or methylcellulose overlay medium

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed host cells in 6-well or 12-well plates to form a confluent monolayer.

• Compound and Virus Incubation: Prepare serial dilutions of the test compound. In separate tubes, mix each dilution with a known concentration of the virus and incubate for 1 hour.

• Infection: Remove the medium from the cell monolayers and inoculate with the virus-compound mixtures.

• Adsorption: Incubate for 1 hour to allow virus adsorption.

• Overlay: Remove the inoculum and overlay the cells with a medium containing agarose or methylcellulose to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days).

• Plaque Visualization: Fix the cells and stain with crystal violet to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound). The IC₅₀ value can then be determined.[1][19]

Structure-Activity Relationship (SAR) and Future Perspectives

The vast chemical space occupied by pyrrolidine-containing natural products provides a rich platform for structure-activity relationship (SAR) studies. By systematically modifying the pyrrolidine scaffold and its substituents, researchers can elucidate the key structural features required for a particular biological activity. For example, in a series of synthetic pyrrolidine-2,5-diones, the nature of the substituent at the 3-position was found to significantly influence anticonvulsant activity.[1] Quantitative structure-activity relationship (QSAR) studies can further refine this understanding, enabling the computational design of novel pyrrolidine derivatives with enhanced potency and selectivity.[16][20]

The continued exploration of the chemical diversity of pyrrolidine-containing natural products, coupled with advances in synthetic chemistry and computational modeling, will undoubtedly lead to the discovery of new therapeutic agents. The pyrrolidine scaffold, with its inherent structural advantages and proven track record of biological activity, will remain a central focus in the quest for innovative treatments for a wide range of human diseases.

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• Borycka-Kiciak, K., et al. (2023). Pyrrolizidine Alkaloids—Pros and Cons for Pharmaceutical and Medical Applications. International Journal of Molecular Sciences, 24(23), 17006. [Link]

• Langel, D., et al. (2009). Pyrrolizidine alkaloid biosynthesis, evolution of a pathway in plant secondary metabolism. Phytochemistry, 70(15-16), 1687–1695. [Link]

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• Yıldırım, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers. [Link]

• Natural Products Targeting the MAPK Signaling Pathway: Potential Options for Ulcerative Colitis Treatment. (2022). Frontiers. [Link]

• Wang, Y., et al. (2024). Natural products targeting the MAPK-signaling pathway in cancer: overview. Investigational New Drugs, 42(1), 133–153. [Link]

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Protocols & Analytical Methods

Use of (R)-4-Methylpyrrolidin-2-one in asymmetric synthesis

An Application Guide to Chiral Pyrrolidinone and Oxazolidinone Auxiliaries in Asymmetric Synthesis

Introduction: The Principle of Chiral Auxiliaries

In the landscape of modern organic synthesis, the ability to control stereochemistry is paramount. Many pharmaceuticals and biologically active molecules are chiral, meaning they exist as non-superimposable mirror images (enantiomers), where often only one enantiomer exhibits the desired therapeutic effect while the other may be inactive or even harmful. Asymmetric synthesis aims to selectively produce a single enantiomer of a target molecule. One of the most robust and reliable strategies to achieve this is through the use of a chiral auxiliary .[1]

A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate. Its inherent chirality directs a subsequent chemical reaction to occur with high diastereoselectivity, effectively creating a new stereocenter with a predictable configuration. After the key bond-forming step, the auxiliary is removed, yielding the desired enantiomerically enriched product, and can often be recovered for reuse.[1]

This guide focuses on a powerful class of chiral auxiliaries based on cyclic amide structures, specifically pyrrolidin-2-ones and oxazolidin-2-ones. While the topic of interest is (R)-4-Methylpyrrolidin-2-one , a structurally simple and elegant auxiliary, the vast body of mechanistic and procedural literature has been built upon the foundational work of David A. Evans with 4-substituted-2-oxazolidinones, now famously known as "Evans auxiliaries". The principles of stereocontrol and the reaction protocols are directly analogous between these systems. Therefore, this guide will use the extensively documented Evans auxiliaries to illustrate the core concepts and provide field-proven protocols that serve as a direct blueprint for the application of (R)-4-Methylpyrrolidin-2-one and related lactams.

The Mechanism of Stereocontrol: How Auxiliaries Direct Reactions

The effectiveness of these auxiliaries hinges on their ability to force the creation of a conformationally rigid enolate intermediate, where one face is sterically shielded. The general process involves three key stages: acylation of the auxiliary, diastereoselective enolate reaction, and cleavage of the auxiliary.

• N-Acylation: The auxiliary, a chiral lactam or oxazolidinone, is first acylated with a carboxylic acid derivative (e.g., an acyl chloride or anhydride) corresponding to the substrate of interest. This attaches the prochiral unit to the chiral controller.

• Enolate Formation: The N-acyl imide is then treated with a strong, non-nucleophilic base at low temperature (typically -78 °C). Bases like lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) selectively remove the most acidic α-proton, forming a stable (Z)-enolate. The metal cation (e.g., Li⁺ or Na⁺) chelates with both the enolate oxygen and the carbonyl oxygen of the auxiliary, locking the system into a rigid, planar five-membered ring structure.

• Facial Shielding: The key to stereocontrol lies in the substituent at the C4 position of the auxiliary. This group (a methyl group in (R)-4-Methylpyrrolidin-2-one or a larger benzyl or isopropyl group in Evans auxiliaries) projects out from the plane of the chelated enolate. It acts as a steric shield, blocking one face of the enolate from the incoming electrophile. Consequently, the electrophile is forced to approach from the less hindered, exposed face, ensuring a highly diastereoselective reaction.[2][3]

The logical workflow and the principle of stereochemical control are depicted below.

Caption: General workflow and mechanism of stereocontrol.

Application I: Asymmetric Alkylation of Carboxylic Acid Derivatives

Asymmetric alkylation is a cornerstone C-C bond-forming reaction. Using an N-acyl pyrrolidinone or oxazolidinone auxiliary allows for the highly diastereoselective alkylation of the corresponding enolate, leading to α-substituted chiral carboxylic acid derivatives after auxiliary removal.

Causality Behind Experimental Choices

• Base: LDA or NaHMDS are used to ensure rapid and complete deprotonation under kinetic control, preventing side reactions. Sodium enolates often exhibit enhanced reactivity and selectivity compared to their lithium counterparts.[2]

• Temperature: The reaction is conducted at -78 °C (dry ice/acetone bath) to prevent enolate decomposition, minimize side reactions, and maximize the energy difference between the competing diastereomeric transition states, thus enhancing selectivity.

• Electrophile: Highly reactive electrophiles like benzyl bromide, allyl iodide, or methyl iodide are ideal as they react quickly with the moderately nucleophilic imide enolates at low temperatures.[2]

Representative Protocol: Asymmetric Benzylation of a Propionyl Imide

This protocol is adapted from the seminal work by Evans et al. and demonstrates the alkylation of an N-propionyl oxazolidinone.[3]

Materials:

• (R)-4-Benzyl-2-oxazolidinone

• Propionyl chloride

• n-Butyllithium (n-BuLi) in hexanes

• Diisopropylamine

• Benzyl bromide (BnBr)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

• Standard glassware for anhydrous reactions (oven-dried, under N₂ or Ar atmosphere)

Procedure:

Part A: N-Acylation

• Dissolve (R)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous THF (0.2 M) in a flame-dried, three-neck flask under argon at 0 °C.

• Add n-BuLi (1.05 eq) dropwise.

• After 15 minutes, add propionyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate in vacuo. Purify by flash chromatography to yield the N-propionyl imide.

Part B: Asymmetric Alkylation

• In a separate flask, prepare LDA by adding n-BuLi (1.05 eq) to a solution of diisopropylamine (1.1 eq) in anhydrous THF at -78 °C.

• Dissolve the N-propionyl imide (1.0 eq) from Part A in anhydrous THF (0.1 M) and cool to -78 °C.

• Transfer the LDA solution via cannula to the imide solution dropwise. Stir for 30-60 minutes to ensure complete enolate formation.

• Add benzyl bromide (1.2 eq) dropwise. Stir at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature. Extract with ethyl acetate (3x).

• Combine the organic layers, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

• The crude product can be purified by flash chromatography. Diastereomeric ratio is typically determined by ¹H NMR or chiral HPLC analysis of the crude mixture.

Caption: Experimental workflow for asymmetric alkylation.

Representative Data for Asymmetric Alkylation

The following table summarizes typical results for the alkylation of N-acyl oxazolidinones, demonstrating the high diastereoselectivity achieved.

N-Acyl Group	Electrophile (RX)	Base	Yield (%)	Diastereomeric Ratio (d.r.)
Propionyl	CH₃I	LDA	80-92	>99:1
Propionyl	BnBr	NaHMDS	94	>99:1
Propionyl	Allyl-I	NaHMDS	91	98:2
Acetyl	CH₃CH₂I	LDA	80	95:5
Phenylacetyl	CH₃I	NaHMDS	90	98:2
Data compiled from representative procedures in the literature.[2][3]

Application II: Asymmetric Aldol Reactions

The aldol reaction is a powerful method for constructing β-hydroxy carbonyl compounds. When mediated by chiral auxiliaries, it provides access to products with two new contiguous stereocenters with excellent stereocontrol. Boron enolates are particularly effective in this context.[4]

Causality Behind Experimental Choices

• Boron Source: Di-n-butylboron triflate (Bu₂BOTf) is used to generate the boron enolate. The Lewis acidic boron atom coordinates to both carbonyls in the transition state.

• Amine Base: A tertiary amine like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is used as a mild base to facilitate enolate formation without competing with the substrate.

• Transition State: The reaction proceeds through a highly organized, chair-like six-membered Zimmerman-Traxler transition state. The substituents are forced into equatorial positions to minimize steric strain, which is the origin of the high diastereoselectivity.[4]

Representative Protocol: Boron-Mediated Aldol Reaction

This protocol is adapted from Evans' work on diastereoselective aldol condensations.

Materials:

• N-propionyl-(R)-4-benzyl-2-oxazolidinone

• Di-n-butylboron triflate (Bu₂BOTf)

• Triethylamine (Et₃N)

• Isobutyraldehyde

• Anhydrous Dichloromethane (DCM)

• Methanol, 30% Hydrogen Peroxide

• Standard glassware for anhydrous reactions

Procedure:

• Dissolve the N-propionyl imide (1.0 eq) in anhydrous DCM (0.1 M) and cool the solution to 0 °C under an argon atmosphere.

• Add Bu₂BOTf (1.1 eq) dropwise, followed by the dropwise addition of Et₃N (1.2 eq). Stir for 30 minutes at 0 °C to form the boron enolate.

• Cool the reaction mixture to -78 °C.

• Add isobutyraldehyde (1.5 eq) dropwise. Stir at -78 °C for 2 hours, then allow to warm to 0 °C and stir for an additional 1 hour.

• Quench the reaction by adding a pH 7 phosphate buffer, followed by methanol and 30% H₂O₂. Stir vigorously for 1 hour to oxidize the boron byproducts.

• Separate the layers and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with saturated NaHCO₃ and brine, dry over MgSO₄, and concentrate.

• Purify by flash chromatography to yield the syn-aldol adduct. The diastereoselectivity is typically >99%.

Caption: Zimmerman-Traxler model for boron aldol reactions.

Auxiliary Removal: Releasing the Chiral Product

A crucial final step is the non-destructive cleavage of the auxiliary to release the enantiomerically pure product. The N-acyl bond can be cleaved under various conditions to yield different functional groups.

Reagents	Product
LiOH, H₂O₂	Carboxylic Acid
LiBH₄ or LiAlH₄	Primary Alcohol
MeOMgBr or Li(OMe)	Methyl Ester
Li(BnO)Al_H_	Aldehyde
N,O-Dimethylhydroxylamine·HCl, AlMe₃	Weinreb Amide

Conclusion

Chiral auxiliaries based on the pyrrolidinone and oxazolidinone scaffolds are exceptionally powerful tools for asymmetric synthesis. They operate on a clear and predictable principle of steric shielding in a rigid, chelated enolate intermediate. This allows for the reliable and highly selective synthesis of chiral building blocks through fundamental reactions like alkylations and aldol additions. While Evans oxazolidinones are the most cited examples, the underlying logic and experimental protocols provide a robust and directly applicable foundation for researchers looking to employ simpler analogues like (R)-4-Methylpyrrolidin-2-one . By mastering these techniques, scientists and drug development professionals can efficiently construct complex, enantiomerically pure molecules.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (n.d.). PubMed Central. Retrieved January 2, 2026, from [Link]

• Enolate Alkyl

• Noninnocent Role ofN‑Methyl Pyrrolidinone in Thiazolidinethione-Promoted Asymmetric Aldol Reactions. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Asymmetric Alkylation of Enolates. (n.d.). Harvard University. Retrieved January 2, 2026, from [Link]

• Asymmetric Aldol Reactions Using a Fluorous Oxazolidinone Chiral Auxiliary. (n.d.). Thieme. Retrieved January 2, 2026, from [Link]

• Asymmetric Aldol Reactions Using Boron Enol

• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. (n.d.). National Institutes of Health. Retrieved January 2, 2026, from [Link]

• Biocatalytic asymmetric aldol addition into unactivated ketones. (n.d.). PubMed Central. Retrieved January 2, 2026, from [Link]

• 2.14 Selected Diastereoselective Reactions: Enolate Alkylation. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• WO2007031263A1 - 4-substituted pyrr0lidin-2-0nes and their use. (n.d.). Google Patents.

• Chiral auxiliary. (n.d.). Wikipedia. Retrieved January 2, 2026, from [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. (2024).

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (n.d.). MDPI. Retrieved January 2, 2026, from [Link]

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. (n.d.). PubMed Central. Retrieved January 2, 2026, from [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (n.d.). PubMed Central. Retrieved January 2, 2026, from [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. (n.d.). RSC Publishing. Retrieved January 2, 2026, from [Link]

• Synthesis of a New Chiral Pyrrolidine †. (n.d.). Semantic Scholar. Retrieved January 2, 2026, from [Link]

• Total Synthesis of Alanense B via Stereoselective Enolate Alkyl

• In Search of Radical Transformations from Metal Enolates. Direct Reactions of N‑Acyl-1,3-oxazolidin-2-ones with TEMPO Catalyzed by Copper(II) Acetate. (n.d.). National Institutes of Health. Retrieved January 2, 2026, from [Link]

• AU2006291524B2 - 4-substituted pyrrolidin-2-ones and their use. (n.d.). Google Patents.

• Stereocontrolled synthesis of orthogonally protected 2-substituted 4-aminopiperidines. (n.d.). PubMed. Retrieved January 2, 2026, from [Link]

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Protocol for N-alkylation of (R)-4-Methylpyrrolidin-2-one

An Application Guide to the Synthesis of N-alkylated (R)-4-Methylpyrrolidin-2-one Derivatives

Authored by a Senior Application Scientist

Abstract

The chiral pyrrolidin-2-one scaffold is a privileged structural motif integral to numerous pharmaceuticals and advanced materials. Specifically, (R)-4-Methylpyrrolidin-2-one serves as a valuable chiral building block, and its functionalization via N-alkylation is a critical transformation for creating diverse molecular architectures. This document provides a comprehensive guide to the N-alkylation of this lactam, detailing the underlying chemical principles, offering two robust protocols suitable for different laboratory constraints, and addressing common challenges to ensure successful synthesis. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Introduction: The Significance of N-Alkylated Chiral Lactams

N-substituted 2-pyrrolidinone derivatives are a cornerstone in medicinal chemistry, forming the core of drugs with applications ranging from nootropic agents like piracetam to anticonvulsants such as levetiracetam.[1] The introduction of a substituent on the lactam nitrogen fundamentally alters the molecule's steric and electronic properties, enabling fine-tuning of its biological activity and pharmacokinetic profile. The N-alkylation of a chiral starting material like (R)-4-Methylpyrrolidin-2-one allows for the synthesis of enantiopure compounds, a critical requirement in modern drug development to maximize therapeutic efficacy and minimize off-target effects.

The Chemistry of Lactam N-Alkylation

The N-alkylation of a lactam is fundamentally a two-step process: deprotonation followed by nucleophilic substitution.

• Deprotonation: The N-H proton of the lactam is weakly acidic. A strong base is required to abstract this proton and generate the corresponding lactam anion, a potent nucleophile.[2]

• Nucleophilic Attack (SN2): The resulting anion attacks an electrophilic alkylating agent (typically an alkyl halide), forming a new carbon-nitrogen bond.

A primary challenge in this reaction is the ambident nature of the lactam anion. Nucleophilic attack can occur at either the nitrogen or the oxygen atom, leading to the desired N-alkylated product or the undesired O-alkylated isomer (an imino ether), respectively.[3] Reaction conditions must be carefully optimized to favor N-alkylation.

Logical Workflow for Protocol Selection

The choice of methodology depends on factors like available reagents, sensitivity of the substrate to harsh conditions, and desired scale. The following diagram outlines a decision-making process for selecting an appropriate N-alkylation protocol.

Caption: Decision workflow for selecting an N-alkylation strategy.

Key Parameters Influencing Regioselectivity and Yield

Optimizing the N- to O-alkylation ratio and overall yield hinges on the careful selection of the base, solvent, and alkylating agent.

Parameter	Recommended Choice	Rationale & Causality
Base	Sodium Hydride (NaH)	A strong, non-nucleophilic hydride base that irreversibly deprotonates the lactam, driving the reaction to completion. Its use in polar aprotic solvents strongly favors N-alkylation.[3][4] Requires strictly anhydrous conditions.[5]
KOH / K₂CO₃ with PTC	Milder conditions suitable for sensitive substrates. The phase-transfer catalyst (e.g., TBAB) shuttles the lactam anion into the organic phase for alkylation, often enhancing N-selectivity.[2][6]
Solvent	Anhydrous DMF or THF	Polar aprotic solvents that effectively solvate the cation of the lactam salt but not the anion, leaving the anion highly reactive. This enhances the rate of the SN2 reaction.[3] Caution: NaH can react with DMF at elevated temperatures, a potential safety and purity issue.[7]
Alkylating Agent	Alkyl Iodides > Bromides	"Soft" alkylating agents preferentially react with the "softer" nitrogen atom over the "harder" oxygen atom, according to Hard-Soft Acid-Base (HSAB) theory. Iodides are more reactive than bromides due to being better leaving groups.[3]
Temperature	0 °C to Room Temperature	Deprotonation is typically performed at 0 °C to control the exothermic reaction and hydrogen gas evolution. The alkylation step may be run at 0 °C or allowed to warm to room temperature to ensure completion.[3]

Experimental Protocols

Protocol 1: Classic N-Alkylation using Sodium Hydride

This method is a highly reliable standard for achieving excellent yields of N-alkylated products. It demands rigorous exclusion of moisture.

Materials:

• (R)-4-Methylpyrrolidin-2-one

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl Halide (e.g., Benzyl Bromide, Iodomethane)

• Anhydrous Hexane (for washing NaH)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Workflow Diagram:

Caption: Step-wise workflow for the NaH-mediated N-alkylation.

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (Argon or Nitrogen), add Sodium Hydride (1.2 equivalents). Wash the NaH dispersion three times with anhydrous hexane to remove the mineral oil, carefully decanting the hexane each time.

• Deprotonation: Suspend the washed NaH in anhydrous DMF. Cool the suspension to 0 °C using an ice-water bath. Dissolve (R)-4-Methylpyrrolidin-2-one (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the stirred NaH suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour, or until the evolution of hydrogen gas ceases. The mixture should become a clear solution, indicating the formation of the sodium salt.[3]

• Alkylation: Cool the reaction mixture back to 0 °C. Add the alkyl halide (1.1 - 1.2 eq) dropwise, ensuring the internal temperature does not rise significantly.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully quench the reaction by cooling it to 0 °C and slowly adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volume of the aqueous layer).[1]

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[3]

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure N-alkylated product.

Protocol 2: N-Alkylation via Phase-Transfer Catalysis (PTC)

This method is an excellent alternative that avoids pyrophoric bases and strictly anhydrous conditions, making it operationally simpler and often "greener".[6]

Materials:

• (R)-4-Methylpyrrolidin-2-one

• Potassium Hydroxide (KOH), powdered

• Potassium Carbonate (K₂CO₃), powdered

• Tetrabutylammonium Bromide (TBAB)

• Alkyl Halide

• Toluene or Dichloromethane

• Water

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask, add the (R)-4-Methylpyrrolidin-2-one (1.0 eq), powdered KOH (4.0 eq), powdered K₂CO₃ (4.0 eq), and Tetrabutylammonium Bromide (TBAB, 0.1 eq).[2]

• Add the alkyl halide (1.5 eq) and a suitable organic solvent like toluene.

• Reaction: Stir the heterogeneous mixture vigorously at a temperature between room temperature and 60 °C. The optimal temperature will depend on the reactivity of the alkyl halide.

• Monitor the reaction progress by TLC or GC-MS. Reactions are typically complete within 2-12 hours.

• Work-up: After completion, cool the mixture to room temperature and filter off the inorganic salts. Wash the filter cake with the reaction solvent.

• Transfer the filtrate to a separatory funnel and wash with water to remove any remaining salts and TBAB.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting crude product can be further purified by distillation or flash column chromatography as needed.

Troubleshooting and Side Reactions

Even with robust protocols, challenges can arise. The primary side reaction is O-alkylation.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Conversion / No Reaction	- Insufficiently active or wet base (NaH).- Water present in reagents or solvent.- Less reactive alkylating agent (e.g., alkyl chloride).	- Use fresh NaH and ensure all glassware and reagents are scrupulously dry.[3]- Increase reaction temperature or time.- Switch to a more reactive alkyl halide (bromide or iodide).
Mixture of N- and O-Alkylated Products	- Reaction conditions favor the "hard" oxygen nucleophile.- Use of a "hard" alkylating agent (e.g., dimethyl sulfate).	- Ensure a strong base/polar aprotic solvent system (NaH in DMF/THF) is used.[3]- Use a "soft" alkylating agent (R-I or R-Br).- Maintain lower reaction temperatures.
Polymerization of the Lactam	- Presence of strong base at elevated temperatures for prolonged periods can initiate ring-opening polymerization.	- Use a stoichiometric amount of base.- Maintain strict temperature control.- Add the alkylating agent promptly after deprotonation is complete.[3]

Characterization of the Final Product

Confirmation of the N-alkylated structure is typically achieved through standard spectroscopic methods:

• ¹H NMR: Appearance of new signals corresponding to the protons of the introduced alkyl group. The N-H proton signal (typically a broad singlet) will be absent.

• ¹³C NMR: Appearance of new carbon signals from the alkyl group. The carbonyl carbon signal will remain, while in the O-alkylated isomer, this would be replaced by a C=N signal further downfield.[3]

• Mass Spectrometry (MS): The molecular ion peak ([M]+, [M+H]+, or [M+Na]+) will correspond to the calculated mass of the N-alkylated product.

• Chiral HPLC/SFC: To confirm that no racemization has occurred during the reaction.

References

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• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
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• 7. Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of (R)-4-Methylpyrrolidin-2-one in the Synthesis of Neurological Drugs: Application Notes and Protocols

Introduction: The Significance of Chiral Lactams in CNS Drug Discovery

In the landscape of medicinal chemistry, particularly in the development of therapeutics for neurological disorders, the stereochemistry of a drug candidate is of paramount importance. The human central nervous system (CNS) is a chiral environment, and as such, enantiomers of a drug molecule often exhibit significantly different pharmacological and toxicological profiles. The pyrrolidinone ring, a five-membered lactam, is a privileged scaffold found in a variety of biologically active compounds. When substituted at the 4-position with a methyl group, (R)-4-Methylpyrrolidin-2-one emerges as a crucial chiral building block for the synthesis of a range of neurological drugs. Its rigid, stereochemically defined structure allows for the precise spatial orientation of pharmacophoric elements, which is critical for selective interaction with biological targets in the CNS. This document provides a detailed overview of the application of (R)-4-Methylpyrrolidin-2-one and its analogues in the synthesis of key neurological drugs, complete with detailed protocols and mechanistic insights.

Application in the Synthesis of Rolipram: A Phosphodiesterase 4 (PDE4) Inhibitor

Rolipram is a selective phosphodiesterase 4 (PDE4) inhibitor that has been extensively studied for its potential antidepressant, anti-inflammatory, and neuroprotective effects. The pharmacological activity of Rolipram is known to be enantiomer-dependent, with the (R)-enantiomer being the more potent inhibitor of PDE4. The synthesis of enantiomerically pure (R)-Rolipram is therefore a key objective, and the (R)-4-methylpyrrolidin-2-one core is a central feature of its structure.

Synthetic Strategy: Enantioselective Conjugate Addition and Reductive Cyclization

A robust and scalable approach to the synthesis of (R)-Rolipram involves an asymmetric Michael addition to establish the chiral center, followed by a reductive cyclization to form the pyrrolidinone ring. This strategy ensures high enantiomeric purity in the final product.

Caption: Synthetic workflow for (R)-Rolipram.

Protocol 1: Enantioselective Synthesis of (R)-Rolipram Intermediate

This protocol outlines the key steps for the asymmetric synthesis of the chiral nitro-aldehyde intermediate, a precursor to (R)-Rolipram.

Materials:

• 3-methoxy-4-benzyloxycinnamaldehyde

• Nitroethane

• (S)-diphenylprolinol silyl ether (chiral catalyst)

• Benzoic acid (co-catalyst)

• Toluene, anhydrous

• Dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• To a solution of 3-methoxy-4-benzyloxycinnamaldehyde (1.0 eq) in anhydrous toluene (5 M) at room temperature, add (S)-diphenylprolinol silyl ether (0.1 eq) and benzoic acid (0.1 eq).

• Add nitroethane (5.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 24-48 hours, monitoring the progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the chiral nitro-aldehyde intermediate.

Protocol 2: Reductive Cyclization to (R)-Rolipram

This protocol describes the conversion of the chiral nitro-aldehyde intermediate to (R)-Rolipram.

Materials:

• Chiral nitro-aldehyde intermediate from Protocol 1

• Iron powder (Fe)

• Acetic acid (AcOH)

• Ethanol (EtOH)

• Water

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Dissolve the chiral nitro-aldehyde intermediate (1.0 eq) in a mixture of ethanol and water.

• Add iron powder (10.0 eq) and glacial acetic acid (catalytic amount).

• Heat the reaction mixture to reflux (approximately 80-90 °C) for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Neutralize the aqueous residue with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or silica gel chromatography to yield (R)-Rolipram.

Step	Reactants	Key Reagents/Catalysts	Typical Yield	Enantiomeric Excess (e.e.)
Asymmetric Michael Addition	3-methoxy-4-benzyloxycinnamaldehyde, Nitroethane	(S)-diphenylprolinol silyl ether, Benzoic acid	85-95%	>95%
Reductive Cyclization	Chiral nitro-aldehyde intermediate	Fe, AcOH	70-85%	Maintained

Broader Applications: The Case of Brivaracetam

The utility of 4-substituted pyrrolidinones extends beyond the methyl derivative. A prominent example is the use of (R)-4-propylpyrrolidin-2-one in the synthesis of Brivaracetam , a newer generation antiepileptic drug. Brivaracetam is an analogue of Levetiracetam and exhibits a higher binding affinity for the synaptic vesicle protein 2A (SV2A).[1]

The synthesis of Brivaracetam often employs (R)-4-propylpyrrolidin-2-one as a key chiral intermediate. The propyl group at the 4-position has been shown to enhance the pharmacological activity compared to Levetiracetam.

Synthetic Strategy: N-Alkylation of the Chiral Lactam

A common synthetic route to Brivaracetam involves the N-alkylation of (R)-4-propylpyrrolidin-2-one with a suitable chiral side chain.

Sources

• 1. Enantioselective Flow Synthesis of Rolipram Enabled by a Telescoped Asymmetric Conjugate Addition–Oxidative Aldehyde Esterification Sequence Using in Situ-Generated Persulfuric Acid as Oxidant - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Stereoselective Synthesis of Pyrrolidine-Containing Drugs

Introduction: The Privileged Pyrrolidine Scaffold in Modern Medicine

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, stands as a "privileged scaffold" in medicinal chemistry.[1][2] Its prevalence is remarkable, appearing in over 20% of FDA-approved drugs that contain a saturated cyclic amine unit.[3] This is not a coincidence. The non-planar, sp³-rich structure of the pyrrolidine ring allows for a precise three-dimensional arrangement of substituents, enabling complex and specific interactions with biological targets like enzymes and receptors.[4] Furthermore, the nitrogen atom can act as a hydrogen bond acceptor or, when protonated, a hydrogen bond donor, contributing significantly to a molecule's pharmacokinetic profile.

The biological activity of these drugs is intrinsically linked to their stereochemistry. A single chiral center, when inverted, can transform a potent therapeutic into an inactive or even toxic compound. Therefore, the development of robust, efficient, and highly stereoselective synthetic methods to access enantiomerically pure pyrrolidine derivatives is a cornerstone of modern drug discovery and development.[5][6][7]

This technical guide provides an in-depth exploration of field-proven strategies for the stereoselective synthesis of pyrrolidine-containing drugs. We will move beyond simple procedural lists to explain the causality behind key experimental choices. The guide is structured to cover foundational synthetic pillars, detailed protocols for the synthesis of landmark drugs, and a look at emerging methodologies, providing researchers with both the knowledge and the practical tools to advance their work.

Chapter 1: Foundational Strategies in Stereoselective Pyrrolidine Synthesis

The construction of a stereochemically defined pyrrolidine ring can be approached from two primary directions: modification of a pre-existing chiral molecule or the de novo construction of the ring from an acyclic precursor where chirality is induced during the cyclization process.

The Chiral Pool Approach: Leveraging Nature's Asymmetry

The most direct route to enantiopure pyrrolidines is to begin with a readily available, inexpensive, and optically pure starting material—a strategy known as the "chiral pool" approach. The amino acids L-proline and L-4-hydroxyproline are exemplary chiral synthons for this purpose.[5][8] This method capitalizes on the pre-existing stereocenters of the starting material, which serve as a foundation for subsequent elaborations.

Causality: The primary advantage is the unambiguous transfer of stereochemistry. By starting with (S)-proline, the stereocenter at C2 is already set, simplifying the overall synthesis. The challenge then becomes the stereocontrolled functionalization of other positions on the ring. For instance, the reduction of proline using reagents like LiAlH₄ affords (S)-prolinol, a key starting material for drugs like Avanafil.[5]

Workflow:

Caption: Chiral Pool Synthesis of Avanafil from L-Proline.

Catalytic Asymmetric [3+2] Cycloaddition: A Powerful Construction Tool

Perhaps the most versatile and powerful method for the de novo synthesis of polysubstituted pyrrolidines is the [3+2] cycloaddition between an azomethine ylide and a dipolarophile (typically an activated alkene).[1][4] This reaction constructs the five-membered ring in a single, atom-economical step, with the potential to create up to four new stereocenters.

Causality: The key to stereocontrol lies in the use of a chiral catalyst, often a complex of a transition metal (like copper, silver, or dysprosium) with a chiral ligand.[9][10][11] The catalyst coordinates to the 1,3-dipole, creating a chiral environment that dictates the facial selectivity of the alkene's approach. This forces the cycloaddition to proceed through a specific transition state, leading to high diastereo- and enantioselectivity. Azomethine ylides are typically generated in situ from the condensation of an α-amino ester with an aldehyde or from the ring-opening of aziridines.[9][12]

Caption: Catalytic Cycle of an Asymmetric [3+2] Cycloaddition.

Intramolecular Cyclization Strategies

Building an acyclic precursor containing both the nitrogen nucleophile and the electrophilic partner allows for a subsequent intramolecular cyclization to form the pyrrolidine ring. The stereochemical outcome is controlled either by pre-existing chirality in the acyclic chain or by using a chiral catalyst to govern the ring-closing step.

Key Methodologies:

• Asymmetric aza-Michael Addition: An intramolecular conjugate addition of an amine to an α,β-unsaturated thioester, ketone, or ester can be rendered enantioselective by a chiral catalyst, such as a phosphoric acid.[3]

• Radical C-H Amination (Hofmann-Löffler-Freytag Reaction): This classic reaction involves the generation of a nitrogen-centered radical which abstracts a hydrogen atom from a δ-carbon, followed by cyclization. Modern catalytic variants have rendered this process enantioselective, providing a powerful way to synthesize pyrrolidines from simple starting materials.[2]

Chapter 2: Case Study & Protocol: Synthesis of (+)-Lactacystin

2.1 Introduction to (+)-Lactacystin Lactacystin, first isolated from Streptomyces, is a potent and highly selective inhibitor of the 20S proteasome, a key cellular machine responsible for protein degradation.[13] Its unique structure, featuring a γ-lactam fused to a thioester-derived side chain and four contiguous stereocenters, including a challenging quaternary α,α-disubstituted amino acid moiety, has made it a formidable target for total synthesis.[14][15]

2.2 Synthetic Strategy Overview: Catalytic Asymmetric Strecker Reaction The strategy developed by Shibasaki and co-workers provides an elegant solution to installing the C5 quaternary stereocenter early in the synthesis with high enantiocontrol.[13][16] The key step is a catalytic enantioselective Strecker reaction of a ketoimine, which is a stable equivalent of an α-hydroxy ketoimine. This establishes the crucial tetrasubstituted carbon with excellent enantiomeric excess.[13]

2.3 Data Summary: Key Strecker Reaction Performance

Catalyst System	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (% ee)	Reference
Gd{N(SiMe₃)₂}₃ / D-glucose-derived ligand	2.5	>95	98	[13][16]

2.4 Detailed Experimental Protocol: Synthesis of the Lactacystin Core

Disclaimer: This protocol is a condensed representation for illustrative purposes. Researchers must consult the primary literature for detailed experimental conditions, safety precautions, and characterization data.[13][16]

Step 1: Catalytic Asymmetric Strecker Reaction

• Catalyst Preparation: To a solution of the D-glucose-derived chiral ligand (3.8 mol%) in THF at room temperature, add Gd{N(SiMe₃)₂}₃ (2.5 mol%). Stir the mixture for 30 minutes.

• Reaction Setup: In a separate flask, dissolve the N-phosphinoyl ketoimine precursor (1.0 eq) in THF. Add trimethylsilyl cyanide (TMSCN, 1.5 eq).

• Asymmetric Addition: Cool the ketoimine solution to -40 °C. Add the prepared catalyst solution dropwise.

• Workup and Isolation: Allow the reaction to stir for the prescribed time (monitoring by TLC). Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The resulting α-aminonitrile is purified by silica gel chromatography.

Causality Behind Choices:

• Gadolinium Catalyst: Lanthanide catalysts like Gd(III) are effective Lewis acids for activating the imine and coordinating the cyanide source.[16]

• Chiral Ligand: The D-glucose-derived ligand creates a rigid chiral pocket around the metal center, ensuring that the cyanide nucleophile attacks the imine from a specific face, leading to high enantioselectivity.[13]

• N-phosphinoyl Group: This protecting group serves to activate the imine and is stable under the reaction conditions, unlike more labile N-protecting groups.[16]

Step 2: Elaboration to the Pyrrolidinone Core

• Hydrolysis & Protection: The aminonitrile from Step 1 is subjected to acidic hydrolysis to reveal the carboxylic acid and amino groups, which are then suitably protected.

• Stereoselective Reduction: A chelation-controlled Meerwein-type reduction of a downstream ketone intermediate is performed to set the C9 hydroxyl group stereochemistry.[16]

• Further Functionalization: The C6 hydroxy and C7 methyl groups are introduced stereoselectively via Tamao oxidation and Donohoe methylation, respectively.[16]

• Cyclization: The final pyrrolidinone (γ-lactam) ring is formed via an intramolecular amidation reaction, completing the core structure of Lactacystin.

Chapter 3: Case Study & Protocol: Synthesis of the Ramipril Bicyclic Core

3.1 Introduction to Ramipril Ramipril is a potent, long-acting angiotensin-converting enzyme (ACE) inhibitor used to treat high blood pressure and congestive heart failure.[17] Its structure features a unique and rigid bicyclic pyrrolidine derivative, (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid. The stereochemistry of this core is critical for fitting into the active site of the ACE enzyme.

3.2 Synthetic Strategy Overview: Diastereoselective Cyclization The synthesis of the ramipril core often involves the construction of a substituted cyclopentyl amino acid precursor, followed by a reductive cyclization to form the bicyclic system.[18] One industrial approach involves the Michael addition of an enamine to an acrylate derivative, followed by hydrolysis, cyclization, and stereoselective reduction.[19][20]

Caption: General Workflow for Ramipril Core Synthesis.

3.3 Detailed Experimental Protocol: Synthesis of Ramipril Intermediate

Disclaimer: This protocol is a conceptual outline based on principles described in the patent literature.[17][18] Actual process parameters are proprietary and require significant optimization.

Step 1: Synthesis of the Acyclic Precursor

• Enamine Formation: React 1-pyrrolidino-1-cyclopentene with a protected chiral amino-acrylate derivative (e.g., propyl 2-acetamido-3-chloropropanoate) in an appropriate solvent like acetonitrile.[18]

• Hydrolysis: The resulting Michael adduct is hydrolyzed under acidic conditions (e.g., 6N HCl) to remove the enamine and protecting groups, yielding 3-(2-oxocyclopentyl)-alanin.[18]

Step 2: Cyclization and Stereoisomer Resolution

• Intramolecular Cyclization: The keto-amino acid exists in equilibrium with its bicyclic imine form. This equilibrium can be driven towards the cyclized product.

• Hydrogenation: The bicyclic intermediate is subjected to catalytic hydrogenation. This step is often diastereoselective, reducing the imine to the desired all-cis amine. The choice of catalyst (e.g., Raney Nickel, Cobalt) and conditions is critical for stereocontrol.[18]

• Resolution/Purification: The resulting mixture of diastereomers is typically resolved or purified to isolate the desired (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid.

Causality Behind Choices:

• Enamine Chemistry: Using an enamine as the nucleophile provides a mild and effective way to form the key carbon-carbon bond via a Michael addition.

• Catalytic Hydrogenation: This step simultaneously reduces the ketone and the imine (or related functionality) and is crucial for establishing the final relative stereochemistry of the three contiguous chiral centers in the bicyclic core. The catalyst surface directs the delivery of hydrogen from the less sterically hindered face.

Step 3: Coupling to form Ramipril

• The isolated, optically pure bicyclic acid is coupled with the side-chain component, N-[1-(S)-(ethoxycarbonyl)-3-phenylpropyl]-L-alanine, using standard peptide coupling reagents to yield Ramipril.[17][19]

Chapter 4: Emerging Methodologies

The field of pyrrolidine synthesis is continuously evolving, with new methods offering greater efficiency and novel pathways to complex structures.

• Iridium-Catalyzed Reductive Generation of Azomethine Ylides: A recent innovation involves the use of Vaska's complex to reductively generate azomethine ylides directly from stable tertiary amides or lactams.[21] This avoids the need for aldehyde/amine condensation and expands the scope of the [3+2] cycloaddition to previously inaccessible ylide structures.[22]

• Asymmetric C(sp³)–H Functionalization: Directing groups and chiral catalysts are now being used to achieve site-selective and stereoselective amination of unactivated C-H bonds.[23] This strategy allows for the construction of pyrrolidine rings from simple hydrocarbon starting materials in a highly streamlined fashion, representing a major advance in synthetic efficiency.[24]

Conclusion

The stereoselective synthesis of pyrrolidine-containing drugs is a testament to the power and elegance of modern organic chemistry. From leveraging nature's own chiral building blocks to the sophisticated design of asymmetric catalysts for complex cycloadditions and C-H functionalizations, the synthetic chemist's toolkit is vast and powerful. The strategies and protocols outlined in this guide—the chiral pool approach, asymmetric [3+2] cycloadditions, and diastereoselective cyclizations—represent the bedrock of this field. As exemplified by the syntheses of Lactacystin and Ramipril, a deep understanding of reaction mechanisms and the factors governing stereocontrol is paramount to success. The continued development of novel catalytic systems promises to further streamline these syntheses, enabling the rapid and efficient discovery of the next generation of pyrrolidine-based medicines.

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The Role of (R)-4-Methylpyrrolidin-2-one in Organocatalysis: A Chiral Synthon Perspective

Introduction: Re-evaluating the Role of a Chiral Lactam in Organocatalysis

In the landscape of asymmetric organocatalysis, the pyrrolidine scaffold, most notably derived from the amino acid proline, stands as a cornerstone.[1][2] Its remarkable success is largely attributed to the secondary amine that enables crucial catalytic cycles via enamine and iminium ion intermediates. The subject of this guide, (R)-4-Methylpyrrolidin-2-one, is a chiral pyrrolidine derivative. However, its structure as a lactam, possessing a significantly less basic amide nitrogen within the ring, precludes it from participating in these conventional aminocatalytic pathways.

Current scientific literature does not feature (R)-4-Methylpyrrolidin-2-one as a direct organocatalyst. Instead, its value to the research and drug development community lies in its potential as a chiral building block—a stereochemically defined starting material for the synthesis of more complex and catalytically active molecules. This guide, therefore, deviates from a traditional application note for a catalyst. It aims to provide a deeper, more practical perspective for the modern chemist by:

• Deconstructing the fundamentals of pyrrolidine-based organocatalysis to clarify the structural requirements for catalytic activity.

• Positioning (R)-4-Methylpyrrolidin-2-one as a valuable chiral synthon.

• Providing detailed protocols for well-established, structurally related pyrrolidine organocatalysts to serve as a practical guide for researchers in the field.

I. The Privileged Pyrrolidine Scaffold in Organocatalysis: A Mechanistic Overview

The efficacy of pyrrolidine-based organocatalysts, such as proline and its derivatives, hinges on their ability to form transient, reactive intermediates with carbonyl compounds. This is a fundamental concept for any researcher designing or utilizing organocatalytic systems.

Key Structural Features for Catalysis:

• Secondary Amine: Essential for the formation of nucleophilic enamines from ketones or aldehydes, and electrophilic iminium ions from α,β-unsaturated aldehydes.

• Chiral Center: The stereocenter(s) on the pyrrolidine ring dictate the facial selectivity of the subsequent bond-forming reaction, leading to high enantioselectivity.

• Ring Rigidity: The five-membered ring structure provides a predictable and sterically defined environment around the active site.

The diagram below illustrates the central role of the secondary amine in the catalytic cycle of a generic pyrrolidine-based organocatalyst in a Michael addition reaction.

Caption: Fig. 2: Conceptual pathway from a chiral lactam to an organocatalyst.

III. Application Protocols: Asymmetric Organocatalysis with Pyrrolidine Derivatives

To provide actionable insights for researchers interested in this area, this section presents detailed protocols for two common asymmetric reactions catalyzed by well-established pyrrolidine derivatives. These protocols serve as a benchmark and a starting point for the development of new catalytic systems, potentially derived from synthons like (R)-4-Methylpyrrolidin-2-one.

A. Asymmetric Michael Addition of Aldehydes to Nitroolefins

The Michael addition is a cornerstone of C-C bond formation. Pyrrolidine-based catalysts, particularly diarylprolinol silyl ethers, are highly effective in promoting the enantioselective addition of aldehydes to nitroolefins.

Catalyst Example: (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether.

Reaction Scheme: Propanal + trans-β-Nitrostyrene → (R)-2-((S)-1-Nitro-2-phenylethyl)propanal

Protocol:

• Preparation: To a dry reaction vial under an inert atmosphere (e.g., argon), add the nitroolefin (1.0 mmol, 1.0 equiv).

• Catalyst Loading: Add the pyrrolidine organocatalyst (0.1 mmol, 10 mol%).

• Solvent and Reagents: Add the solvent (e.g., anhydrous Toluene, 2.0 mL) and the aldehyde (2.0 mmol, 2.0 equiv).

• Reaction Conditions: Stir the reaction mixture at room temperature (20-25 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the enantioenriched Michael adduct.

• Analysis: Determine the diastereomeric ratio and enantiomeric excess by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)
10	Toluene	25	24	>95	95:5	>99
5	CH₂Cl₂	25	48	>90	90:10	98
10	Hexane	0	72	>95	97:3	>99

Note: The data presented in this table is representative of typical results for this class of reaction and may vary based on specific substrates and conditions.

B. Asymmetric α-Alkylation of Ketones

The asymmetric α-alkylation of ketones is a powerful method for constructing chiral carbonyl compounds. (R)-2-Methylpyrrolidine, a close structural relative of the title compound but with the crucial secondary amine, can be used as a chiral auxiliary for this transformation. [3] Chiral Auxiliary: (R)-2-Methylpyrrolidine

Reaction Scheme (Two-Step):

• Cyclohexanone + (R)-2-Methylpyrrolidine → Chiral Enamine

• Chiral Enamine + Benzyl Bromide → (R)-2-Benzylcyclohexanone (after hydrolysis)

Protocol:

Step 1: Formation of the Chiral Enamine [3]1. To a round-bottom flask equipped with a Dean-Stark trap, add cyclohexanone (1.0 equiv), (R)-2-methylpyrrolidine (1.2 equiv), and anhydrous benzene. 2. Reflux the mixture for 12-24 hours until the theoretical amount of water is collected. 3. Cool the reaction mixture and remove the solvent under reduced pressure to obtain the crude chiral enamine, which is used directly in the next step.

Step 2: Asymmetric Alkylation and Hydrolysis [3]1. Dissolve the crude enamine in anhydrous diethyl ether/DME (4:1 v/v) and cool to -78 °C. 2. Slowly add n-butyllithium (1.1 equiv) and stir for 2 hours at -78 °C. 3. Add benzyl bromide (1.1 equiv) dropwise and stir for 4 hours at -78 °C. 4. Allow the reaction to warm to room temperature and stir overnight. 5. Quench the reaction with 10% hydrochloric acid and stir vigorously for 1 hour to hydrolyze the iminium salt. 6. Extract the product with diethyl ether, wash the combined organic layers with saturated sodium bicarbonate and brine, and dry over anhydrous magnesium sulfate. 7. Concentrate and purify by flash column chromatography to afford (R)-2-benzylcyclohexanone.

Ketone	Electrophile	Yield (%)	ee (%)
Cyclohexanone	Benzyl bromide	~85	~90
Cyclopentanone	Ethyl iodide	~80	~88

Note: This protocol is adapted from established literature procedures and demonstrates the utility of a closely related chiral pyrrolidine.[3]

IV. Conclusion and Future Outlook

While (R)-4-Methylpyrrolidin-2-one does not currently have a direct application as an organocatalyst, its identity as a commercially available, enantiopure chiral lactam positions it as a valuable synthon for the development of novel catalytic systems. Researchers in drug discovery and process chemistry can leverage its defined stereochemistry to synthesize new generations of pyrrolidine-based organocatalysts. The protocols provided for established pyrrolidine catalysts offer a robust starting point for evaluating the efficacy of these new systems in key asymmetric transformations. The continued exploration of chiral building blocks like (R)-4-Methylpyrrolidin-2-one will undoubtedly contribute to the expanding toolkit of the synthetic chemist, enabling the creation of complex molecules with precise stereochemical control.

References

• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journal of Organic Chemistry. [Link]

• Stereoselective synthesis of chiral 4-(1-chloroalkyl)-beta-lactams starting from amino acids and their transformation into functionalized chiral azetidines and pyrrolidines. Journal of Organic Chemistry. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules. [Link]

• Results obtained using chiral pyrrolidine-containing organocatalysts in the asymmetric addition of aldehydes to nitroalkenes leading to nitroaldehydes 2. ResearchGate. [Link]

• Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions. ACS Publications. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. National Institutes of Health. [Link]

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• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes & Protocols: Synthesis of Novel Ligands from (R)-4-Methylpyrrolidin-2-one for Catalysis

Abstract

The pyrrolidine scaffold is a cornerstone in the architecture of numerous natural products, pharmaceuticals, and, critically, chiral ligands and organocatalysts.[1][2] Its rigid, five-membered ring structure provides a well-defined stereochemical environment, making it an ideal platform for inducing asymmetry in chemical reactions. This guide focuses on (R)-4-Methylpyrrolidin-2-one, a readily available chiral building block, as a versatile starting material for the synthesis of novel ligands. We will explore key synthetic transformations of this scaffold, provide detailed experimental protocols for ligand synthesis, and demonstrate their application in asymmetric catalysis. The methodologies herein are designed for researchers, scientists, and drug development professionals seeking to leverage this privileged scaffold for the creation of innovative catalytic systems.

Foundational Principles: The (R)-4-Methylpyrrolidin-2-one Scaffold

(R)-4-Methylpyrrolidin-2-one, a derivative of pyroglutamic acid, is an exceptional chiral precursor for ligand synthesis due to several key structural features:

• Inherent Chirality: The stereocenter at the C4 position is fixed, providing a robust source of chirality that can be relayed during catalytic processes.

• Reactive Lactam Moiety: The cyclic amide (lactam) functionality offers multiple avenues for chemical modification. The nitrogen atom can be deprotonated and functionalized, and the carbonyl group can be reduced or the entire ring can be opened.

• Structural Rigidity: The pyrrolidine ring's conformation is relatively constrained, which is crucial for creating a predictable and effective chiral pocket in a catalyst's active site.

These attributes make it an economical and efficient starting point for generating a diverse library of chiral ligands.

Figure 1: Key synthetic pathways for deriving novel ligand scaffolds from (R)-4-Methylpyrrolidin-2-one.

Synthetic Strategies and Protocols

Strategy I: N-Functionalization of the Lactam

The most direct modification involves the functionalization of the lactam nitrogen. Deprotonation with a suitable base, such as sodium hydride (NaH), generates a nucleophilic amide anion that can readily react with various electrophiles. This strategy is ideal for introducing coordinating groups or bulky substituents that can tune the steric and electronic properties of the resulting ligand.

Protocol 1: Synthesis of (R)-1-Benzyl-4-methylpyrrolidin-2-one

This protocol demonstrates a standard N-alkylation reaction. The resulting N-benzyl derivative can be used in reactions where the lactam carbonyl itself acts as a coordinating group or hydrogen-bond acceptor.

• Materials:

  • (R)-4-Methylpyrrolidin-2-one (1.0 g, 10.1 mmol)

  • Sodium hydride (60% dispersion in mineral oil, 0.48 g, 12.1 mmol)

  • Anhydrous Tetrahydrofuran (THF), 40 mL

  • Benzyl bromide (1.44 mL, 12.1 mmol)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Ethyl acetate (EtOAc) and Hexanes for chromatography

• Procedure:

  • Suspend NaH in anhydrous THF (20 mL) in a flame-dried, three-neck round-bottom flask under an argon atmosphere at 0 °C (ice bath).

  • Slowly add a solution of (R)-4-Methylpyrrolidin-2-one in anhydrous THF (20 mL) to the NaH suspension over 15 minutes.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The evolution of H₂ gas should be observed.

  • Cool the reaction mixture back to 0 °C and add benzyl bromide dropwise.

  • Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours).

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., 30% EtOAc in hexanes) to yield the title compound as a colorless oil.

• Validation & Causality: The choice of NaH as a base is critical as it is strong enough to irreversibly deprotonate the lactam nitrogen (pKa ≈ 17-18), driving the reaction to completion. THF is an ideal solvent due to its anhydrous nature and ability to solvate the resulting sodium salt. Quenching with NH₄Cl neutralizes any unreacted NaH safely. Purity should be confirmed by ¹H NMR, ¹³C NMR, and HRMS.

Strategy II: Reductive Conversion to 4-Methylpyrrolidine Derivatives

Reduction of the lactam carbonyl group provides access to the corresponding saturated pyrrolidine ring, a core structure in many highly successful organocatalysts and ligands.[3] Strong reducing agents like lithium aluminum hydride (LiAlH₄) are required for this transformation.

Protocol 2: Synthesis of (R)-4-Methylpyrrolidine

This protocol transforms the lactam into a versatile secondary amine, which can be further derivatized to create a wide array of ligands, such as prolinamides, diamines, or phosphine-containing ligands.[4][5]

• Materials:

  • (R)-4-Methylpyrrolidin-2-one (1.0 g, 10.1 mmol)

  • Lithium aluminum hydride (LiAlH₄) (0.77 g, 20.2 mmol)

  • Anhydrous Diethyl Ether (Et₂O) or THF, 50 mL

  • Water (H₂O)

  • 15% aqueous sodium hydroxide (NaOH) solution

  • Anhydrous potassium carbonate (K₂CO₃)

• Procedure:

  • Carefully add LiAlH₄ to a flame-dried, three-neck flask containing anhydrous Et₂O (30 mL) under an argon atmosphere at 0 °C.

  • Slowly add a solution of (R)-4-Methylpyrrolidin-2-one in anhydrous Et₂O (20 mL) to the LiAlH₄ suspension.

  • After the addition is complete, heat the reaction mixture to reflux and maintain for 6-8 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction to 0 °C and perform a Fieser workup: sequentially and slowly add water (0.8 mL), 15% aqueous NaOH (0.8 mL), and then water again (2.4 mL). Caution: This is highly exothermic and generates H₂ gas.

  • Stir the resulting granular white precipitate vigorously for 30 minutes.

  • Filter the solid precipitate through a pad of Celite®, washing thoroughly with Et₂O.

  • Dry the filtrate over anhydrous K₂CO₃, filter, and carefully concentrate the solvent by rotary evaporation at low temperature and pressure to obtain the volatile amine product.

• Validation & Causality: LiAlH₄ is a powerful, non-selective reducing agent capable of reducing amides to amines. The reflux condition is necessary to drive the reaction to completion. The Fieser workup is a standard and safe procedure to quench the excess LiAlH₄ and precipitate the aluminum salts, simplifying purification. The final product is volatile, so care must be taken during solvent removal.

Application in Asymmetric Catalysis

The newly synthesized chiral scaffolds can be employed as ligands in metal-catalyzed reactions or as organocatalysts. Below is a protocol for an organocatalyzed asymmetric aldol reaction, a benchmark transformation for testing new proline-type catalysts.[3][6]

Figure 2: General experimental workflow for the application and evaluation of a newly synthesized catalyst.

Protocol 3: Asymmetric Aldol Reaction using a (R)-4-Methylpyrrolidine-Derived Catalyst

Here, we propose using the product from Protocol 2, (R)-4-Methylpyrrolidine, as an organocatalyst. Its structure is analogous to proline but lacks the carboxylic acid group, allowing for an investigation into the role of that functionality.

• Reaction: Cyclohexanone + 4-Nitrobenzaldehyde → Chiral Aldol Adduct

• Materials:

  • (R)-4-Methylpyrrolidine (0.02 mmol, 20 mol%)

  • 4-Nitrobenzaldehyde (0.1 mmol, 1.0 equiv)

  • Cyclohexanone (1.0 mmol, 10 equiv)

  • Dimethyl sulfoxide (DMSO), 1.0 mL

  • Hydrochloric acid (1N HCl)

  • Standard materials for extraction and chromatography

• Procedure:

  • To a vial, add 4-nitrobenzaldehyde and DMSO. Stir until dissolved.

  • Add cyclohexanone, followed by the catalyst, (R)-4-Methylpyrrolidine.

  • Stir the reaction mixture at room temperature for 24-48 hours. Monitor progress by TLC.

  • Upon completion, dilute the mixture with ethyl acetate and quench with 1N HCl.

  • Separate the layers and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to separate the syn and anti diastereomers.

  • Determine the yield and the diastereomeric ratio (anti:syn) by ¹H NMR analysis of the crude product.

  • Determine the enantiomeric excess (ee) of each diastereomer by chiral HPLC analysis.

Expected Performance and Data Summary

The performance of pyrrolidine-based catalysts is highly dependent on their structure. The table below provides representative data for similar, well-established catalysts in this benchmark reaction for comparative purposes.[6]

Catalyst	Additive	Solvent	Yield (%)	dr (anti:syn)	ee (%, anti)
(S)-Proline	None	DMSO	95	95:5	96
(S)-Diphenylprolinol Silyl Ether	None	CH₂Cl₂	>99	98:2	>99
(R)-4-Methylpyrrolidine (Proposed)	None	DMSO	Expected moderate to high	anti-selective	Expected moderate

Causality of Performance: (S)-Proline's success is attributed to its bifunctional nature, where the carboxylic acid activates the aldehyde electrophile while the secondary amine forms a nucleophilic enamine with the ketone.[3] The diphenylprolinol silyl ether provides significant steric bulk, enhancing facial selectivity. Our proposed catalyst, (R)-4-Methylpyrrolidine, lacks the acidic co-catalyst moiety, which may result in lower reactivity and enantioselectivity, but it serves as an excellent baseline to understand the core contribution of the chiral amine scaffold.

Figure 3: Proposed enamine catalytic cycle for the asymmetric aldol reaction organocatalyzed by a pyrrolidine derivative.

Conclusion

(R)-4-Methylpyrrolidin-2-one stands out as a powerful and underutilized chiral precursor for the development of novel ligands and organocatalysts. Through straightforward synthetic manipulations—including N-functionalization, lactam reduction, and ring-opening—a diverse array of chiral scaffolds can be accessed. These scaffolds provide a tunable platform for applications in both organocatalysis and transition metal catalysis. The protocols and principles outlined in this guide offer a solid foundation for researchers to explore and innovate, ultimately expanding the toolbox of asymmetric catalysis for the efficient synthesis of enantiomerically pure molecules.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2020). MDPI. [Link]

• Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. (n.d.). PubMed Central. [Link]

• Synthesis of Pyrrolidine Monocyclic Analogues of Pochonicine and Its Stereoisomers: Pursuit of Simplified Structures and Potent β-N-Acetylhexosaminidase Inhibition. (n.d.). National Institutes of Health. [Link]

• Enantioselective Michael-Proton Transfer-Lactamization for Pyroglutamic Acid Derivatives: Synthesis of Dimethyl- (S,E) -. (2021). Organic Syntheses. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). MDPI. [Link]

• Enantioselective Synthesis of Pyroglutamic Acid Esters from Glycinate via Carbonyl Catalysis. (2021). PubMed. [Link]

• Enantioenriched α-substituted glutamates/pyroglutamates via enantioselective cyclopropenimine-catalyzed Michael addition of amino ester imines. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Enantioselective Michael‐Proton Transfer‐Lactamization for Pyroglutamic Acid Derivatives: Synthesis of Dimethyl‐( S , E )‐5‐oxo‐3‐styryl‐1‐tosylpyrrolidine‐2,2‐dicarboxylate. (2021). ResearchGate. [Link]

• Enantioselective Synthesis of Pyroglutamic Acid Esters from Glycinate via Carbonyl Catalysis. (2021). ResearchGate. [Link]

• Chiral Ligands Research Articles - Page 1. (n.d.). R Discovery. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). MDPI. [Link]

• Synthesis of a New Chiral Pyrrolidine. (2010). MDPI. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2020). PubMed Central. [Link]

• Chiral Pyrrolidine Diamines as Effective Ligands in Asymmetric Synthesis. (2002). ResearchGate. [Link]

• Catalysis Science & Technology. (2022). RSC Publishing. [Link]

• Achiral and chiral ligands synergistically harness chiral self-assembly of inorganics. (2024). PMC. [Link]

• Chiral Ligands Based on Binaphthyl Scaffolds for Pd-Catalyzed Enantioselective C–H Activation/Cycloaddition Reactions. (2022). PubMed Central. [Link]

• Chiral N,N'-dioxides: new ligands and organocatalysts for catalytic asymmetric reactions. (2011). PubMed. [Link]

• Recent Advances in the Application of Metal–Organic Frameworks for Polymerization and Oligomerization Reactions. (2022). MDPI. [Link]

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• 4. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application Note: A Detailed Protocol for the Synthesis of (R)-4-Methylpyrrolidine via Lithium Aluminum Hydride Reduction

Introduction

(R)-4-methylpyrrolidine is a chiral saturated heterocyclic amine that serves as a versatile building block in medicinal chemistry and drug development. Its stereochemically defined structure is incorporated into a variety of biologically active molecules, influencing their pharmacological profiles. This application note provides a comprehensive, field-proven protocol for the synthesis of (R)-4-methylpyrrolidine through the reduction of the corresponding lactam, (R)-4-Methylpyrrolidin-2-one, utilizing the potent reducing agent, lithium aluminum hydride (LiAlH₄). The causality behind each experimental step is explained to ensure both procedural success and a deep understanding of the underlying chemistry.

Reaction Overview

The core transformation in this synthesis is the reduction of a cyclic amide (lactam) to a cyclic amine. Lithium aluminum hydride is a powerful nucleophilic reducing agent capable of reducing the carbonyl group of the amide to a methylene group (CH₂).[1][2][3] This is a standard and effective method for this class of transformation.[4]

Reaction Scheme:

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
(R)-4-Methylpyrrolidin-2-one	≥98%	Commercially Available	Ensure starting material is of high purity.
Lithium aluminum hydride (LiAlH₄)	95% powder	Commercially Available	EXTREMELY REACTIVE . Handle with extreme caution.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	Commercially Available	Must be anhydrous to prevent violent reaction with LiAlH₄.
Diethyl ether (Et₂O)	Anhydrous	Commercially Available	For extraction.
Sodium sulfate (Na₂SO₄)	Anhydrous	Commercially Available	For drying the organic phase.
Sodium hydroxide (NaOH)	Pellets	Commercially Available	For workup.
Deionized water	In-house
Hydrochloric acid (HCl)	Concentrated	Commercially Available	For pH adjustment and salt formation if needed.
Deuterated chloroform (CDCl₃)	NMR grade	Commercially Available	For NMR analysis.

Equipment

• Three-necked round-bottom flask (oven-dried)

• Reflux condenser (oven-dried)

• Dropping funnel (oven-dried)

• Magnetic stirrer and stir bar

• Inert gas (Argon or Nitrogen) supply

• Ice-water bath

• Heating mantle

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware (oven-dried)

• Syringes and needles (oven-dried)

Safety Precautions

Lithium aluminum hydride (LiAlH₄) is a highly reactive and pyrophoric solid. It reacts violently with water and protic solvents, releasing flammable hydrogen gas. [2][5]

• All manipulations involving LiAlH₄ must be conducted under an inert atmosphere (argon or nitrogen) in a fume hood.

• All glassware must be scrupulously dried in an oven and cooled under a stream of inert gas before use.

• Personal Protective Equipment (PPE), including a flame-retardant lab coat, safety goggles, and nitrile gloves, is mandatory.

• A Class D fire extinguisher (for metal fires) and a container of dry sand should be readily accessible.

• The quenching of the reaction is highly exothermic and must be performed slowly and with extreme caution.

Detailed Step-by-Step Procedure

1. Reaction Setup:

• Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with an inert gas inlet, and a dropping funnel.

• Ensure all glassware is oven-dried and assembled while hot, then allowed to cool under a stream of argon or nitrogen.

• In the flask, suspend lithium aluminum hydride (1.2 equivalents) in anhydrous THF (approximately 20 mL per gram of LiAlH₄). The suspension is stirred under a positive pressure of inert gas.

Causality: An inert atmosphere is crucial to prevent the reaction of LiAlH₄ with atmospheric moisture and oxygen. Anhydrous THF is used as the solvent due to its ability to dissolve the LiAlH₄ complex and its relatively high boiling point for reflux conditions.

2. Addition of the Lactam:

• Dissolve (R)-4-Methylpyrrolidin-2-one (1.0 equivalent) in anhydrous THF (approximately 10 mL per gram of lactam) in the dropping funnel.

• Cool the LiAlH₄ suspension to 0 °C using an ice-water bath.

• Slowly add the solution of (R)-4-Methylpyrrolidin-2-one dropwise to the stirred LiAlH₄ suspension over a period of 30-60 minutes. The rate of addition should be controlled to maintain the internal temperature below 10 °C.

Causality: The initial reaction is exothermic. A slow, controlled addition at low temperature prevents the reaction from becoming too vigorous and minimizes potential side reactions.

3. Reaction Progression:

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Once at room temperature, heat the mixture to reflux and maintain for 4-6 hours.

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by carefully quenching a small aliquot of the reaction mixture.

Causality: Heating to reflux provides the necessary activation energy to drive the reduction to completion. The extended reaction time ensures the complete conversion of the starting material.

4. Reaction Quenching (Workup):

This is a hazardous step and must be performed with extreme caution in a fume hood.

• Cool the reaction mixture to 0 °C in an ice-water bath.

• Slowly and dropwise, add deionized water (X mL) to the stirred reaction mixture. (Where X is the number of grams of LiAlH₄ used). A significant amount of hydrogen gas will be evolved.

• Next, add a 15% aqueous solution of sodium hydroxide (X mL) dropwise.

• Finally, add deionized water (3X mL) dropwise.

• Stir the resulting mixture vigorously at room temperature for 30 minutes. A granular white precipitate of aluminum salts should form.

Causality: This specific quenching procedure (Fieser workup) is designed to safely decompose the excess LiAlH₄ and the aluminum complexes formed during the reaction, resulting in a granular precipitate that is easy to filter. The sequential addition of water, aqueous base, and then more water is critical for this process.

5. Product Isolation and Purification:

• Filter the granular precipitate through a pad of Celite® and wash the filter cake thoroughly with diethyl ether or THF.

• Combine the organic filtrates in a separatory funnel.

• Wash the combined organic phase with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator. Caution: (R)-4-methylpyrrolidine is a volatile amine. Use a cold water bath on the rotary evaporator and avoid high vacuum to minimize product loss.

• The crude product can be purified by distillation under atmospheric or reduced pressure, depending on the boiling point.

Causality: The washing steps remove any remaining inorganic salts and water. Drying with anhydrous sodium sulfate removes residual water from the organic phase. Distillation is an effective method for purifying volatile amines.

Characterization of (R)-4-methylpyrrolidine

The successful synthesis of (R)-4-methylpyrrolidine should be confirmed by spectroscopic analysis.

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃):

  • A complex multiplet in the region of 2.5-3.5 ppm corresponding to the protons on the carbons adjacent to the nitrogen (CH₂-N and CH-N).

  • A multiplet around 1.5-2.5 ppm for the remaining CH₂ and CH protons on the ring.

  • A doublet around 1.0 ppm for the methyl group (CH₃), coupled to the adjacent CH proton.

  • A broad singlet for the N-H proton, which may be exchangeable with D₂O.

• ¹³C NMR (CDCl₃):

  • A peak around 50-60 ppm for the carbons adjacent to the nitrogen (C-N).

  • Peaks in the aliphatic region (20-40 ppm) for the other ring carbons and the methyl carbon.

• IR (neat):

  • A broad absorption in the region of 3300-3500 cm⁻¹ corresponding to the N-H stretching vibration.

  • Absorptions in the range of 2850-2960 cm⁻¹ due to C-H stretching vibrations.

  • An N-H bending vibration may be observed around 1600 cm⁻¹.

Workflow and Pathway Diagrams

Experimental Workflow:

Caption: Experimental workflow for the synthesis of (R)-4-methylpyrrolidine.

Reaction Mechanism Pathway:

Caption: Simplified reaction mechanism for the reduction of a lactam with LiAlH₄.

Conclusion

This application note details a robust and reliable procedure for the reduction of (R)-4-Methylpyrrolidin-2-one to the corresponding chiral amine, (R)-4-methylpyrrolidine, using lithium aluminum hydride. The protocol emphasizes safety, particularly in the handling of the pyrophoric reducing agent, and provides a clear, step-by-step guide for researchers in drug discovery and development. Adherence to the described procedure, with careful attention to the anhydrous conditions and controlled quenching, will enable the efficient synthesis of this valuable chiral building block.

References

• PubChem. 1-Methylpyrrolidine. National Center for Biotechnology Information. [Link]

• The Royal Society of Chemistry. Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. [Link]

• NIST. Pyrrolidine. National Institute of Standards and Technology. [Link]

• Master Organic Chemistry. Reduction of Amides to Amines. [Link]

• University of York. Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

• SpectraBase. Pyrrolidine - Optional[13C NMR] - Chemical Shifts. [Link]

• SpectraBase. Pyrrolidine - Optional[1H NMR] - Spectrum. [Link]

• ResearchGate. IR spectroscopy of N-methylpyrrolidine product in current work (red line)... [Link]

• Chemistry Steps. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. [Link]

• AIP Publishing. Infrared spectroscopy of neutral and cationic pyrrolidine monomer in supersonic jet. [Link]

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Strategic Functionalization of the Pyrrolidinone Ring: A Guide for Drug Discovery Professionals

An Application Guide to Modern Synthetic Methodologies

The 2-pyrrolidinone (or γ-lactam) scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and blockbuster pharmaceuticals.[1][2][3][4][5] Its prevalence stems from its ability to act as a stable peptide bond mimic, its capacity for forming hydrogen bonds, and its rigid, three-dimensional structure which allows for precise projection of substituents into pharmacological space.[2][3] Consequently, the development of robust and versatile methods to functionalize the pyrrolidinone ring is of paramount importance for generating novel chemical entities in drug discovery programs.[1][2]

This guide provides an in-depth overview of key contemporary methodologies for pyrrolidinone functionalization, designed for researchers, medicinal chemists, and drug development professionals. We move beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights into each protocol's application, scope, and limitations.

Foundational Strategies: α-Position Functionalization via Enolate Intermediates

The α-carbon of the pyrrolidinone ring is the most readily functionalized position due to the acidity of its C-H bonds, which are activated by the adjacent carbonyl group. Manipulation at this site is a classic yet powerful strategy for introducing molecular diversity.

Mechanism and Rationale

The core principle involves the deprotonation of the α-carbon using a suitable base to generate a nucleophilic enolate. This intermediate can then be trapped by a wide range of electrophiles. The choice of base is critical and depends on the desired reactivity and the presence of other functional groups. Strong, non-nucleophilic bases like lithium diisopropylamide (LDA) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used to achieve rapid and quantitative enolate formation, preventing self-condensation.

A significant advancement in this area is the development of catalytic asymmetric methods, which allow for the enantioselective introduction of substituents. For instance, palladium-catalyzed α-arylation has emerged as a powerful tool for creating chiral α-aryl pyrrolidinones, which are common motifs in bioactive compounds.[6][7]

Representative Protocol: Enantioselective Pd-Catalyzed α-Arylation of N-Boc Pyrrolidine

This protocol, adapted from the work of Campos et al., demonstrates a robust method for the asymmetric synthesis of α-aryl pyrrolidines, which can be readily oxidized to the corresponding pyrrolidinones.[6][7] The key to enantioselectivity is the use of a chiral ligand, (-)-sparteine, to mediate the initial deprotonation.

Experimental Workflow:

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is required. All operations must be performed under an inert atmosphere (N₂ or Ar).

• Deprotonation:

  • Dissolve N-Boc pyrrolidine (1.0 equiv.) and (-)-sparteine (1.2 equiv.) in anhydrous tert-butyl methyl ether (TBME) at -78 °C.

  • Slowly add s-butyllithium (1.1 equiv., ~1.4 M in cyclohexane) dropwise, maintaining the temperature at -78 °C.

  • Stir the resulting deep orange solution for 3 hours at -78 °C.

• Transmetalation:

  • Add a solution of anhydrous zinc chloride (1.2 equiv.) in anhydrous THF dropwise to the reaction mixture.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

• Negishi Coupling:

  • In a separate flask, prepare the palladium catalyst by mixing palladium(II) acetate (Pd(OAc)₂, 0.05 equiv.) and tri-tert-butylphosphonium tetrafluoroborate (t-Bu₃P-HBF₄, 0.10 equiv.) in anhydrous THF.

  • Add the aryl bromide (1.2 equiv.) to the catalyst mixture.

  • Transfer the organozinc solution prepared in step 3 to the catalyst mixture via cannula.

  • Heat the reaction mixture to 60 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Workup and Purification:

  • Cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the α-arylated N-Boc pyrrolidine.

Modern Approaches: Transition-Metal-Catalyzed C(sp³)–H Functionalization

Directly converting C-H bonds into C-C or C-heteroatom bonds is the "holy grail" of modern synthetic chemistry, offering unparalleled atom and step economy.[8] In recent years, significant strides have been made in the C(sp³)–H functionalization of lactams, including the pyrrolidinone ring.[9]

Principles of Directing Group-Assisted C-H Activation

This strategy overcomes the challenge of differentiating between multiple, electronically similar C-H bonds. A directing group, often attached to the lactam nitrogen, coordinates to a transition metal catalyst (commonly palladium, rhodium, or copper) and positions it in close proximity to a specific C-H bond (e.g., at the β, γ, or δ position).[9] This directed metallation is followed by reaction with a coupling partner, forging a new bond at the targeted site.

The choice of directing group is crucial for controlling regioselectivity. For example, an 8-aminoquinoline (AQ) group can be used to direct arylation to the C(4) position of a pyrrolidine-3-carboxylic acid derivative.[10]

Caption: A generalized workflow for directing group-assisted C-H functionalization.

Protocol: Palladium-Catalyzed γ-C(sp³)-H Carbonylation for Lactam Synthesis

This protocol, inspired by the work of Gaunt and colleagues, illustrates a powerful method for constructing γ-lactams (pyrrolidinones) from acyclic amine precursors via a palladium-catalyzed C-H carbonylation.[8] This approach builds the heterocyclic ring itself through a C-H functionalization event.

Experimental Protocol:

• Reaction Setup: To a high-pressure reaction vessel equipped with a magnetic stir bar, add the secondary amine substrate (1.0 equiv.), palladium(II) pivalate (Pd(OPiv)₂, 0.05 equiv.), and copper(II) acetate (Cu(OAc)₂, 2.0 equiv.).

• Addition of Reagents: Add 3-nitropyridine (0.3 equiv.) and potassium carbonate (K₂CO₃, 0.5 equiv.). Evacuate and backfill the vessel with carbon monoxide (CO) gas (1 atm).

• Solvent and Reaction: Add anhydrous tert-amyl alcohol as the solvent. Seal the vessel, charge it with 20 atm of a CO/Air (4:1) mixture.

• Heating and Monitoring: Place the vessel in a preheated oil bath at 100 °C and stir for 24 hours.

• Workup: After cooling to room temperature, carefully vent the vessel. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the desired γ-lactam product.

Cascade Reactions: Efficient Construction of Complex Pyrrolidinones

Cascade (or domino) reactions are highly efficient processes in which multiple bond-forming events occur in a single synthetic operation without isolating intermediates. These strategies are ideal for rapidly building molecular complexity from simple starting materials.

The Smiles-Truce Cascade for α-Arylated Pyrrolidinones

A recently developed method utilizes a one-pot cascade involving arylsulfonamides and cyclopropane diesters to construct α-arylated pyrrolidinones.[11][12][13][14] This process is operationally simple and avoids the pre-functionalization often required in traditional cross-coupling reactions.

The reaction proceeds through three key steps:

• Nucleophilic Ring-Opening: A base-deprotonated arylsulfonamide acts as a nucleophile, attacking one of the electrophilic carbons of the cyclopropane ring, causing it to open.

• Smiles-Truce Aryl Transfer: The resulting enolate intermediate undergoes an intramolecular rearrangement where the aryl group from the sulfonamide migrates to the α-carbon.

• Lactamization: The newly formed amine attacks one of the ester groups, leading to cyclization and formation of the pyrrolidinone ring.[11][12]

Caption: Mechanistic steps of the Smiles-Truce cascade for pyrrolidinone synthesis.

Comparative Analysis of Functionalization Methodologies

The choice of synthetic strategy depends on the desired substitution pattern, required stereochemistry, and available starting materials. The following table summarizes the key features of the discussed methodologies.

Methodology	Position(s) Functionalized	Key Features & Advantages	Limitations	Typical Catalysts/Reagents
α-Alkylation/Arylation	C(2)	Well-established, high-yielding, wide range of electrophiles. Asymmetric variants provide excellent enantiocontrol.[6]	Requires strong bases, which can have functional group compatibility issues. Stoichiometric generation of waste.	Bases: LDA, LHMDS, s-BuLi. Catalysts: Pd(OAc)₂, Cu(I) salts. Ligands: (-)-sparteine.
C-H Functionalization	C(3), C(4), C(5)	High atom and step economy. Access to previously difficult-to-reach positions. Excellent for late-stage functionalization.[8][9]	Often requires a directing group that must be installed and removed. Catalyst development can be challenging.	Pd(OAc)₂, Rh₂(esp)₂, Cu(OAc)₂. Requires directing groups (e.g., picolinamide, aminoquinoline).
Smiles-Truce Cascade	C(2) (Aryl)	One-pot operation from simple starting materials. Operationally simple (base-mediated).[11][12]	Scope can be limited by the electronics of the arylsulfonamide. Primarily for α-arylation.	Strong bases (KHMDS, NaH). Starts from arylsulfonamides and cyclopropanes.
[3+2] Cycloaddition	Ring Construction	Builds the entire functionalized ring. Can create multiple stereocenters in one step with high control.[15][16][17][18]	Requires specific precursors (e.g., azomethine ylides and dipolarophiles). Regio- and stereoselectivity can be complex.	Ag(I), Cu(I) salts. Often uses amino acid esters as precursors.

Conclusion and Future Outlook

The field of pyrrolidinone synthesis continues to evolve rapidly, driven by the demand for novel, three-dimensional molecules in drug discovery. While classic enolate chemistry remains a workhorse for α-functionalization, modern methods like C-H activation and catalytic cascade reactions are revolutionizing how chemists approach this privileged scaffold. These advanced strategies enable the synthesis of previously inaccessible analogues and facilitate the rapid exploration of chemical space. Future developments will likely focus on expanding the scope of C-H functionalization to include a broader range of coupling partners and the development of new catalytic systems that operate with even greater efficiency and selectivity, ultimately accelerating the discovery of next-generation therapeutics.

References

• 1. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. blogs.rsc.org [blogs.rsc.org]
• 9. Synthesis of lactones and lactams via C(sp3)–H bond functionalization - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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• 12. Synthesis of Functionalized Pyrrolidinone Scaffolds via Smiles-Truce Cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Stereoselective synthesis of densely functionalized pyrrolidin-2-ones by a conjugate addition/nitro-Mannich/lactamization reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Chiral Pyrrolidinone Derivatives

Welcome to the technical support center dedicated to the purification of chiral pyrrolidinone derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with isolating stereoisomers of this critical heterocyclic scaffold. Pyrrolidinone rings are prevalent substructures in numerous pharmaceuticals, making the stereoselective control and purification of these compounds a cornerstone of modern drug development.[1][2]

This resource moves beyond simple protocols to provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. Our goal is to equip you with the scientific rationale behind the purification strategies, enabling you to diagnose issues, optimize your methods, and ensure the stereochemical integrity of your compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the preparative purification of chiral pyrrolidinone derivatives?

A1: The two most powerful and widely adopted techniques are preparative chromatography and enantioselective crystallization.

• Chromatography: This is the most versatile approach, primarily utilizing Chiral Stationary Phases (CSPs) in High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).[3] It is often the first method attempted due to its broad applicability.

• Crystallization: This classic technique can be highly efficient and cost-effective for large-scale purification. Success often depends on the compound's ability to form a conglomerate (a mechanical mixture of single-enantiomer crystals) or the formation of diastereomeric salts with a chiral resolving agent, which can then be separated based on differences in solubility.[4][5]

Q2: Why is Supercritical Fluid Chromatography (SFC) often preferred over HPLC for chiral separations?

A2: SFC offers several significant advantages over traditional normal-phase HPLC for chiral separations, making it a "greener" and more efficient choice.[4] The primary mobile phase in SFC is supercritical CO2, which has low viscosity and high diffusivity.[6][7] This leads to:

• Faster Separations: Lower viscosity allows for higher optimal flow rates without generating excessive backpressure, significantly reducing run times.[8][9]

• Reduced Solvent Consumption: SFC drastically cuts the use of organic solvents like hexane and isopropanol, which lowers purchasing and disposal costs and reduces environmental impact.[6][8]

• Higher Efficiency: The high diffusivity of supercritical CO2 facilitates rapid mass transfer between the mobile and stationary phases, often resulting in sharper peaks and better resolution.[6]

• Simplified Fraction Collection: The CO2 mobile phase vaporizes upon depressurization, leaving the purified compound in a small volume of co-solvent, which simplifies downstream processing.[7]

Q3: What are the most common impurities to look out for when purifying crude pyrrolidinone products?

A3: The impurity profile is highly dependent on the synthetic route, but several common classes of impurities are frequently observed:

• Unreacted Starting Materials & Reagents: The most straightforward impurities to identify.

• Diastereomers: If the synthesis creates more than one chiral center, diastereomers will likely be present. While they have different physical properties, they can be challenging to separate if they are structurally similar.[10][11]

• Epimers: Isomers that differ in configuration at only one of several stereogenic centers. These can arise if conditions promoting racemization at a specific center are present.

• Synthetic By-products: Side reactions can lead to a variety of impurities. For instance, elimination reactions can cause dehydrogenation of the pyrrolidinone core to form aromatic pyrrole by-products, which can complicate purification.[12]

• Residual Solvents and Catalysts: Inorganic salts and residual metals from catalytic steps.

A thorough characterization of your crude product by NMR, LC-MS, and achiral HPLC is a critical first step before attempting chiral purification.[4]

Q4: Which Chiral Stationary Phases (CSPs) are most effective for pyrrolidinone derivatives?

A4: There is no single universal CSP, and screening is always recommended. However, polysaccharide-based CSPs are the most successful and widely used class for a broad range of chiral compounds, including pyrrolidinones.[13][14]

• Cellulose and Amylose Derivatives: Columns with selectors like cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate) are excellent starting points.

• Chlorinated Polysaccharide CSPs: Have shown particularly good performance in resolving certain pyrrolidinone derivatives, offering unique selectivity.[4][15]

A systematic screening of 3-4 polysaccharide-based columns under both normal-phase/SFC and reversed-phase conditions will typically yield a successful separation for most pyrrolidinone derivatives.[4][13]

Visualized Workflow: General Purification Strategy

The following diagram outlines the logical workflow from crude product to purified single enantiomer, highlighting key decision points.

Caption: General workflow for chiral pyrrolidinone purification.

Troubleshooting Guide: Chiral Chromatography (HPLC & SFC)

This section addresses the most common issues encountered during method development and preparative runs.

Problem: Poor or No Resolution of Enantiomers (Rs < 1.5)

Common Cause	Scientific Rationale & Troubleshooting Steps
Inappropriate CSP	The chiral selector on the CSP is not forming sufficiently different transient diastereomeric complexes with the two enantiomers. Solution: Screen a broader range of CSPs, focusing on different polysaccharide backbones (cellulose vs. amylose) and derivatives (e.g., carbamates, benzoates, chlorinated versions).[4][15]
Suboptimal Mobile Phase	The mobile phase composition directly influences the interactions between the analyte and the CSP. In normal phase/SFC, the alcohol modifier (co-solvent) competes for hydrogen bonding sites on the CSP. Solution: 1) Screen different alcohol modifiers (e.g., methanol, ethanol, isopropanol).[15] 2) Systematically vary the percentage of the modifier. A lower percentage often increases retention and may improve resolution, but can also broaden peaks. 3) For ionizable pyrrolidinones, add a small amount of a basic (e.g., triethylamine, TEA) or acidic (e.g., trifluoroacetic acid, TFA) additive to suppress unwanted ionic interactions and improve peak shape, which in turn improves resolution.[16]
Incorrect Temperature	Chiral separations can be highly sensitive to temperature, which affects both the kinetics and thermodynamics of the analyte-CSP interaction. Solution: Use a column oven for precise temperature control.[4] Evaluate temperatures both above and below ambient (e.g., 15°C, 25°C, 40°C). Lower temperatures often enhance enantioselectivity, while higher temperatures can improve efficiency.

Problem: Poor Peak Shape (Tailing, Fronting, or Broad Peaks)

Common Cause	Scientific Rationale & Troubleshooting Steps
Secondary Interactions	The basic nitrogen atom in the pyrrolidine ring can interact strongly with residual acidic silanol groups on the silica support of the CSP, leading to peak tailing.[17] Solution: Add a basic modifier to the mobile phase (e.g., 0.1% TEA or diethylamine) to saturate these active sites and ensure a more homogenous interaction environment.[16]
Column Overload	Injecting too much mass onto the column saturates the stationary phase, leading to non-ideal chromatographic behavior and broad, often fronting, peaks. Solution: Reduce the sample concentration or injection volume. For preparative work, this indicates the need for a larger diameter column.[4]
Inappropriate Injection Solvent	If the sample is dissolved in a solvent significantly stronger than the mobile phase, the sample band will spread on the column before the separation begins, causing broad peaks. Solution: Dissolve the sample in the mobile phase itself or in a solvent weaker than the mobile phase whenever possible.[4]

Problem: Irreproducible Retention Times and/or Resolution

Common Cause	Scientific Rationale & Troubleshooting Steps
Inadequate Equilibration	Chiral stationary phases, particularly in normal phase or SFC, can take a significant amount of time to fully equilibrate with the mobile phase. Injecting before the column is stable will lead to drifting retention times. Solution: Ensure the column is flushed with at least 10-20 column volumes of the mobile phase until a stable baseline is observed before starting the analysis.[4]
"Memory Effects"	CSPs can adsorb additives from previous runs, which can then influence subsequent separations. A new column may not perform identically to an older, "conditioned" one.[18][19] Solution: If an additive is critical, always include it in the mobile phase. When developing a method, use a new or thoroughly cleaned column. If performance changes, a dedicated column regeneration protocol may be necessary.[18]
Mobile Phase Instability	Volatile components in the mobile phase (especially additives like TEA) can evaporate over time, changing the composition and affecting chromatography. Solution: Prepare fresh mobile phase daily and keep the solvent reservoir bottles covered to minimize evaporation.[4]

Visualized Logic: Troubleshooting Chiral Chromatography

Caption: A decision tree for troubleshooting common HPLC/SFC issues.

Troubleshooting Guide: Chiral Crystallization

Problem: Racemic crystals form instead of enantiopure crystals.

• Scientific Rationale: Your compound may crystallize as a "racemic compound," where both enantiomers are present in a highly ordered 1:1 ratio within the same crystal lattice. This is thermodynamically stable and prevents resolution by simple crystallization. The goal is to find conditions where the compound forms a "conglomerate," which is a physical mixture of separate crystals of the pure R and pure S enantiomers.

• Troubleshooting & Optimization:

  • Form Diastereomeric Salts: This is the most robust solution. If your pyrrolidinone has a basic nitrogen or an acidic proton, react it with a cheap, enantiopure resolving agent (e.g., tartaric acid, mandelic acid, or a chiral amine). The resulting diastereomeric salts have different physical properties (like solubility) and can be easily separated by crystallization.[4] After separation, a simple acid/base workup will liberate your desired enantiopure pyrrolidinone.

  • Systematic Solvent Screening: The type of crystal lattice that forms (racemic compound vs. conglomerate) can be highly solvent-dependent. Screen a wide range of solvents with varying polarities and hydrogen-bonding capabilities.

  • Seeding: If you have a small amount of pure enantiomer, use it to seed a supersaturated racemic solution. This can selectively induce the crystallization of the desired enantiomer.[4]

Problem: The compound fails to crystallize ("oils out") or has very low yield.

• Scientific Rationale: Crystallization requires reaching a state of supersaturation, followed by nucleation and crystal growth. "Oiling out" occurs when the compound's solubility limit is exceeded so rapidly or at a temperature above its melting point in that solvent system that it separates as a liquid phase instead of an ordered solid. Low yield implies that the compound is too soluble in the mother liquor.

• Troubleshooting & Optimization:

  • Solvent System: The ideal solvent is one in which the compound is sparingly soluble at room temperature but readily soluble at an elevated temperature. You may need to use a binary solvent system (one "good" solvent and one "anti-solvent") to fine-tune solubility.

  • Control Cooling Rate: Rapid cooling often leads to oiling out or the formation of very small, impure crystals. Employ a slow, controlled cooling process. Using a programmable bath or insulating the flask with glass wool can help.

  • Increase Concentration: If the yield is low, carefully remove solvent from the mother liquor to increase the concentration and induce a second crop of crystals. Be aware that the purity of subsequent crops may be lower.

  • Consider Crystallization-Induced Asymmetric Transformation (CIAT): For compounds where one stereocenter is prone to epimerization under the crystallization conditions, it's possible to convert a mixture of diastereomers into a single, thermodynamically favored crystalline diastereomer. This advanced technique can dramatically increase yield beyond the initial ratio of isomers.[20]

Detailed Experimental Protocols

Protocol 1: Chiral Stationary Phase (CSP) Screening via Analytical SFC

This protocol describes a systematic screening approach to identify the best column and mobile phase conditions for separating a novel chiral pyrrolidinone derivative.

1. System Preparation:

• System: An analytical Supercritical Fluid Chromatography (SFC) system equipped with a UV detector and a backpressure regulator (BPR).
• Equilibration: Set the BPR to 150 bar and the column oven temperature to 40°C.[15]

2. Sample Preparation:

• Prepare a ~1 mg/mL solution of the racemic pyrrolidinone derivative in a suitable solvent (e.g., Methanol or Ethanol). Ensure the sample is fully dissolved.

3. Screening Columns:

• Select a set of 4 analytical-scale (e.g., 4.6 x 150 mm) polysaccharide-based CSPs. A typical starting set would be:
• Cellulose tris(3,5-dimethylphenylcarbamate)
• Amylose tris(3,5-dimethylphenylcarbamate)
• Cellulose tris(4-chloro-3-methylphenylcarbamate)
• Amylose tris(1-phenylethylcarbamate)

4. Screening Protocol:

• Step A: Initial Broad Screen:
• Install the first CSP.
• Set the flow rate to 2.0 mL/min.[15]
• Use a generic isocratic mobile phase: 15% Methanol in CO2.[15]
• Inject 5 µL of the sample and record the chromatogram.
• Repeat for all 4 columns.
• Step B: Co-solvent Screen (for promising columns):
• For any column showing partial or full separation, screen different alcohol co-solvents (e.g., Ethanol, Isopropanol) at the same percentage (15%).
• Inject the sample under each new condition.
• Step C: Modifier Percentage Optimization:
• Using the best CSP and co-solvent combination, vary the percentage of the co-solvent (e.g., 7.5%, 10%, 15%, 20%).[15] Lower percentages generally increase retention and may improve selectivity.

5. Data Analysis:

• For each run, calculate the retention factors (k'), selectivity (α), and resolution (Rs).
• Summarize the results in a table to identify the optimal conditions for scaling up to preparative chromatography.

CSP	Co-Solvent	% Co-Solvent	Rs (Resolution)	α (Selectivity)	Notes
Cellulose-1	Methanol	15%	1.2	1.15	Partial separation
Amylose-1	Methanol	15%	0	1.00	No separation
Cellulose-2 (Cl)	Methanol	15%	2.1	1.30	Baseline separation
Cellulose-2 (Cl)	Ethanol	15%	1.8	1.25	Good separation
Cellulose-2 (Cl)	Methanol	10%	2.5	1.33	Optimal conditions

This table represents example data. The goal is to find conditions with Rs > 1.5 for robust preparative separation.

References

• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. [Link]

• Analytical Methods (RSC Publishing). New insights into supercritical fluid chromatography for chiral separations. [Link]

• Pharmaceutical Technology. (2004, November 2). Supercritical Fluid Chiral Separations. [Link]

• Wikipedia. Supercritical fluid chromatography. [Link]

• Spectroscopy Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. [Link]

• National Institutes of Health (NIH). Asymmetric, Organocatalytic 1,4-Addition of Pyridinyl Acetates with Crystallization-Enabled Diastereoconvergency. [Link]

• PubMed. (2011, November 26). Use of quantitative structure-enantioselective retention relationship for the liquid chromatography chiral separation prediction of the series of pyrrolidin-2-one compounds. [Link]

• Neopharm Labs. Chiral and Achiral Compounds Purification. [Link]

• YMC. Troubleshoot Chiral Column Performance: Efficiency & Resolution. [Link]

• PubMed. (2002, May 15). High-throughput purification of combinatorial libraries II: Automated separation of single diastereomers from a 4-amido-pyrrolidone library containing intentional diastereomer pairs. [Link]

• ResearchGate. (2019, March 4). Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• MDPI. (2015). Synthesis of a New Chiral Pyrrolidine. [Link]

• Waters Corporation. Chiral Purification of Volatile Flavors and Fragrances by SFC. [Link]

• National Institutes of Health (NIH). Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives. [Link]

• National Institutes of Health (NIH). Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. [Link]

• ResearchGate. Chiral SFC-MS method for separation of enantiomers of compound 9 and.... [Link]

• FAGG. Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Pharmaffiliates. n methylpyrrolidone and its Impurities. [Link]

• ResearchGate. (2025, August 7). Racemization of chiral PNAs during solid-phase synthesis: Effect of the coupling conditions on enantiomeric purity. [Link]

• MDPI. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. [Link]

• ResearchGate. (2025, August 7). Comparative study on separation of diastereomers by HPLC. [Link]

• Wikipedia. Pyrrolidine. [Link]

• PubMed. (2018, August 1). Simultaneous profiling of organic and inorganic impurities in α-pyrrolidinopentiophenone (α-PVP). [Link]

• Mapping Ignorance. (2017, January 26). A new path to enantioselective substituted pyrrolidines. [Link]

• ResearchGate. (2019, February 19). Diastereoselective Synthesis of some pyrrolidin-2-ones azasugars and study of their stereochemistry. [Link]

• White Rose Research Online. Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. [Link]

• National Institutes of Health (NIH). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. [Link]

• ACS Publications. (2019, November 20). One-Pot Enantioselective Synthesis of 2-Pyrrolidinone Derivatives Bearing a Trifluoromethylated All-Carbon Quaternary Stereocenter. [Link]

• MDPI. (2020). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. [Link]

• National Institutes of Health (NIH). Strategies for chiral separation: from racemate to enantiomer. [Link]

• National Institutes of Health (NIH). Enantiomeric Mixtures in Natural Product Chemistry: Separation and Absolute Configuration Assignment. [Link]

• PubMed. (2023, March 15). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. [Link]

• Ukrainian Chemistry Journal. (2025, April 25). ENANTIOMER PURIFICATION THROUGH ACHIRAL CHROMATOGRAPHY: INTEGRATING SIMULATED MOVING BED AND SELF-DISPROPORTIONATION OF ENANTIOMERS. [Link]

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Technical Support Center: Optimization of Reaction Conditions for Stereoselective Alkylation

Welcome to the technical support center for stereoselective alkylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing these crucial reactions. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions, grounded in established scientific principles and field-proven experience. Our goal is to empower you to overcome common experimental hurdles and achieve high yields and stereoselectivity in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the initial checks I should perform if my stereoselective alkylation reaction is not working as expected?

A1: Before delving into extensive optimization, always begin with the fundamentals. Ensure all glassware was meticulously dried to exclude moisture, as enolates are highly sensitive to proton sources.[1] Verify the purity and integrity of your starting materials, reagents, and solvents. Re-check all calculations for reagent stoichiometry. A simple oversight in these basic steps is often the root cause of reaction failure.[2]

Q2: How critical is the choice of base in a stereoselective alkylation?

A2: The choice of base is paramount as it governs the formation of the enolate, which is the key nucleophile in the reaction.[3][4] A strong, non-nucleophilic base like lithium diisopropylamide (LDA) is often used to ensure rapid and complete deprotonation, which can be crucial for preventing side reactions.[3][5] The stoichiometry and the rate of addition of the base can also significantly influence the outcome.

Q3: Can the order of addition of reagents impact the stereoselectivity?

A3: Absolutely. The order of addition can dramatically affect the reaction's success. Generally, the enolate is pre-formed by adding the base to the substrate at a low temperature before the alkylating agent is introduced. This minimizes side reactions where the base might react directly with the electrophile.[3]

Q4: What is the general role of a chiral auxiliary in stereoselective alkylation?

A4: A chiral auxiliary is a chiral moiety that is temporarily attached to the substrate to direct the stereochemical course of the alkylation reaction.[6][7] It creates a chiral environment that favors the approach of the electrophile from one face of the enolate over the other, leading to the formation of one diastereomer in excess.[8] The auxiliary is subsequently removed to yield the desired enantiomerically enriched product.[6][]

Troubleshooting Guides

This section provides in-depth guidance on common issues encountered during stereoselective alkylation reactions.

Issue 1: Low Stereoselectivity (Poor Diastereomeric or Enantiomeric Excess)

Low stereoselectivity is a frequent challenge and can originate from several factors. A systematic approach to troubleshooting is essential.

Q: My reaction is producing a nearly racemic or diastereomeric mixture. What are the likely causes and how can I improve the stereochemical control?

A: Low stereoselectivity can be a complex issue, but by methodically examining the reaction parameters, significant improvements can be made.

1. Inadequate Steric Shielding:

• Causality: The chiral auxiliary or catalyst may not be providing sufficient steric hindrance to effectively block one face of the enolate.

• Solution:

  • Re-evaluate the Chiral Auxiliary: Consider using a bulkier chiral auxiliary. For instance, Evans' oxazolidinones are widely used and offer a range of substitution patterns to tune the steric environment.[6][]

  • Optimize Catalyst/Ligand Structure: In catalytic reactions, the ligand structure is critical. A ligand with greater steric bulk or a more rigid backbone can enhance stereochemical communication.

2. Temperature Effects:

• Causality: Higher temperatures can provide enough energy to overcome the activation energy difference between the two diastereomeric transition states, leading to a loss of selectivity.[10]

• Solution:

  • Lower the Reaction Temperature: Running the reaction at lower temperatures (e.g., -78 °C) is a standard practice to enhance stereoselectivity.[4] This temperature dependence means that even small energy differences between the transition states can lead to a significant improvement in the enantiomeric or diastereomeric ratio.[10] However, be aware that in some rare cases, an unusual temperature effect has been observed where higher temperatures lead to better enantioselectivity.[11]

3. Solvent Effects:

• Causality: The solvent plays a crucial role in the solvation of the enolate and the transition state.[12][13] A change in solvent can alter the aggregation state of the enolate and the tightness of the ion pair, which in turn affects the stereochemical outcome.[13]

• Solution:

  • Solvent Screening: Conduct a screen of aprotic solvents with varying polarities, such as tetrahydrofuran (THF), diethyl ether, toluene, and dichloromethane.[4][14] Ethereal solvents like THF are commonly used as they can promote the formation of less aggregated enolates.[4]

4. Enolate Geometry (E/Z Isomerism):

• Causality: The geometry of the enolate (E vs. Z) can significantly influence the facial selectivity of the alkylation.[4] The conditions of enolate formation (base, solvent, additives) dictate the E/Z ratio.[15]

• Solution:

  • Control Enolate Formation: The choice of base and the presence of additives like HMPA (hexamethylphosphoramide) can influence the E/Z ratio of the enolate.[15] For example, deprotonation with LDA in THF often favors the E-enolate, while the addition of HMPA can favor the Z-enolate.[15]

Experimental Protocol: General Procedure for Stereoselective Alkylation using an Evans' Oxazolidinone Auxiliary

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add the N-acyloxazolidinone to a flame-dried flask containing anhydrous THF.

• Enolate Formation: Cool the solution to -78 °C. Slowly add a solution of LDA (1.1 equivalents) dropwise. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: Add the alkylating agent (1.2 equivalents) dropwise to the enolate solution at -78 °C.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Work-up: Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine the diastereomeric ratio by ¹H NMR or HPLC analysis.

Issue 2: Low Reaction Yield

A low yield of the desired product can be frustrating, but a systematic investigation can often pinpoint the cause.

Q: I am observing a low yield of my alkylated product. What are the potential reasons and how can I improve it?

A: Low yields can stem from a variety of issues, from incomplete reactions to the formation of side products.

1. Incomplete Reaction:

• Causality: The reaction may not be going to completion due to insufficient reactivity of the electrophile, steric hindrance, or deactivation of the enolate.

• Solution:

  • Increase Reaction Time and/or Temperature: While higher temperatures can negatively impact stereoselectivity, a modest increase may be necessary to drive the reaction to completion.[16] Monitor the reaction closely to find a balance.

  • Use a More Reactive Electrophile: If possible, switch to a more reactive alkylating agent, such as an alkyl iodide or triflate, instead of a bromide or chloride.[17]

2. Side Product Formation:

• Causality: Several side reactions can compete with the desired alkylation, consuming starting material and reducing the yield.[18]

• Common Side Reactions:

  • O-alkylation vs. C-alkylation: Enolates are ambident nucleophiles and can react at either the carbon or the oxygen atom.[18]

  • Elimination: If the alkylating agent is prone to elimination (e.g., secondary or tertiary halides), this can be a significant competing pathway.[5][17]

  • Polyalkylation: The product itself can be deprotonated and undergo a second alkylation.[19]

• Solution:

  • Optimize Base and Solvent: The choice of base and solvent can influence the C- versus O-alkylation ratio. Harder counter-ions (like Li⁺) and less polar solvents generally favor C-alkylation.

  • Use a Less Hindered Electrophile: Primary alkyl halides are less prone to elimination than secondary or tertiary halides.[3][17]

  • Control Stoichiometry: Use a slight excess of the enolate to ensure the alkylating agent is consumed, which can help to minimize polyalkylation.

3. Product Decomposition:

• Causality: The desired product may be unstable under the reaction or work-up conditions.

• Solution:

  • Milder Work-up: Use milder quenching and extraction procedures.

  • Protecting Groups: If the product contains sensitive functional groups, consider using protecting groups.

Data Presentation: Troubleshooting Low Yield

Potential Cause	Proposed Solution	Key Parameters to Monitor
Incomplete Reaction	Increase reaction time/temperature; Use a more reactive electrophile	Reaction progress (TLC, LC-MS)
O-alkylation	Use a harder counter-ion (e.g., Li⁺); Use a less polar solvent	Product distribution (NMR, GC-MS)
Elimination	Use a primary alkyl halide	Formation of alkene byproduct (GC-MS)
Polyalkylation	Use a slight excess of the enolate	Presence of di-alkylated product (LC-MS)
Product Decomposition	Milder work-up conditions	Purity of crude product (NMR)

Visualizations

General Workflow for Stereoselective Alkylation

Caption: General workflow for chiral auxiliary-mediated stereoselective alkylation.

Troubleshooting Decision Tree for Low Stereoselectivity

Caption: Decision tree for troubleshooting low stereoselectivity in alkylation reactions.

References

• A Comparative Guide to Chiral Auxiliaries for Asymmetric Alkylation. Benchchem.
• Alkyl Strategies for Optimizing Reaction Conditions. (2025).
• Aydemir, A. (2022). The Effect of Temperature on the Enantioselectivity of Lipase-Catalyzed Reactions; Case Study: Isopropylidene. DergiPark.

• Enantioselective synthesis. Wikipedia. Available at: [Link]

• Alkylation of Enolates. Organic Chemistry Tutor.

• Corless, V. (2017). Insights into temperature controlled enantioselectivity in asymmetric catalysis. RSC Blogs. Available at: [Link]

• Overcoming side product formation in asymmetric alkylation. Benchchem.

• Alkylation of enolates | Organic Chemistry II Class Notes. Fiveable. Available at: [Link]

• Jacobsen, E. E. (2009). Factors Affecting Enantioselectivity: Allosteric Effects. In Modern Biocatalysis: Stereoselective and Environmentally Friendly Reactions. ResearchGate. Available at: [Link]

• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

• Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate. Organic Chemistry Frontiers. RSC Publishing. Available at: [Link]

• Synthetic challenges to asymmetric alkylation of secondary aliphatic... ResearchGate. Available at: [Link]

• Solvent effects on stereoselectivity: more than just an environment. RSC Publishing. Available at: [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. SFU Summit. Available at: [Link]

• Protonation, Alkylation, Arylation, and Vinylation of Enolates.

• Reaction Mechanism, Origins of Enantioselectivity, and Reactivity Trends in Asymmetric Allylic Alkylation. PubMed Central. Available at: [Link]

• Alkylation of Enolate Ions. Chemistry LibreTexts. (2025). Available at: [Link]

• Alkylation of enolates.

• Direct Asymmetric Alkylation of Ketones: Still Unconquered. PMC - NIH. Available at: [Link]

• Regioselectivity and Stereoselectivity in the Alkylation of Enolates. Química Organica.org. Available at: [Link]

• Chiral auxiliary. Wikipedia. Available at: [Link]

• Enolate alkylation. Organic Chemistry 1: An open textbook - Lumen Learning. Available at: [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. Available at: [Link]

• Troubleshooting: How to Improve Yield. Department of Chemistry : University of Rochester. Available at: [Link]

• Dynamic Kinetic Control Enables Nickel-Catalyzed Enantioconvergent C(sp3)–O Coupling. Journal of the American Chemical Society. (2025). Available at: [Link]

• Solvation and Steric Effects on Electrophilic Reactivity of Ethylenic Compounds. 3. Stereo-, Regio-, and Chemoselectivity of Alk. Sci-Hub. Available at: [Link]

• Optimization of the alkylation reaction. Reaction conditions were... ResearchGate. Available at: [Link]

• Technical Support Center: Stereoselective Alkaloid Synthesis. Benchchem.

• Solvent effects on stereoselectivity: More than just an environment. ResearchGate. (2025). Available at: [Link]

• Optimization of reaction conditions a. ResearchGate. Available at: [Link]

• Optimization of reaction conditions. Reactions were performed on... ResearchGate. Available at: [Link]

• Enantioselective Alkylation. Buchler GmbH. Available at: [Link]

• Challenges and development of enantioconvergent N-alkylation of... ResearchGate. Available at: [Link]

• What are some common causes of low reaction yields? Reddit. (2024). Available at: [Link]

• Troubleshooting low yield during the chemical synthesis of Episappanol. Benchchem.

• Solvent effects for SN2, SN1, E2, and E1. YouTube. (2021). Available at: [Link]

• Improvement of selectivity/yield of Alkylation. Reddit. (2023). Available at: [Link]

• Stereoselective and Stereospecific Reactions. Master Organic Chemistry. (2025). Available at: [Link]

• Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters. Organic Letters - ACS Publications. (2021). Available at: [Link]

• Regioselectivity of alkylation reactions. YouTube. (2022). Available at: [Link]

• Asymmetric Allylic Alkylation, an Enabling Methodology. The Journal of Organic Chemistry. Available at: [Link]

• 1 – Stereoselective Alkylation Reactions of Chiral Metal Enolates. Semantic Scholar. Available at: [Link]

• Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters. PMC. (2021). Available at: [Link]

• Stereoselective Alkylation Reaction | Organic Chemistry | CSIR NET 2024. YouTube. (2023). Available at: [Link]

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Strategies to prevent racemization of (R)-4-Methylpyrrolidin-2-one

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to understanding and preventing the racemization of (R)-4-Methylpyrrolidin-2-one. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested strategies to help you maintain the stereochemical integrity of your valuable compounds.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue for (R)-4-Methylpyrrolidin-2-one?

A1: Racemization is the process by which an enantiomerically pure compound, like (R)-4-Methylpyrrolidin-2-one, converts into a 1:1 mixture of both of its enantiomers (R and S), known as a racemate or racemic mixture[1][2]. This is a significant concern in drug development because enantiomers of a chiral molecule can have vastly different pharmacological, metabolic, and toxicological properties[1][3][4]. The loss of enantiomeric purity can lead to reduced therapeutic efficacy, increased side effects, and complications in regulatory approval[3][4]. Therefore, maintaining the stereochemical integrity of (R)-4-Methylpyrrolidin-2-one is paramount.

Q2: What is the primary chemical mechanism behind the racemization of this lactam?

A2: The primary mechanism for racemization in (R)-4-Methylpyrrolidin-2-one involves the deprotonation of the alpha-carbon (the carbon atom adjacent to the carbonyl group), which is the stereocenter in this molecule. This process is typically catalyzed by either an acid or a base[5][6].

• Base-Catalyzed Racemization: A base removes the acidic proton from the alpha-carbon, forming a planar, achiral enolate intermediate. This intermediate is stabilized by resonance. Subsequent protonation of this planar enolate can occur from either face with equal probability, leading to the formation of both the (R) and (S) enantiomers and, ultimately, a racemic mixture[1].

• Acid-Catalyzed Racemization: In the presence of an acid, the carbonyl oxygen is protonated, making the alpha-proton more acidic. A weak base (like water or the conjugate base of the acid) can then remove the alpha-proton to form a planar, achiral enol intermediate. Tautomerization back to the keto form can occur via protonation on either face of the double bond, resulting in racemization[5][6].

Q3: What are the key experimental factors that accelerate racemization?

A3: Several factors can significantly increase the rate of racemization. Awareness of these is the first step in prevention:

• pH: Both strongly acidic and strongly basic conditions are the most common culprits, as they catalyze the formation of the achiral enol or enolate intermediates[7][8].

• Temperature: The rate of racemization, like most chemical reactions, increases with temperature[9][10]. Elevated temperatures during reactions, distillations, or even storage can compromise enantiomeric purity.

• Solvent: The choice of solvent plays a crucial role. Polar protic solvents (like water, methanol, ethanol) can facilitate racemization by stabilizing charged intermediates and participating in proton transfer[8][11][12].

• Presence of Catalysts: Certain reagents, such as some coupling agents used in peptide synthesis or specific metal catalysts, can promote racemization[13][14][15].

Q4: How can I accurately determine if my sample of (R)-4-Methylpyrrolidin-2-one has racemized?

A4: The most reliable and widely used method for determining enantiomeric excess (e.e.) is through chiral chromatography, particularly High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC)[16][17][18][19][20]. These techniques use a chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in different retention times and allowing for their separation and quantification[19]. Other methods include NMR spectroscopy with chiral solvating agents or chiral shift reagents, and polarimetry, although polarimetry is generally less accurate for precise e.e. determination[20].

Troubleshooting Guides: Preserving Enantiomeric Integrity

This section addresses specific experimental scenarios where racemization is a common problem and provides actionable solutions.

Issue 1: Loss of Enantiomeric Excess (e.e.) During a Chemical Reaction

You've used enantiopure (R)-4-Methylpyrrolidin-2-one in a synthesis, but the chiral product shows a significant loss of e.e.

Root Cause Analysis: The reaction conditions are likely too harsh, promoting the formation of an achiral intermediate. The primary suspects are temperature, pH (strong acids or bases), and reaction time.

Troubleshooting Workflow

Caption: Troubleshooting workflow for loss of e.e. during a reaction.

Quantitative Impact of Reaction Conditions

The choice of reagents and conditions has a direct, quantifiable impact on stereochemical outcomes.

Parameter	Condition	Relative Risk of Racemization	Rationale & Recommendations
Base	Strong, sterically unhindered (e.g., NaOH, MeO⁻)	High	Readily abstracts the alpha-proton. Avoid if possible.
Strong, hindered (e.g., LDA, t-BuOK)	Moderate to High	Hindrance can slow deprotonation, but still a high risk. Use at low temperatures.
Weak, non-nucleophilic (e.g., DIPEA, Proton Sponge)	Low	Less likely to cause significant deprotonation. Recommended for base-sensitive steps. [15]
Acid	Strong Brønsted Acid (e.g., conc. H₂SO₄)	High	Promotes rapid enol formation. Avoid. Consider two-step protocols to prevent buildup of highly acidic environments[21].
Lewis Acid (e.g., BF₃·OEt₂, ZnCl₂)	Moderate	Can promote enolization. Use stoichiometrically and at low temperatures.
Temperature	> 50 °C	High	Significantly accelerates racemization kinetics according to the Arrhenius equation[9][22].
0 °C to RT	Moderate	Racemization can still occur. Minimize reaction time.
< 0 °C (e.g., -78 °C)	Low	Drastically slows the rate of deprotonation. Highly recommended.
Solvent	Polar Protic (e.g., MeOH, EtOH)	High	Can stabilize the enolate and participate in proton shuttling, facilitating racemization[8].
Polar Aprotic (e.g., THF, CH₂Cl₂, MeCN)	Low to Moderate	Generally preferred as they are less likely to facilitate proton transfer.

Issue 2: Racemization During Work-up and Purification

Your crude reaction mixture shows high e.e., but the purity drops after extraction and/or column chromatography.

Root Cause Analysis: The compound is being exposed to acidic or basic conditions during purification. Standard silica gel is inherently acidic and can cause racemization on the column. Likewise, basic washes (e.g., sat. NaHCO₃) or acidic washes (e.g., 1M HCl) during work-up can be detrimental.

Preventative Protocols

• Neutralize Your Work-up: If an aqueous wash is necessary, use pH 7 buffer or brine instead of strongly acidic or basic solutions. Minimize contact time.

• Protocol: Flash Chromatography on Neutralized Silica Gel

  • Step 1: Prepare the Slurry. In a fume hood, create a slurry of silica gel in your desired starting mobile phase (e.g., Hexane/Ethyl Acetate).

  • Step 2: Neutralization. Add triethylamine (Et₃N) to the slurry to a final concentration of 0.5-1% (v/v). Stir gently for 15 minutes. This deactivates the acidic silanol groups on the silica surface.

  • Step 3: Pack the Column. Pack your column with the neutralized silica slurry as you normally would.

  • Step 4: Equilibrate. Flush the packed column with your mobile phase (also containing 0.5-1% Et₃N) until the eluent is clear and the baseline on a UV detector (if used) is stable.

  • Step 5: Load and Elute. Load your sample and run the chromatography. The presence of the amine in the mobile phase will maintain a non-acidic environment, protecting your chiral center.

• Consider Alternatives to Silica: If your compound is highly sensitive, consider using a less acidic stationary phase like alumina (neutral or basic grade) or C18-functionalized silica (reverse-phase).

Issue 3: Loss of Enantiomeric Purity During Storage

A previously enantiopure sample of (R)-4-Methylpyrrolidin-2-one shows decreased e.e. after being stored for several months.

Root Cause Analysis: Slow racemization can occur over time, especially if storage conditions are not optimal. Exposure to light, atmospheric moisture (which can become acidic or basic), and elevated temperatures can contribute to degradation.

Best Practices for Storage

Condition	Recommendation	Rationale
Temperature	Store at ≤ 4°C (refrigerated) or -20°C (frozen)	Slows the kinetic rate of racemization significantly[9].
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon)	Prevents exposure to atmospheric moisture and CO₂, which can form carbonic acid in solution.
Container	Amber glass vial with a tightly sealed cap	Protects from potential photoracemization and limits exposure to air/moisture[11].
Form	As a solid (if possible) or in a dry, aprotic solvent	Storing as a neat solid is often most stable. If in solution, choose a solvent that does not promote racemization.

Recommended Storage Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN). Solvents to Avoid for Long-Term Storage: Methanol, Ethanol, Water.

Key Analytical Protocol: Determination of e.e. by Chiral HPLC

This protocol provides a self-validating system to monitor the success of your strategies.

• Objective: To separate and quantify the (R) and (S) enantiomers of 4-Methylpyrrolidin-2-one.

• Instrumentation: HPLC system with a UV detector.

• Column: A polysaccharide-based chiral stationary phase is typically effective. Common choices include columns with cellulose or amylose derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H).

• Method Development:

  • Mobile Phase Screening: Start with a mobile phase of Hexane/Isopropanol (IPA) in a 90:10 ratio. If separation is not achieved, screen different ratios (e.g., 95:5, 80:20) and consider other alcohol modifiers like ethanol[23].

  • Flow Rate: Begin with a flow rate of 1.0 mL/min.

  • Detection: Monitor at a wavelength where the lactam absorbs, typically around 210-220 nm.

• Sample Preparation:

  • Prepare a stock solution of your sample at approximately 1 mg/mL in the mobile phase.

  • Prepare a "racemic standard" by intentionally racemizing a small amount of your (R)-enantiomer. This can be done by dissolving it in methanol with a catalytic amount of a base (e.g., sodium methoxide) and stirring at room temperature for several hours, monitoring by HPLC until the peak areas are 50:50. This standard is crucial for peak identification.

• Analysis:

  • Inject the racemic standard to determine the retention times (t_R) for both the (R) and (S) enantiomers.

  • Inject your sample.

  • Integrate the peak areas for both enantiomers (Area_R and Area_S).

  • Calculate the enantiomeric excess (% e.e.) using the formula: % e.e. = |(Area_R - Area_S) / (Area_R + Area_S)| * 100

Mechanism of Base-Catalyzed Racemization

Caption: Base-catalyzed racemization via a planar enolate intermediate.

References

• General mechanism of base‐catalysed racemisation. ResearchGate. Available from: [Link]

• The role of racemisation kinetics in the deracemisation process via temperature cycles. De Gruyter. Available from: [Link]

• Hasegawa, M., Iwata, S., Sone, Y., Endo, J., Matsuzawa, H., & Mazaki, Y. (2014). Chiroptical properties and the racemization of pyrene and tetrathiafulvalene-substituted allene: substitution and solvent effects on racemization in tetrathiafulvalenylallene. Molecules, 19(3), 2829–2841. Available from: [Link]

• Solvent Effects on the Racemization of Optically Active Biphenyl Derivatives. Acta Chemica Scandinavica. Available from: [Link]

• Role of Racemization Kinetics in the Deracemization Process via Temperature Cycles. Crystal Growth & Design, 19(5), 2916–2924. ACS Publications. Available from: [Link]

• Role of Additives during Deracemization Using Temperature Cycling. Crystal Growth & Design, 12(10), 4711–4715. NIH. Available from: [Link]

• Wolf, C. (2007). Racemization, Enantiomerization and Diastereomerization. In Dynamic Stereochemistry of Chiral Compounds: Principles and Applications. Royal Society of Chemistry. Available from: [Link]

• Zhang, Z., Lu, G., & Zhang, X. (2023). Catalytic Deracemization Reactions. Journal of the American Chemical Society. ACS Publications. Available from: [Link]

• Isothermal Titration Calorimetry: The Heat of Dilution, Racemization, and What Lies In Between. (2023). Preprints.org. Available from: [Link]

• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research, 47(7), 2253–2264. ACS Publications. Available from: [Link]

• Synthesis of chiral lactams by asymmetric nitrogen insertion. (2023). Chemical Science. NIH. Available from: [Link]

• Chiral Resolution Techniques. US Pharmacopeia. Available from: [Link]

• Sui, J., Wang, N., Wang, J., Huang, X., Wang, T., Zhou, L., & Hao, H. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10473-10491. Royal Society of Chemistry. Available from: [Link]

• Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution. ETH Zurich Research Collection. Available from: [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). IntechOpen. Available from: [Link]

• Chiral Drug Separation. WVU School of Medicine. Available from: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(10), 841-847. Wiley Online Library. Available from: [Link]

• Racemic Mixtures Separation Of Enantiomers. Jack Westin. Available from: [Link]

• Tui, H. W., & Weng, C. H. (2021). Effect of solvents on the chiral recognition mechanisms of immobilized cellulose-based chiral stationary phase. Journal of Chromatography A, 1639, 461796. PubMed. Available from: [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols, 15(7), 2323–2344. PubMed. Available from: [Link]

• Determination of enantiomeric excess. University of Bath. Available from: [Link]

• Racemization. Wikipedia. Available from: [Link]

• Racemization of chiral PNAs during solid-phase synthesis: Effect of the coupling conditions on enantiomeric purity. ResearchGate. Available from: [Link]

• CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. YouTube. Available from: [Link]

• A simple method for the determination of enantiomeric excess and identity of chiral carboxylic acids. Journal of the American Chemical Society. SciSpace. Available from: [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Available from: [Link]

• What’s a Racemic Mixture? Master Organic Chemistry. Available from: [Link]

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• Catalytic Enantioselective Synthesis of γ-Lactams with β-Quaternary Centers via Merging C–C Activation and Sulfonyl Radical Migration. ACS Catalysis, 11(1), 143-149. NIH. Available from: [Link]

• Study of Chiral Center Effect on CaLB-Catalyzed Hydrolysis of (±)-1-(Acetoxymethyl)-3, 4, 5-methylpyrrolidin-2-ones. Molecules, 27(19), 6598. MDPI. Available from: [Link]

• Mechanisms of base-catalyzed racemization during activation step. ResearchGate. Available from: [Link]

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Common side reactions in the synthesis of N-substituted pyrrolidinones

Welcome to the Technical Support Center for the synthesis of N-substituted pyrrolidinones. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important class of heterocyclic compounds. The pyrrolidinone core is a key structural motif in numerous biologically active molecules and pharmaceuticals.[1] This resource provides in-depth, field-proven insights in a troubleshooting format to ensure the success of your synthetic endeavors.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the synthesis of N-substituted pyrrolidinones, offering explanations of the underlying causes and actionable solutions.

Issue 1: Polymerization of Pyrrolidinone Starting Material or Product

Question: I am attempting to synthesize an N-substituted pyrrolidinone, but I'm observing the formation of a significant amount of a viscous, polymeric byproduct, leading to low yields of my desired product. What is causing this polymerization, and how can I prevent it?

Answer:

Polymerization is a common side reaction, particularly when using 2-pyrrolidinone as a starting material under basic conditions. The lactam ring of 2-pyrrolidinone can undergo ring-opening polymerization to form polypyrrolidone, also known as Nylon 4.[2] This process is typically initiated by a strong base, which deprotonates the nitrogen atom, creating a nucleophilic species that can attack another molecule of 2-pyrrolidinone, initiating the polymerization cascade.

Causality and Mechanism:

The polymerization is driven by the nucleophilic attack of the pyrrolidinone anion on the carbonyl carbon of another pyrrolidinone molecule. This ring-opening event generates a new amine anion, which can then propagate the polymerization.

Troubleshooting Workflow for Polymerization

Caption: Troubleshooting decision tree for polymerization side reactions.

Detailed Troubleshooting Steps:

• Base Selection: The choice of base is critical. Strong bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can readily initiate polymerization.[1]

  • Recommendation: Opt for milder bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). For N-alkylation, base-mediated alkylation with these weaker bases is often successful.[1]

• Temperature Control: Higher temperatures can accelerate the rate of polymerization.

  • Recommendation: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. For base-mediated alkylations, starting at 0 °C and slowly warming to room temperature is a common strategy.[1]

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can favor polymerization.

  • Recommendation: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Quench the reaction as soon as the starting material is consumed to minimize the formation of byproducts.

• Alternative Synthetic Routes: If polymerization remains a persistent issue, consider alternative synthetic strategies that do not rely on the direct N-substitution of 2-pyrrolidinone. For instance, synthesis from γ-butyrolactone and a primary amine can be a viable alternative.[2]

Issue 2: Ring Opening of γ-Butyrolactone without Lactam Formation

Question: I am trying to synthesize an N-substituted pyrrolidinone by reacting γ-butyrolactone with a primary amine at high temperatures. However, I am isolating the corresponding γ-hydroxyamide instead of the desired cyclic lactam. What is happening and how can I promote cyclization?

Answer:

This is a common issue where the initial nucleophilic attack of the amine on the lactone carbonyl occurs to form the ring-opened γ-hydroxyamide, but the subsequent intramolecular cyclization to the pyrrolidinone does not proceed to completion.

Causality and Mechanism:

The reaction between γ-butyrolactone and a primary amine is a two-step process:

• Ring Opening: The amine attacks the carbonyl carbon of γ-butyrolactone, leading to the formation of a tetrahedral intermediate which then collapses to yield the γ-hydroxyamide.

• Cyclization (Lactamization): The hydroxyl group of the intermediate amide attacks the amide carbonyl, with the elimination of a water molecule, to form the five-membered pyrrolidinone ring. This step is often the rate-limiting step and requires forcing conditions.

General Mechanism: γ-Butyrolactone to N-Substituted Pyrrolidinone

Caption: Reaction pathway from γ-butyrolactone to N-substituted pyrrolidinone.

Detailed Troubleshooting Steps:

• Reaction Temperature and Pressure: The cyclization step is an equilibrium process and is often favored at higher temperatures. The elimination of water also drives the reaction towards the product.

  • Recommendation: Industrial processes for the synthesis of 2-pyrrolidone from γ-butyrolactone and ammonia are carried out at high temperatures (250-290 °C) and pressures (8.0-16.0 MPa).[2] While these conditions may not be feasible in a standard laboratory setting, using a sealed tube or a microwave reactor can help achieve the necessary temperatures and pressures to promote cyclization.

• Catalysts: While the reaction can proceed without a catalyst, certain catalysts can facilitate the cyclization.

  • Recommendation: Acid catalysts can be employed, but care must be taken as strong acids can promote other side reactions.[3] The use of Lewis acids could also be explored to activate the carbonyl group towards intramolecular attack.

• Water Removal: The removal of water as it is formed will shift the equilibrium towards the desired pyrrolidinone product.

  • Recommendation: If conducting the reaction at atmospheric pressure, using a Dean-Stark apparatus to azeotropically remove water can be effective.

Table 1: Comparison of Reaction Conditions for Pyrrolidinone Synthesis from γ-Butyrolactone

Parameter	Condition for γ-Hydroxyamide Formation	Condition for Pyrrolidinone Formation
Temperature	Lower Temperatures (e.g., < 150 °C)	Higher Temperatures (e.g., > 200 °C)
Pressure	Atmospheric	Elevated Pressure
Water Removal	Not actively removed	Actively removed (e.g., Dean-Stark)

Issue 3: Over-alkylation in N-Alkylation Reactions

Question: I am performing an N-alkylation of a pyrrolidinone derivative and observing the formation of a quaternary ammonium salt as a significant byproduct. How can I improve the selectivity for the desired mono-alkylation product?

Answer:

Over-alkylation is a potential side reaction in the N-alkylation of amines, although it is less common with lactams like pyrrolidinone compared to more basic amines. However, if the N-substituted pyrrolidinone product itself contains a basic nitrogen atom, this can be a more significant issue. For the alkylation of the pyrrolidinone nitrogen itself, the issue is more likely related to the reaction conditions and stoichiometry.

Causality and Mechanism:

Over-alkylation occurs when the initially formed N-substituted product reacts further with the alkylating agent. In the context of pyrrolidinone synthesis, this is more relevant when the substituent being added contains a nucleophilic site.

Detailed Troubleshooting Steps:

• Stoichiometry Control: The relative amounts of the reactants play a crucial role.

  • Recommendation: Use a slight excess (e.g., 1.1-1.2 equivalents) of the pyrrolidinone starting material relative to the alkylating agent to ensure the complete consumption of the latter.[1]

• Slow Addition of Alkylating Agent: Maintaining a low concentration of the alkylating agent throughout the reaction can minimize the chances of a second alkylation event.

  • Recommendation: Add the alkylating agent dropwise to the reaction mixture, especially if the reaction is exothermic.

• Reaction Temperature: Lower temperatures can help to control the reaction and improve selectivity.

  • Recommendation: Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to disfavor the second alkylation, which may have a higher activation energy.[4]

Issue 4: Racemization of Chiral Centers

Question: My synthesis involves a chiral pyrrolidinone derivative, and I am observing a loss of enantiomeric purity in my final product. What conditions can lead to racemization, and how can I prevent it?

Answer:

Racemization in the synthesis of chiral N-substituted pyrrolidinones can occur, particularly if there is a stereocenter at the α-position to the carbonyl group (the C5 position). The acidic proton at this position can be abstracted under basic conditions, leading to the formation of a planar enolate intermediate, which can then be protonated from either face, resulting in racemization.

Causality and Mechanism:

The presence of a strong base can lead to the deprotonation of the C5 proton, forming a resonance-stabilized enolate. Reprotonation of this achiral intermediate leads to a racemic or diastereomeric mixture.

Mechanism of Racemization at C5 of a Pyrrolidinone

Caption: Base-catalyzed racemization of a chiral pyrrolidinone.

Detailed Troubleshooting Steps:

• Choice of Base: The strength of the base is a critical factor.

  • Recommendation: Use the mildest base possible that can effect the desired transformation. For instance, if performing an N-alkylation, consider using a weaker base like K₂CO₃ instead of stronger bases like NaH or LDA.

• Temperature Control: Lower temperatures can suppress the rate of enolization and subsequent racemization.

  • Recommendation: Carry out the reaction at low temperatures (e.g., -78 °C to 0 °C) whenever possible.

• Reaction Time: Minimize the exposure of the chiral center to basic conditions.

  • Recommendation: Monitor the reaction closely and quench it as soon as it is complete.

• Protecting Groups: If the C5 position is particularly prone to epimerization, consider synthetic strategies that avoid harsh basic conditions after the stereocenter is set.

Experimental Protocols

General Procedure for Base-Mediated N-Alkylation of 2-Pyrrolidinone[1]

• Dissolve the 2-pyrrolidinone derivative (1.0 equiv.) in a suitable dry solvent (e.g., DMF, THF) under an inert atmosphere (e.g., argon).

• Cool the solution to 0 °C in an ice bath.

• Add a base (e.g., NaH, 60% dispersion in mineral oil, 1.2 equiv.) portion-wise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Cool the mixture back to 0 °C and add the alkyl halide (e.g., benzyl bromide, 1.1 equiv.) dropwise.

• Stir the reaction mixture at room temperature until completion (monitored by TLC).

• Carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Pyrrolidinone: Synthesis method and chemical reaction_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: (R)-4-Methylpyrrolidin-2-one Scale-Up Production

Welcome to the technical support center for the scale-up production of (R)-4-Methylpyrrolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and analysis of this chiral building block. Our goal is to provide you with in-depth, field-proven insights to ensure the successful and efficient scale-up of your process.

Troubleshooting Guide: Common Challenges in Scale-Up Production

Issue 1: Low Enantiomeric Excess (ee) in the Final Product

One of the most critical challenges in the production of (R)-4-Methylpyrrolidin-2-one is achieving high enantiomeric purity. Low ee can arise from several factors, from the initial synthetic strategy to post-synthesis handling.

Possible Causes and Solutions:

• Inefficient Chiral Resolution:

  • Cause: The chosen resolving agent may not form diastereomeric salts with significantly different solubilities, leading to poor separation during crystallization.[1][2] The kinetics of crystallization might also be unfavorable on a larger scale.

  • Solution:

    • Screening of Resolving Agents: A systematic screening of various chiral resolving agents (e.g., different tartaric acid derivatives, camphorsulfonic acid) is recommended.[1]

    • Optimization of Crystallization Conditions: Carefully control parameters such as solvent system, temperature gradient for cooling, and seeding strategy. Spontaneous or preferential crystallization can sometimes be an alternative to diastereomeric salt formation.[1]

    • Consider Kinetic Resolution: Biocatalytic or chemocatalytic kinetic resolution can be an alternative, where one enantiomer reacts faster than the other, allowing for their separation.[3]

• Racemization During Synthesis or Work-up:

  • Cause: The chiral center at the 4-position of the pyrrolidinone ring can be susceptible to racemization under harsh reaction conditions, such as strong base or high temperatures.

  • Solution:

    • Milder Reaction Conditions: Employ milder bases and lower reaction temperatures.

    • pH Control During Work-up: Maintain a neutral or slightly acidic pH during extraction and washing steps to prevent epimerization.

    • Racemization of the Unwanted Enantiomer: Develop a strategy to racemize the unwanted (S)-enantiomer and recycle it back into the process, improving overall yield.[4]

• Inaccurate Analytical Method:

  • Cause: The chiral HPLC or GC method may not be adequately resolving the enantiomers, leading to an incorrect assessment of the ee.

  • Solution:

    • Method Development and Validation: Develop a robust and validated chiral analytical method. This may involve screening different chiral stationary phases (CSPs) and mobile phases.[5][6][7] Polysaccharide-based and macrocyclic glycopeptide-based CSPs are often effective for separating a wide range of chiral compounds.[6][7]

    • Use of a Second, Orthogonal Method: Confirm the ee value with a different analytical technique (e.g., a different chiral column or chiral SFC) to ensure accuracy.

Issue 2: Poor Yield and Impurity Profile

Scaling up a chemical synthesis often magnifies issues with yield and purity that may have been minor at the lab scale.

Possible Causes and Solutions:

• Side Reactions and Byproduct Formation:

  • Cause: Increased reaction times and potential for localized "hot spots" in larger reactors can lead to the formation of byproducts. In the synthesis of pyrrolidinones, side reactions can include polymerization or the formation of other heterocyclic structures.[8][9]

  • Solution:

    • Process Analytical Technology (PAT): Implement in-process monitoring (e.g., using IR or Raman spectroscopy) to track the reaction progress and detect the formation of byproducts in real-time.

    • Improved Heat Transfer: Ensure efficient stirring and temperature control in the reactor to maintain a homogeneous reaction mixture and prevent localized overheating.

    • Stoichiometry and Addition Rate: Carefully control the stoichiometry and the rate of addition of reagents.

• Inefficient Purification:

  • Cause: Simple lab-scale purification methods like flash chromatography are often not feasible for large-scale production. Impurities with similar physical properties to the desired product can be challenging to remove by distillation or crystallization.

  • Solution:

    • Distillation Optimization: For volatile impurities, optimize the distillation conditions (vacuum, temperature, column packing) to achieve better separation.

    • Recrystallization: Develop a robust recrystallization procedure by screening different solvent systems to effectively remove impurities. Seeding strategies are crucial for controlling crystal size and purity on a large scale.

    • Adsorbent Treatment: Use adsorbents like activated carbon or specific resins to remove color and certain impurities.[10]

Troubleshooting Decision Tree: Low Enantiomeric Excess

Caption: Decision tree for troubleshooting low enantiomeric excess.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for producing enantiomerically pure (R)-4-Methylpyrrolidin-2-one on a large scale?

A1: While enantioselective synthesis is the ideal, the most common industrial approach is often the synthesis of a racemic mixture of 4-methylpyrrolidin-2-one followed by chiral resolution.[2] This is often due to the lower cost of starting materials and the robustness of the resolution process once optimized. The resolution is typically achieved by forming diastereomeric salts with a chiral acid, such as L-tartaric acid, followed by fractional crystallization.[1][11]

Q2: What are the key parameters to control during the catalytic hydrogenation step if this is part of the synthesis?

A2: If your synthesis involves a catalytic hydrogenation (e.g., reduction of a precursor), the key parameters to control are:

• Catalyst Selection and Loading: The choice of catalyst (e.g., Pd/C, Rh on a support) and its loading are critical for both reaction rate and selectivity.[12][13]

• Hydrogen Pressure: This affects the reaction rate and can influence selectivity.

• Temperature: Higher temperatures can increase the reaction rate but may also lead to side reactions or racemization.

• Solvent: The solvent can affect the solubility of the substrate and hydrogen, as well as the activity of the catalyst.[11]

• Agitation: Good agitation is essential to ensure efficient mass transfer of hydrogen to the catalyst surface.

Q3: How can I remove residual amine impurities from my final product?

A3: Amine impurities can be persistent. A common method is to treat the crude product with an acidic resin or perform an acid wash to protonate the amine impurities, making them more water-soluble and easier to remove during an aqueous work-up. Another approach involves reacting the amine impurities with an acid anhydride to convert them into higher boiling point amides, which can then be separated by distillation.[14]

Q4: Which chiral stationary phase (CSP) is recommended for the analysis of (R)-4-Methylpyrrolidin-2-one?

A4: There is no single universal CSP, and the best choice depends on the specific analytical conditions. However, for chiral amines and amides, polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD) and crown ether-based stationary phases are often good starting points for method development.[5][7] It is crucial to screen a few different columns and mobile phase systems to find the optimal separation.

Experimental Protocol: Chiral Resolution of (rac)-4-Methylpyrrolidin-2-one via Diastereomeric Salt Crystallization

This protocol provides a general procedure for the chiral resolution of racemic 4-methylpyrrolidin-2-one using L-(+)-tartaric acid. This method is a foundational technique that can be optimized for scale-up.

Materials:

• (rac)-4-Methylpyrrolidin-2-one

• L-(+)-Tartaric acid

• Methanol

• Acetone

• Deionized water

• Sodium hydroxide (for neutralization)

• Dichloromethane (for extraction)

• Anhydrous sodium sulfate (for drying)

Procedure:

• Salt Formation:

  • In a suitable reactor, dissolve 1.0 equivalent of (rac)-4-Methylpyrrolidin-2-one in methanol.

  • In a separate vessel, dissolve 0.5 equivalents of L-(+)-tartaric acid in methanol. A slight excess of the pyrrolidinone may be used to ensure complete reaction of the resolving agent.

  • Slowly add the tartaric acid solution to the pyrrolidinone solution with stirring. The diastereomeric salt of (R)-4-Methylpyrrolidin-2-one with L-tartaric acid is generally less soluble.

  • Stir the mixture at room temperature for a specified time to allow for complete salt formation.

• Crystallization:

  • Slowly add a less polar solvent, such as acetone, as an anti-solvent to induce crystallization.

  • Cool the mixture slowly according to a defined temperature profile to control crystal growth and improve purity. Seeding with a small amount of the desired diastereomeric salt can be beneficial.

  • Hold the mixture at the final temperature to maximize the yield of the crystallized salt.

• Isolation of the Diastereomeric Salt:

  • Isolate the precipitated solid by filtration.

  • Wash the filter cake with a cold mixture of methanol and acetone to remove the mother liquor containing the more soluble (S)-enantiomer salt.

  • Dry the isolated salt under vacuum.

• Liberation of the Free Base:

  • Dissolve the dried diastereomeric salt in deionized water.

  • Basify the solution to a pH > 10 with an aqueous solution of sodium hydroxide to liberate the free (R)-4-Methylpyrrolidin-2-one.

  • Extract the aqueous layer multiple times with dichloromethane.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Final Purification and Analysis:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude (R)-4-Methylpyrrolidin-2-one.

  • Further purify the product by vacuum distillation if necessary.

  • Determine the chemical purity by GC or HPLC and the enantiomeric excess by chiral HPLC or chiral GC.

Workflow for Chiral Resolution

Caption: General workflow for chiral resolution by diastereomeric salt crystallization.

References

• Study of Chiral Center Effect on CaLB-Catalyzed Hydrolysis of (±)-1-(Acetoxymethyl)-3, 4, 5-methylpyrrolidin-2-ones. MDPI. Available from: [Link]

• Enantioselective synthesis of 4,5-disubstituted pyrrolidin-2-one derivatives with two stereocenters on the basis of Michael adducts | Request PDF. ResearchGate. Available from: [Link]

• Chiral resolution. Wikipedia. Available from: [Link]

• "THE SYNTHESIS AND CHEMISTRY OF SELECTED 4-METHYL-2-PYRROLIDONES AND 3-" by TAY-YEAN LIN. UNL Digital Commons. Available from: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available from: [Link]

• Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. Pharmaceutical Technology. Available from: [Link]

• WO2008137087A1 - Processes for preparing (r)-2-methylpyrrolidine and (s). Google Patents.

• Solvent-free continuous flow hydrogenation of N-methylpyrrolidone to N-methylpyrrolidine catalyzed by bimetallic Pt/V on HAP. Catalysis Science & Technology (RSC Publishing). Available from: [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PMC. Available from: [Link]

• A Rh(III)-Catalyzed Formal [4+1] Approach to Pyrrolidines from Unactivated Terminal Alkenes and Nitrene Sources. NIH. Available from: [Link]

• (PDF) Synthesis of biobased N-methylpyrrolidone by one-pot cyclization and methylation of γ-aminobutyric acid. ResearchGate. Available from: [Link]

• METHOD FOR PURIFYING N-METHYL-2-PYRROLIDONE. European Patent Office. Available from: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. LCGC International. Available from: [Link]

• De Novo Synthesis of Multisubstituted Pyrrolidines Based on a Programmed Radical [2 + 2 + 1] Annulation Strategy Using Sulfide-Based Electron Donor-Acceptor Catalysis | Organic Chemistry | ChemRxiv | Cambridge Open Engage. ChemRxiv. Available from: [Link]

• 4-Methyl-2-pyrrolidinone | C5H9NO | CID 533920. PubChem. Available from: [Link]

• Reaction routes for synthesis of 2-pyrrolidone and... | Download Scientific Diagram. ResearchGate. Available from: [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC - NIH. Available from: [Link]

• Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. CORE. Available from: [Link]

• METHOD FOR PURIFYING WASTED SOLUTION COMPRISING N-METHYL-2-PYRROLIDONE. European Patent Office. Available from: [Link]

• A Method for the Racemization of 2-Methylpyrrolidine: A Histamine H3 Receptor Pharmacophore | Request PDF. ResearchGate. Available from: [Link]

• Rhodium-catalysed hydrogenation of 1-methylpyrrole (MP) to 1-methylpyrrolidine (MPD) under non-acidic conditions. ResearchGate. Available from: [Link]

• Chiral Drug Separation. WVU School of Medicine. Available from: [Link]

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• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. "THE SYNTHESIS AND CHEMISTRY OF SELECTED 4-METHYL-2-PYRROLIDONES AND 3-" by TAY-YEAN LIN [digitalcommons.unl.edu]
• 9. chemrxiv.org [chemrxiv.org]
• 10. data.epo.org [data.epo.org]
• 11. WO2008137087A1 - Processes for preparing (r)-2-methylpyrrolidine and (s)-2-methylpyrrolidine and tartrate salts thereof - Google Patents [patents.google.com]
• 12. Study of Chiral Center Effect on CaLB-Catalyzed Hydrolysis of (±)-1-(Acetoxymethyl)-3, 4, 5-methylpyrrolidin-2-ones | MDPI [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. data.epo.org [data.epo.org]

Technical Support Center: Enhancing Stereoselectivity with Chiral Auxiliaries

Welcome to the Technical Support Center for stereoselective synthesis. As a Senior Application Scientist, I've designed this guide to provide researchers, scientists, and drug development professionals with practical, field-tested insights into using chiral auxiliaries. This resource moves beyond simple protocols to explain the underlying principles that govern success in asymmetric synthesis.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the use of chiral auxiliaries.

Q1: What is the primary function of a chiral auxiliary?

A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthetic scheme to control the stereochemical outcome of a reaction.[1][] In essence, it acts as a "chiral director," guiding the formation of a new stereocenter with a specific orientation. After the desired stereoselective transformation, the auxiliary is removed and can often be recovered for reuse.[1][3] This strategy is a cornerstone of asymmetric synthesis, particularly in the pharmaceutical industry where the production of single-enantiomer drugs is critical.[1]

Q2: How do I choose the right chiral auxiliary for my reaction?

The selection of a chiral auxiliary is a critical decision that depends on several factors, including the type of reaction, the substrate, and the desired stereochemical outcome.[1] It is crucial to consult the literature for precedents with similar transformations. The choice of auxiliary will influence the conformation of the transition state, which in turn dictates the diastereoselectivity of the reaction.[1] Some of the most commonly used chiral auxiliaries include:

• Evans Oxazolidinones: Widely used for stereoselective aldol reactions, alkylations, and Diels-Alder reactions.[1][] They are valued for their high levels of stereocontrol and the predictability of their outcomes.[1]

• Oppolzer's Camphorsultams: Derived from camphor, these auxiliaries are effective in a range of reactions, including Michael additions and cycloadditions.[1]

• Pseudoephedrine Amides: These are particularly useful for directing the stereoselective alkylation of enolates.[1][3]

Q3: What is the difference between enantiomers and diastereomers, and why is this important when using chiral auxiliaries?

Enantiomers are non-superimposable mirror images of each other, like a left and right hand.[] Diastereomers are stereoisomers that are not mirror images of each other.[] When a chiral auxiliary is attached to a prochiral substrate, the subsequent reaction creates diastereomers, not enantiomers.[3][5] This is a significant practical advantage because diastereomers have different physical properties (e.g., boiling points, solubility, and chromatographic retention times), which allows them to be separated by standard laboratory techniques like column chromatography or crystallization.[3][6] Once separated, the chiral auxiliary is removed from each diastereomer to yield the individual enantiomers of the desired product.

Q4: Can the chiral auxiliary be recovered and reused?

Yes, in most cases, the chiral auxiliary can be recovered after it is cleaved from the product.[3] This is a key advantage of this methodology, as many chiral auxiliaries can be expensive. The ability to recycle the auxiliary makes the overall synthetic route more cost-effective.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments.

Issue 1: Poor Diastereoselectivity

Q: My reaction is producing a nearly 1:1 mixture of diastereomers. What are the common causes, and how can I improve the diastereoselectivity?

A: Low diastereoselectivity is a frequent challenge and can often be resolved by carefully optimizing the reaction conditions. The key is to maximize the energy difference between the transition states leading to the different diastereomers.[1]

Potential Causes and Solutions:

• Incorrect Enolate Geometry: The geometry of the enolate (E or Z) is critical for achieving high diastereoselectivity. For auxiliaries like Evans oxazolidinones, the formation of a Z-enolate is often desired to achieve the predicted stereochemical outcome.[1][7][8]

  • Troubleshooting: The choice of base and Lewis acid can influence enolate geometry. For Evans auxiliaries, using boron enolates (e.g., with Bu₂BOTf and a tertiary amine base) typically favors the Z-enolate through a Zimmerman-Traxler transition state.[7][8]

• Suboptimal Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature.[1][9]

  • Troubleshooting: Lowering the reaction temperature generally increases selectivity by better differentiating the energetic pathways of the competing transition states. Experiment with a range of temperatures (e.g., -78 °C, -40 °C, 0 °C) to find the optimal balance between reaction rate and selectivity.

• Inappropriate Lewis Acid or Solvent: The choice of Lewis acid and solvent can significantly impact the conformation of the transition state and, therefore, the diastereomeric ratio.[1][9]

  • Troubleshooting: Screen a variety of Lewis acids (e.g., TiCl₄, Sn(OTf)₂, MgBr₂·OEt₂) and solvents with different polarities and coordinating abilities. The Lewis acid chelates to the auxiliary and the electrophile, enforcing a rigid transition state that enhances facial selectivity.

Issue 2: Difficult or Incomplete Cleavage of the Chiral Auxiliary

Q: I am having trouble removing the chiral auxiliary from my product. What are the best methods, and what are the potential pitfalls?

A: The removal of the chiral auxiliary is a critical step that requires careful consideration of the stability of your product.[1] A variety of cleavage methods are available, and the choice depends on the desired functional group and the overall functionality of the molecule.[1]

Desired Functional Group	Common Cleavage Reagents	Potential Pitfalls & Troubleshooting
Carboxylic Acid	LiOH / H₂O₂	The reaction can be exothermic and generate oxygen gas, which is a safety concern, especially on a larger scale.[1][10] Basic conditions can also lead to epimerization at the α-carbon if it is acidic.[1][9] Troubleshooting: Use milder conditions, careful temperature control (e.g., 0 °C), and dropwise addition of reagents.[1]
Alcohol	LiAlH₄ or LiBH₄	These powerful reducing agents can also reduce other functional groups in the molecule, such as esters or ketones.[1] Troubleshooting: Careful selection of the reducing agent and control of the reaction temperature can improve selectivity.[1]
Aldehyde	LiAlH(OtBu)₃	Over-reduction to the alcohol can occur.[1] Troubleshooting: Use stoichiometric amounts of the reducing agent at low temperatures.
Ester	NaOMe / MeOH	Transesterification may be slow or incomplete. Troubleshooting: Use a Lewis acid catalyst or increase the reaction temperature.

Issue 3: Low Yields

Q: My diastereoselectivity is good, but my overall yield is low. What are the likely causes?

A: Low yields can be attributed to several factors, from reagent purity to reaction conditions and workup procedures.[9]

Potential Causes and Solutions:

• Reagent and Solvent Purity: Anhydrous conditions are often crucial, as moisture can quench Lewis acids and other reactive species.[9]

  • Troubleshooting: Ensure all solvents are freshly distilled and reagents are of high purity. Perform reactions under an inert atmosphere (e.g., argon or nitrogen).

• Stoichiometry and Reaction Time: Incorrect stoichiometry or incomplete reaction can lead to low yields.

  • Troubleshooting: Optimize the stoichiometry of the reagents. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.[9]

• Product Decomposition: The product may be unstable under the reaction or workup conditions.

  • Troubleshooting: If the product is sensitive to acid or base, use a neutral workup. Minimize the time the product is exposed to harsh conditions.

• Purification Issues: The product may be difficult to separate from byproducts or the recovered auxiliary.

  • Troubleshooting: Optimize the chromatographic conditions for separation. If the diastereomers are difficult to separate, consider derivatization to improve separation.

Issue 4: Epimerization of the Stereocenter

Q: I am observing a loss of stereochemical purity (epimerization) during the reaction or workup. How can I prevent this?

A: Epimerization, the change in configuration at one stereocenter, is a common problem, especially if the newly formed stereocenter is adjacent to an acidic proton.

Potential Causes and Solutions:

• Harsh Reaction Conditions: Both strongly basic and acidic conditions can lead to epimerization.

  • Troubleshooting: Use the mildest possible conditions for both the stereoselective reaction and the cleavage of the auxiliary. For example, if cleaving an Evans auxiliary under basic conditions is causing epimerization, consider a reductive cleavage to the alcohol, followed by oxidation to the carboxylic acid.

• Prolonged Reaction Times or Elevated Temperatures: These can provide the energy needed to overcome the barrier to epimerization.

  • Troubleshooting: Monitor the reaction closely and quench it as soon as it is complete. Use the lowest effective temperature.

• Purification on Silica Gel: Silica gel is acidic and can cause epimerization of sensitive compounds.

  • Troubleshooting: Neutralize the silica gel with a small amount of triethylamine in the eluent. Alternatively, use a different stationary phase for chromatography, such as alumina.

Experimental Protocols & Visualizations

General Workflow for Chiral Auxiliary-Mediated Asymmetric Alkylation

The following diagram illustrates a typical workflow for an asymmetric alkylation reaction using a chiral auxiliary.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Mechanism of Stereocontrol in Evans Aldol Reaction

The stereochemical outcome of the Evans aldol reaction is controlled by a chair-like transition state.

Sources

• 1. benchchem.com [benchchem.com]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. chemistry.williams.edu [chemistry.williams.edu]
• 6. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]
• 8. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Effects on Pyrrolidinone Reaction Stereochemistry

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the critical impact of solvent choice on the stereochemical outcome of pyrrolidinone reactions. Pyrrolidine and its derivatives are privileged scaffolds in medicinal chemistry, and achieving precise control over their stereochemistry is paramount.[1][2][3] This resource is designed to move beyond simple protocols and explain the underlying chemical principles, empowering you to make informed decisions in your own laboratory work.

Frequently Asked Questions & Troubleshooting Guides

Q1: I'm starting a new pyrrolidinone synthesis. Why is the choice of solvent so fundamentally important for stereocontrol?

A1: Solvent selection is not merely about dissolving reactants; it is an active and powerful parameter in stereoselective synthesis. The solvent molecules are intimately involved in the reaction mechanism and can dictate the stereochemical outcome through several key interactions:

• Transition State Stabilization: The solvent can preferentially stabilize one competing diastereomeric transition state over another. For instance, polar solvents might stabilize a more polar transition state, leading to a specific stereoisomer. Aprotic and non-polar solvents, on the other hand, may favor a less polar, more compact transition state. This energy difference, even if small, can have a dramatic effect on the ratio of stereoisomers formed.

• Solvation of Reagents and Catalysts: In catalyzed reactions, particularly asymmetric organocatalysis, the solvent can interact with the catalyst through hydrogen bonding or dipole-dipole interactions.[4] This can alter the catalyst's conformation and, consequently, the steric environment it presents during the stereodetermining step.[5] For example, protic solvents like methanol can form strong hydrogen bonds with nucleophiles like pyrrolidine, reducing their nucleophilicity compared to when they are in an aprotic solvent like acetonitrile.[4][6]

• Solubility and Aggregation: The solubility of reactants, intermediates, and catalysts can influence reaction rates and pathways. In some cases, poor solubility can lead to heterogeneous conditions, while in others, the solvent can mediate the aggregation state of a catalyst, which can directly impact its activity and selectivity.

• Influence on Reaction Mechanism: A change in solvent can sometimes lead to a fundamental switch in the reaction mechanism (e.g., from a concerted to a stepwise pathway).[7] These different pathways often have distinct stereochemical consequences. Computational studies using Density Functional Theory (DFT) have become invaluable in understanding how solvents influence these mechanistic pathways and rationalize unexpected stereochemical outcomes.[8]

Q2: I'm performing a [3+2] cycloaddition to synthesize a substituted pyrrolidine, but I'm getting a poor diastereomeric ratio (d.r.). Which solvents should I try to improve selectivity?

A2: This is a common challenge. Poor diastereoselectivity often indicates that the energy difference between the transition states leading to the different diastereomers is minimal under your current conditions. Changing the solvent is one of the most effective strategies to address this.

A systematic solvent screen is the recommended approach. Based on published studies, here is a logical progression for your screen. In a notable study on the [3+2] cycloaddition between N-tert-butanesulfinylazadienes and azomethine ylides, solvent choice was paramount for diastereoselectivity.[9][10]

Troubleshooting Summary: Solvent Effects on a [3+2] Cycloaddition

Solvent	Type	Conversion	Diastereomeric Ratio (d.r.)	Key Insight	Reference
Toluene	Non-polar	Quantitative	90:10	Excellent. Often a good starting point for high diastereoselectivity in cycloadditions.	[9][10]
THF	Polar Aprotic	Quantitative	77:23	Decreased d.r. compared to toluene, suggesting the more polar environment is less effective at discriminating between transition states.	[9][10]
Acetonitrile	Polar Aprotic	Quantitative	77:23	Similar outcome to THF, indicating a trend with polar aprotic solvents for this specific system.	[9][10]
Dichloromethane (DCM)	Polar Aprotic	Moderate	-	Lower conversion suggests it may not be an ideal solvent for this reaction.	[9][10]
Ethanol (EtOH)	Polar Protic	-	-	In other pyrrolidine syntheses, EtOH was found to be the best choice, promoting high yield and selectivity, demonstrating system-dependence.[11]	[11]

Recommendation: Start with a non-polar solvent like toluene . If solubility is an issue, consider a less polar aprotic solvent like dichloromethane . Polar aprotic solvents like THF or acetonitrile may be less ideal for achieving high diastereoselectivity in this specific type of reaction, though they can be effective in others.[9][10] Always consider polar protic solvents like ethanol as well, as their ability to hydrogen bond can sometimes organize the transition state favorably.[11]

Workflow: Troubleshooting Poor Diastereoselectivity

Caption: A systematic workflow for optimizing diastereoselectivity by solvent screening.

Q3: My proline-catalyzed aldol reaction is giving a low enantiomeric excess (e.e.). How does solvent choice impact enantioselectivity in organocatalyzed reactions?

A3: In organocatalysis, the solvent is a crucial component of the catalytic cycle. Proline and its derivatives often operate through enamine or iminium ion intermediates, and the solvent's properties can heavily influence the stability and reactivity of these species, as well as the catalyst's conformation.[5][12]

• Protic vs. Aprotic Solvents: Protic solvents (e.g., methanol, water) can engage in hydrogen bonding with both the catalyst and the substrate. This can be beneficial, helping to organize the transition state assembly and enhance enantioselectivity. However, it can also lead to undesired side reactions or lower reaction rates.[12] Aprotic polar solvents (e.g., DMSO, DMF, acetonitrile) are often excellent choices because they can dissolve the typically polar organocatalysts and substrates without interfering via hydrogen bonding in the same way protic solvents do.[12]

• Solvent Mixtures: Sometimes, a mixture of solvents provides the best balance. For instance, in proline-catalyzed aldol reactions, pure methanol can lead to poor stereocontrol, while pure water results in low reaction rates. A methanol-water mixture, however, can achieve a good compromise, providing both acceptable rates and high enantioselectivity.[12]

• Solvent-Free Conditions: In some cases, particularly with an eye towards green chemistry, solvent-free conditions can provide excellent results and may be worth investigating.[13]

Troubleshooting Strategy:

• Start with a Polar Aprotic Solvent: DMSO or acetonitrile are common and effective starting points for proline-catalyzed reactions.

• Screen Protic Solvents: Evaluate methanol, ethanol, and isopropanol.

• Investigate Solvent Mixtures: Try mixtures like MeOH/water or MeCN/water to balance reactivity and selectivity.

• Consider Temperature: Lowering the reaction temperature often enhances enantioselectivity by making the reaction more sensitive to the small energy differences between the diastereomeric transition states.

Q4: I'm seeing my stereoselectivity completely invert when I switch from a non-polar to a polar solvent. What is the mechanistic basis for such a dramatic change?

A4: A complete inversion of stereoselectivity is a fascinating result that points to a fundamental change in the reaction mechanism or the nature of the dominant transition state. The solvent is likely mediating this switch.

• Stabilization of Different Intermediates: A non-polar solvent might favor a concerted, highly organized, and sterically constrained transition state (e.g., a concerted [3+2] cycloaddition), leading to one stereoisomer. In contrast, a polar solvent could stabilize a charged, stepwise intermediate (e.g., a zwitterionic intermediate from a Michael addition). The subsequent ring-closing of this intermediate may proceed through a different, lower-energy transition state, leading to the opposite diastereomer.

• Change in Catalyst Activity: In metal-catalyzed reactions, the solvent can affect the coordination sphere of the metal. A coordinating solvent (like THF or acetonitrile) might displace a ligand, altering the steric and electronic properties of the catalyst and favoring a different approach of the substrate.

• Gauche vs. Anomeric Effects: In fluorinated pyrrolidines, stereoelectronic effects like the gauche effect and the anomeric effect play a significant role in determining the conformational stability of the ring.[3][14] Solvents can modulate the strength of these effects. For example, a polar solvent can attenuate electrostatic interactions, potentially altering the conformational preferences and favoring a different stereochemical outcome.

Diagram: Solvent-Induced Mechanistic Switch

Caption: How solvent polarity can switch a reaction from a concerted to a stepwise path.

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in a Diastereoselective Pyrrolidinone Synthesis

This protocol provides a robust framework for efficiently screening solvents to optimize the diastereoselectivity of a new pyrrolidinone-forming reaction.

1. Preparation and Setup:

• Ensure all glassware is flame-dried or oven-dried thoroughly and cooled under an inert atmosphere (e.g., Argon or Nitrogen).[15]

• Use anhydrous solvents for the screen to eliminate the variable of water, unless investigating aqueous systems.

• Prepare a stock solution of your limiting reagent to ensure accurate dispensing into each reaction vial.

2. Reaction Execution:

• In parallel, set up a series of reaction vials (e.g., 4 mL vials with stir bars).

• To each vial, add the non-limiting reagents and any catalyst.

• Add the chosen solvent for that vial (e.g., Vial 1: Toluene, Vial 2: DCM, Vial 3: THF, Vial 4: Acetonitrile, Vial 5: Ethanol). A typical reaction concentration is 0.1 M.[9][10]

• Initiate all reactions simultaneously by adding the limiting reagent stock solution.

• Stir all reactions at the same temperature (e.g., room temperature or a set temperature like 40 °C) for a predetermined time (e.g., 24 hours).[9][10][15]

3. Monitoring and Analysis:

• After the set time, take a small aliquot from each reaction mixture.

• Quench the aliquot (e.g., with a saturated NH₄Cl solution).

• Extract with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer (e.g., over Na₂SO₄), and concentrate under reduced pressure.

• Analyze the crude residue by ¹H NMR spectroscopy. The diastereomeric ratio (d.r.) can often be determined by integrating distinct, well-resolved signals corresponding to each diastereomer.[9][10]

4. Optimization:

• Based on the NMR analysis, identify the solvent that provides the highest d.r.

• Perform follow-up optimization experiments around the best solvent, varying temperature and concentration to further enhance selectivity.

References

• Diastereoselective Synthesis of some pyrrolidin-2-ones azasugars and study of their stereochemistry. (2019). ResearchGate. Available at: [Link]

• Akhavana, M., & Bekhradnia, A. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Advances. Available at: [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. (2023). National Institutes of Health. Available at: [Link]

• Stereoretentive Formation of Cyclobutanes from Pyrrolidines: Lessons Learned from DFT Studies of the Reaction Mechanism. (2023). ACS Publications. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). PubMed Central. Available at: [Link]

• Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids. (2014). National Institutes of Health. Available at: [Link]

• Asymmetric multicomponent reactions: diastereoselective synthesis of substituted pyrrolidines and prolines. (2006). PubMed. Available at: [Link]

• Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives. (2013). National Institutes of Health. Available at: [Link]

• Trost, B. M., & Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Journal of the American Chemical Society. Available at: [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. (2023). ACS Publications. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). MDPI. Available at: [Link]

• Strategy for the Enantioselective Preparation of Polyhydroxy Pyrrolidines: Synthesis of DAB-1 and (-)-Anisomycin. (2008). ACS Publications. Available at: [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. (2024). Beilstein Journals. Available at: [Link]

• Enantioselective Synthesis of Spirocyclic Pyrrolidine Derivatives. (2025). ResearchGate. Available at: [Link]

• Investigation of solvent effect on the synthesis of N-vinylpyrrolidone from acetylene: experimental studies and mechanistic insights. (2025). ResearchGate. Available at: [Link]

• Visible Light Promoted Alkenyl C–H Bond Addition to Dienes and Aldehydes for the Synthesis of Frameworks Relevant to Polyketide Natural Products. (2024). ACS Publications. Available at: [Link]

• Influence of solvent mixture on nucleophilicity parameters: The case of pyrrolidine in methanol-acetonitrile. (2020). ResearchGate. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). PubMed Central. Available at: [Link]

• Enantioselective Synthesis of the Pyrrolidine Core of Endothelin Antagonist ABT‐627 (Atrasentan) via 1,2‐Oxazines. (2003). ResearchGate. Available at: [Link]

• Catalytic Asymmetric Reactions with N,O-Aminals. (2023). ACS Publications. Available at: [Link]

• Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. (2015). RSC Publishing. Available at: [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. (2024). Beilstein Journal of Organic Chemistry. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). PubMed. Available at: [Link]

• New Trends in Asymmetric Catalysis. (2021). MDPI. Available at: [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2023). ACS Publications. Available at: [Link]

• Influence of solvent mixture on nucleophilicity parameters: the case of pyrrolidine in methanol–acetonitrile. (2020). RSC Publishing. Available at: [Link]

• Is there a guide to selecting solvents for synthesis? (2018). Reddit. Available at: [Link]

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of solvent mixture on nucleophilicity parameters: the case of pyrrolidine in methanol–acetonitrile - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l -proline functionalized manganese ferrite nanorods a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00841B [pubs.rsc.org]
• 12. New Trends in Asymmetric Catalysis | MDPI [mdpi.com]
• 13. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 14. BJOC - Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines [beilstein-journals.org]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Deactivation and Recovery in Asymmetric Hydrogenations

Welcome to the Technical Support Center for Asymmetric Hydrogenation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to catalyst deactivation and to provide actionable protocols for catalyst recovery. As Senior Application Scientists, we have structured this resource to provide not just procedural steps, but also the underlying scientific reasoning to empower your experimental decisions.

Frequently Asked Questions (FAQs)

Q1: What is catalyst deactivation and why is it a critical issue?

A: Catalyst deactivation refers to the loss of catalytic activity and/or selectivity over time.[1][2] In the context of asymmetric hydrogenation, this is a significant economic and scientific challenge. It can manifest as a sluggish or stalled reaction, or more subtly, as a loss of enantioselectivity, compromising the synthesis of the desired chiral molecule.[3] Understanding the root cause is the first step toward mitigating this issue and ensuring reproducible, efficient catalytic cycles.[1]

Q2: What are the primary mechanisms of catalyst deactivation in asymmetric hydrogenation?

A: Deactivation can occur through several pathways, often categorized as chemical, thermal, or mechanical.[1][4]

• Chemical Deactivation (Poisoning): This is the most common issue, where impurities in the reaction mixture strongly bind to the catalyst's active sites, rendering them inaccessible to the substrate.[1]

• Fouling or Coking: This involves the physical deposition of materials, such as carbonaceous residues or polymers, onto the catalyst surface, which blocks pores and active sites.[2][4]

• Thermal Degradation (Sintering): High reaction temperatures can cause the fine metal particles of a heterogeneous catalyst to agglomerate, which reduces the active surface area. For homogeneous catalysts, thermal stress can lead to ligand degradation or the formation of inactive metal clusters.[1][2][5]

• Ligand/Catalyst Transformation: The chiral ligand or the metal complex itself can undergo chemical transformation into an inactive or less selective species. This can include ligand dissociation, decomposition, or the formation of inactive dimers or oligomers.[3][6]

Q3: How can I determine if my catalyst has been deactivated?

A: The primary indicators are poor reaction performance:

• Decreased Reaction Rate: The reaction takes significantly longer to reach completion compared to previous runs.

• Stalled Reaction: The reaction stops before all the starting material is consumed.

• Loss of Enantioselectivity: The enantiomeric excess (ee) of the product is lower than expected.

For a more definitive diagnosis, several analytical techniques can be employed to characterize the spent catalyst and compare it to the fresh catalyst.

Q4: What are the most common catalyst poisons I should be aware of?

A: Transition metal catalysts used in asymmetric hydrogenation (e.g., based on Ru, Rh, Ir, Pd) are sensitive to a variety of substances that can act as poisons.[7][8] These poisons often contain heteroatoms with lone pairs of electrons that can strongly coordinate to the metal center.[9][10]

Troubleshooting Guide: Low or Stalled Reaction Conversion

This section provides a systematic approach to diagnosing and resolving issues of low catalytic activity.

Potential Causes & Initial Diagnosis

The first step is to identify the likely cause of deactivation. Consider the entire experimental setup, from reagents to hardware.

Diagram: Troubleshooting Workflow for Catalyst Deactivation

Caption: A decision tree for troubleshooting poor performance in asymmetric hydrogenation.

In-Depth Analysis: Identifying the Culprit

If initial checks do not resolve the issue, a deeper analysis is required.

Issue A: Catalyst Poisoning

Poisoning is the chemical deactivation of a catalyst by a substance that binds to its active sites.[9] This is often irreversible under reaction conditions.

Causality: Poisons act as potent Lewis bases, forming strong dative bonds with the electron-deficient metal center of the catalyst. This coordination is often stronger than that of the intended substrate, effectively blocking the catalytic cycle.

Table 1: Common Catalyst Poisons in Asymmetric Hydrogenation

Poison Class	Specific Examples	Affected Catalysts	Mechanism of Action
Sulfur Compounds	Thiols (R-SH), thioethers (R-S-R'), thiophenes	Pd, Pt, Ru, Rh	Strong, often irreversible, coordination to the metal center, blocking active sites.[7][11][12]
Nitrogen Compounds	Pyridine, quinoline, nitriles, some amines	Ru, Rh, Ir	Competitive inhibition by coordination to the metal. Can sometimes be reversible.[9][11]
Halides	Cl⁻, Br⁻, I⁻ from impurities (e.g., chlorinated solvents)	Most noble metals	Can alter the electronic properties of the metal center or form stable, inactive halide-bridged dimers.[9]
Carbon Monoxide (CO)	Impurity in H₂ gas, or from decarbonylation of substrates	Pd, Pt, Rh	Very strong and irreversible binding to metal sites, leading to complete deactivation even at low levels.[9][12][13]
Heavy Metals	Mercury (Hg), Lead (Pb)	Most noble metals	Formation of amalgams or alloys with the catalyst metal, causing permanent deactivation.[2][12]

| Oxygenated Species | Water, oxygen (if not handled under inert conditions) | Ziegler-Natta catalysts, some Ru/Rh complexes | Can lead to the oxidation of the metal center or the phosphine ligands to phosphine oxides, rendering them inactive.[9][14] |

Diagnostic Action:

• Source Purity Check: Analyze starting materials, solvents, and the hydrogen gas source (using GC or specific detectors) for trace contaminants listed above.

• Catalyst Characterization: Use techniques like X-ray Photoelectron Spectroscopy (XPS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) on the spent catalyst to detect the presence of poisoning elements.[15]

Issue B: Catalyst Transformation and Degradation

The catalyst itself is not always stable under reaction conditions.

Causality: Homogeneous catalysts can be prone to aggregation, forming less active or inactive nanoparticles.[5][16] The chiral ligand can also dissociate from the metal center or undergo a chemical reaction (e.g., oxidation, hydrolysis).

Diagram: Common Catalyst Deactivation Pathways

Caption: Step-by-step process for regenerating a fouled heterogeneous catalyst.

Final Recommendation: Prevention is the Best Cure

While recovery protocols can be effective, preventing deactivation in the first place is far more efficient.

• High-Purity Reagents: Always use substrates and solvents from reliable sources or purify them before use. Passing solvents through a column of activated alumina can remove many common poisons. [14]* Inert Atmosphere: Rigorously maintain an inert atmosphere (N₂ or Ar) throughout the experiment to prevent oxidation of the catalyst and ligands.

• Optimize Conditions: Avoid unnecessarily high temperatures, which can accelerate thermal degradation pathways. [14] By understanding the mechanisms of deactivation and employing systematic troubleshooting, you can significantly improve the reliability and efficiency of your asymmetric hydrogenation reactions.

References

• Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. (2019).
• Chiral Catalyst Deactivation during the Asymmetric Hydrogen
• Strategies for Catalyst Recovery and Regener
• Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. (n.d.).
• Technical Support Center: Catalyst Poisoning in Asymmetric Reactions Using (S)-1-Aminopentan-3-ol Derived Ligands. (n.d.). Benchchem.
• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. (n.d.). [Source not provided].
• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. (2025).
• C
• What Is A C
• Catalyst Characterization Techniques. (2021). Hiden Analytical.
• The Art of Heterogeneous Catalytic Hydrogenation - Part 1. (n.d.). University of Illinois.
• Mechanisms of catalyst deactivation. (n.d.).
• Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO 2 into Formate Using a Trickle-Bed Reactor. (2024). MDPI.
• Catalyst Deactivation Mechanism Analysis. (n.d.). Alfa Chemistry.
• Nature of catalyst deactivation during citral hydrogenation: A catalytic and ATR-IR study. (2025).
• How to Prevent Catalyst Poisoning at the Industrial Scale. (2024). [Source not provided].
• Deactivation and regeneration of carbon supported Pt and Ru catalysts in aqueous phase hydrogenation of 2-pentanone. (n.d.). Catalysis Science & Technology (RSC Publishing).
• Three Sources of Catalyst Deactivation and How To Mitigate Them. (n.d.).
• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. (2024). [Source not provided].
• Catalyst deactivation Common causes. (n.d.). AmmoniaKnowHow.

Sources

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 2. ammoniaknowhow.com [ammoniaknowhow.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 9. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. scs.illinois.edu [scs.illinois.edu]
• 12. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 13. researchgate.net [researchgate.net]
• 14. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 15. alfachemic.com [alfachemic.com]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to Determining the Enantiomeric Excess of (R)-4-Methylpyrrolidin-2-one

Introduction: The Criticality of Enantiopurity in Chiral Building Blocks

(R)-4-Methylpyrrolidin-2-one is a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals. As with any chiral compound, its biological and chemical properties are intrinsically linked to its stereochemical identity. The opposite enantiomer, (S)-4-Methylpyrrolidin-2-one, may exhibit different, undesirable, or even toxicological effects. Therefore, the accurate and precise determination of enantiomeric excess (e.e.) is not merely an analytical task; it is a cornerstone of quality control, process optimization, and regulatory compliance in drug development and manufacturing.

This guide provides a comprehensive comparison of the primary analytical techniques for quantifying the enantiomeric excess of (R)-4-Methylpyrrolidin-2-one. We will move beyond simple procedural descriptions to explore the causality behind methodological choices, offering field-proven insights to help researchers and scientists select and implement the most appropriate strategy for their specific needs. We will delve into the principles, protocols, and comparative performance of Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, supplemented by a discussion on the classical polarimetry method.

Method Selection Overview

Choosing the right analytical method depends on a variety of factors including the required accuracy, sensitivity, sample throughput, and available instrumentation. The following diagram outlines a general decision-making workflow.

Caption: Decision workflow for selecting an e.e. determination method.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most widely used and robust method for the quantitative determination of enantiomeric excess in pharmaceutical settings.[1][2] Its reliability, precision, and the wide availability of chiral stationary phases (CSPs) make it the workhorse for both research and quality control laboratories.

Principle of Operation: The separation of enantiomers is achieved by exploiting their differential interactions with a chiral stationary phase.[3] For a compound like 4-methylpyrrolidin-2-one, which contains a secondary amide and a stereocenter, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are an excellent starting point.[4] These phases offer a multitude of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, which can create a sufficient difference in affinity between the two enantiomers to enable their separation.

Experimental Protocol: Chiral HPLC

• Instrumentation: HPLC system with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based column, such as a Chiralcel® OD-H or Lux® Amylose-2, is recommended for initial screening.

• Mobile Phase Preparation: A typical mobile phase for normal-phase chromatography consists of a mixture of an alkane (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol or ethanol). The ratio is critical for achieving resolution and must be optimized. A starting point could be 90:10 (v/v) n-hexane:isopropanol.

• Sample Preparation: Accurately weigh and dissolve the sample of 4-methylpyrrolidin-2-one in the mobile phase to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm (where the amide chromophore absorbs).

• Analysis: Inject a racemic standard first to determine the retention times of both the (R) and (S) enantiomers and to calculate the resolution factor (Rs). An Rs value > 1.5 is desired for baseline separation. Subsequently, inject the sample of unknown e.e.

• Calculation of Enantiomeric Excess (% e.e.): % e.e. = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] × 100

Workflow Diagram: Chiral HPLC Analysis

Caption: Step-by-step workflow for chiral HPLC analysis.

Chiral Gas Chromatography (GC)

For analytes that are volatile and thermally stable, Chiral GC offers a high-resolution alternative to HPLC.[5][6] 4-Methylpyrrolidin-2-one is sufficiently volatile for this technique. Chiral GC often provides faster analysis times and sharper peaks, leading to excellent sensitivity.

Principle of Operation: Similar to HPLC, separation relies on a chiral stationary phase. In GC, these are typically cyclodextrin derivatives coated onto the inner wall of a capillary column.[6][7] The enantiomers partition differently between the inert carrier gas (mobile phase) and the chiral liquid stationary phase, leading to different retention times.

Experimental Protocol: Chiral GC

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral Stationary Phase: A capillary column coated with a derivatized cyclodextrin, such as a Chiraldex G-TA (trifluoroacetyl gamma-cyclodextrin) or a Betadex™ column.

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen, at a constant flow or pressure.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 180 °C) at a rate of 2-5 °C/min. An isothermal program may also be effective and should be optimized.

  • Injection: 1 µL, split mode (e.g., 50:1 split ratio).

• Analysis and Calculation: The process is analogous to HPLC. A racemic standard is used to identify the peaks and confirm separation, followed by the analysis of the unknown sample. The % e.e. is calculated from the integrated peak areas provided by the FID.

Workflow Diagram: Chiral GC Analysis

References

• 1. heraldopenaccess.us [heraldopenaccess.us]
• 2. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of enantiomeric excess [ch.ic.ac.uk]
• 6. gcms.cz [gcms.cz]
• 7. [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Chiral HPLC and GC Methods for Separating Pyrrolidinone Enantiomers

Introduction: The Critical Role of Chirality in Pyrrolidinone-Based Pharmaceuticals

The pyrrolidinone ring is a privileged scaffold in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs), including nootropics like Levetiracetam and Brivaracetam. The stereochemistry of these molecules is not a trivial detail; it is fundamental to their pharmacological activity and safety. Often, one enantiomer is responsible for the desired therapeutic effect, while the other may be inactive, less active, or even contribute to undesirable side effects. Consequently, the accurate separation and quantification of pyrrolidinone enantiomers are regulatory and scientific imperatives in drug development and quality control.

This guide provides a comparative analysis of the two primary chromatographic techniques for this challenge: Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Gas Chromatography (GC). We will delve into the mechanistic principles of each, present detailed experimental protocols, and offer data-driven comparisons to empower researchers and drug development professionals to make informed decisions for their specific applications.

The Mechanism of Separation: A Tale of Two Phases

Chiral recognition in chromatography relies on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and a chiral stationary phase (CSP). The differing stability of these complexes results in different retention times, leading to separation.

Chiral High-Performance Liquid Chromatography (HPLC)

In chiral HPLC, the separation occurs in the liquid phase. The most powerful and versatile CSPs for separating a wide range of enantiomers, including pyrrolidinones, are based on coated or immobilized polysaccharides like cellulose and amylose derivatives.

• Mechanism of Action: These polysaccharide CSPs, such as those found in the popular CHIRALPAK® and CHIRALCEL® series, possess a complex chiral structure with grooves, cavities, and functional groups (carbamate, benzoate). Chiral recognition is a multi-modal process involving a combination of hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance as the analyte fits into the chiral cavities of the polymer. The precise three-dimensional fit determines the stability of the diastereomeric complex and, therefore, the retention time.

Chiral Gas Chromatography (GC)

Chiral GC operates with the analyte in the gas phase and is predominantly used for volatile and thermally stable compounds. For pyrrolidinones, which may require derivatization to enhance volatility, the most common CSPs are based on cyclodextrins.

• Mechanism of Action: Cyclodextrins are cyclic oligosaccharides that form a truncated cone or "bucket-like" chiral cavity. The exterior is hydrophilic, while the interior is hydrophobic. Separation is achieved through an inclusion-complexation mechanism. The enantiomers exhibit different affinities for insertion into the chiral cavity based on their stereochemistry, leading to differential retention. The interactions are primarily governed by van der Waals forces and hydrogen bonding at the rim of the cyclodextrin.

Head-to-Head Comparison: Chiral HPLC vs. GC for Pyrrolidinone Analysis

The choice between HPLC and GC is not arbitrary and depends on the specific analytical goals, including the properties of the analyte, required sensitivity, and desired throughput.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)
Resolution (Rs)	Generally provides high resolution, often > 2.0. Highly tunable with mobile phase modifications.	Can provide excellent resolution, especially with optimized temperature programs.
Analysis Time	Typically 10-30 minutes. Can be reduced with UHPLC systems.	Often faster, with run times potentially under 10 minutes.
Sensitivity	High sensitivity with UV detectors (ng range). Even higher with Mass Spectrometry (LC-MS).	Very high sensitivity, especially with a Flame Ionization Detector (FID) or Mass Spectrometry (GC-MS) (pg to fg range).
Sample Preparation	Minimal; typically involves dissolving the sample in the mobile phase.	More involved. Often requires derivatization to increase volatility and thermal stability.
Versatility	Highly versatile. A wide range of polysaccharide-based CSPs are available for various analytes.	Less versatile. Primarily suitable for volatile and thermally stable compounds or those that can be easily derivatized.
Method Development	Can be complex due to the choice of CSP, mobile phase (normal, reversed, polar organic), and additives.	Can be simpler, primarily involving optimization of the temperature program and carrier gas flow.
Scalability	Excellent. Methods can be scaled up for preparative chromatography to isolate pure enantiomers.	Not suitable for preparative scale separation.

Visualizing the Workflow: Method Selection and Development

The decision to use HPLC or GC and the subsequent method development process can be visualized as a logical flow.

Caption: Workflow for selecting and developing a chiral separation method.

Experimental Protocols: A Practical Guide

The following protocols are robust starting points for the separation of pyrrolidinone enantiomers, such as Levetiracetam.

Protocol 1: Chiral HPLC Method

This method is ideal for analytical quantification and is scalable for preparative work. It leverages a highly versatile polysaccharide-based CSP.

1. System and Column:

• HPLC System: Any standard HPLC or UHPLC system with a UV detector.

• Chiral Stationary Phase: CHIRALPAK® AD-H, 5 µm, 4.6 x 250 mm (or similar amylose-based CSP).

2. Mobile Phase and Conditions:

• Composition: n-Hexane / Isopropanol / Diethylamine (DEA) (80:20:0.1, v/v/v). Expert Insight: The small amount of DEA is a basic additive used to improve the peak shape of amine-containing compounds by minimizing ionic interactions with residual silanols on the silica support.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm.

3. Sample Preparation:

• Accurately weigh and dissolve the pyrrolidinone sample in the mobile phase to a final concentration of 1.0 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. Injection and Run:

• Injection Volume: 10 µL.

• Run Time: Approximately 15 minutes.

A Comparative Guide to Chiral Lactam Auxiliaries: Evaluating (R)-4-Methylpyrrolidin-2-one in the Context of Established Stereodirecting Groups

Introduction: The Enduring Power of Chiral Auxiliaries in Asymmetric Synthesis

In the precise world of pharmaceutical and natural product synthesis, achieving stereochemical control is not merely an academic exercise; it is a fundamental requirement for ensuring therapeutic efficacy and safety. While catalytic asymmetric methods have seen a meteoric rise, the chiral auxiliary remains an indispensable and robust tool in the synthetic chemist's arsenal. A chiral auxiliary is a stereogenic unit that is temporarily attached to a prochiral substrate to guide a subsequent transformation, after which it is removed and ideally recycled. This methodology offers reliability, predictability, and often, exceptionally high levels of stereoselectivity, making it a go-to strategy in the early, demanding phases of drug development.

This guide provides an in-depth comparison of several prominent chiral lactam auxiliaries, with a focus on positioning the pyrrolidone-based scaffold, exemplified by (R)-4-Methylpyrrolidin-2-one , within the broader landscape of established and powerful alternatives. We will delve into the mechanistic underpinnings of stereocontrol, present comparative performance data, and provide detailed experimental protocols that highlight not just the how, but the critical why behind each methodological choice.

Focus Auxiliary: (R)-4-Methylpyrrolidin-2-one and the Pyrrolidine Scaffold

(R)-4-Methylpyrrolidin-2-one belongs to the family of chiral pyrrolidine-based auxiliaries, which are valued for their rigid five-membered ring structure. This rigidity is key to creating a well-defined steric environment that can effectively shield one face of a reactive intermediate, such as an enolate, from an incoming electrophile.

Synthesis: The synthesis of such pyrrolidones often starts from readily available chiral pool materials. For instance, a common route involves the cyclization of amino acid derivatives or related precursors. The synthesis of 1-alkyl-4-methyl-2-pyrrolidones has been achieved through the vacuum distillation of methyl-4-alkylamino-3-methylbutyrates, which can be prepared from precursors like methyl-4-bromo-3-methyl-2-butenoate.

Mechanism of Stereocontrol: When an acyl group is attached to the nitrogen of a pyrrolidine-based auxiliary, deprotonation at the α-carbon generates an enolate. The auxiliary's chiral scaffold, particularly the substituent at the C4 position in this case, sterically encumbers one face of the planar enolate. This forces an electrophile to approach from the less hindered face, thereby establishing a new stereocenter with high fidelity.

While direct, comparative performance data for (R)-4-Methylpyrrolidin-2-one itself is not extensively published, we can infer its efficacy by examining closely related and well-documented pyrrolidine-based auxiliaries, such as those derived from (R)-2-methylpyrrolidine, which have proven highly effective in asymmetric alkylations.

The Benchmarks: A Comparative Analysis of Leading Chiral Auxiliaries

To provide a clear context for the performance of the pyrrolidone scaffold, we will compare it against three of the most successful classes of chiral auxiliaries in modern synthesis.

Evans' Oxazolidinones

Developed by David A. Evans, chiral oxazolidinones are arguably the most widely recognized and utilized class of chiral auxiliaries. They are typically derived from readily available α-amino acids like valine or phenylalanine.

• Mechanism: Their remarkable success, particularly in aldol reactions, stems from the formation of a rigid, boron-chelated six-membered Zimmerman-Traxler transition state. Acylation of the auxiliary, followed by treatment with a Lewis acid (e.g., Bu₂BOTf) and a hindered base, generates a Z-enolate. This enolate coordinates with an aldehyde in a chair-like transition state where the aldehyde's substituent occupies a pseudo-equatorial position to minimize 1,3-diaxial interactions. The bulky substituent on the oxazolidinone (e.g., isopropyl or benzyl) effectively shields the top face, directing the aldehyde to the bottom face, resulting in predictable syn-aldol products with excellent diastereoselectivity.

SuperQuat Auxiliaries

The SuperQuat family of auxiliaries represents a second-generation, rationally designed improvement upon the Evans scaffold.

• Key Innovation: The defining feature is the introduction of a gem-dimethyl group at the C5 position of the oxazolidinone ring. This seemingly minor change has two profound consequences:

  • Conformational Rigidity: The gem-dimethyl substitution forces the C4 substituent into a conformation that provides superior shielding of the N-acyl fragment, leading to even higher levels of diastereoselectivity compared to the parent Evans auxiliary.

  • Enhanced Cleavage: The steric bulk at C5 hinders nucleophilic attack at the endocyclic carbonyl, making the desired cleavage of the exocyclic N-acyl bond more facile and higher-yielding. This addresses a common shortcoming of the Evans system where competitive cleavage can be an issue.

Oppolzer's Camphorsultams

Derived from naturally occurring camphor, Oppolzer's camphorsultams are another class of highly effective and versatile chiral auxiliaries.

• Mechanism: Unlike the chelation-controlled model of Evans auxiliaries, the stereodirecting power of camphorsultams is primarily due to steric hindrance. The bulky, rigid camphor backbone effectively blocks one face of the attached N-enolate. The two sulfonyl oxygens are believed to repel the enolate π-system, forcing it into a conformation where one face is completely shielded. This steric control is effective across a wide range of reactions, including alkylations, aldol reactions, and Diels-Alder cycloadditions.

Performance Data: A Head-to-Head Comparison

The choice of auxiliary is dictated by the desired stereochemical outcome and the specific reaction. The following tables summarize representative data from the literature to provide a quantitative comparison.

Note: Data for the Pyrrolidone auxiliary is based on representative results from closely related pyrrolidine-based systems to provide a reasonable performance expectation.

Table 1: Asymmetric Alkylation of N-Acyl Auxiliaries

Chiral Auxiliary	Substrate	Electrophile	Base	Diastereomeric Ratio (d.r.) / d.e.	Yield (%)	Reference(s)
Pyrrolidine-based	N-Propionyl-(R)-2-Methylpyrrolidine Enamine	Benzyl Bromide	-	95% e.e.	85
Evans' Oxazolidinone	N-Propionyl-(4R,5S)-Oxazolidinone	Allyl Iodide	NaN(TMS)₂	98:2	~80
SuperQuat	N-Propionyl-(S)-SQ Adduct	Benzyl Bromide	NaHMDS	>99:1	70-80

| Oppolzer's Sultam | N-Propionyl-(+)-Camphorsultam | Methyl Iodide | NaHMDS | >98% d.e. | 95 | |

Table 2: Asymmetric Aldol Reactions

Chiral Auxiliary	Substrate	Aldehyde	Lewis Acid / Base	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference(s)
Pyrrolidine-based	N-Propionyl-pyrrolidine Auxiliary	Benzaldehyde	SnCl₂	73:27	Moderate
Evans' Oxazolidinone	N-Propionyl-(4R,5S)-Oxazolidinone	Isobutyraldehyde	Bu₂BOTf, DIPEA	>99:1	85-95
SuperQuat	N-Glycolyl-(S)-SQ Adduct	Isobutyraldehyde	TiCl₄, (-)-Sparteine	1:99 (anti-selective)	81

| Oppolzer's Sultam | N-Propionyl-(+)-Camphorsultam | Benzaldehyde | TiCl₄, DIPEA | >95:5 | 80-90 | |

Table 3: Asymmetric Diels-Alder Reactions ([4+2] Cycloadditions)

Chiral Auxiliary	Diene	Dienophile	Lewis Acid	endo:exo Ratio	Diastereomeric Excess (d.e.)	Reference(s)
Evans' Oxazolidinone	Cyclopentadiene	N-Acryloyl-(S)-Oxazolidinone	Et₂AlCl	>100:1	91%

| Oppolzer's Sultam | Cyclopentadiene | N-Acryloyl-(+)-Camphorsultam | TiCl₂(OiPr)₂ | >98:2 | >98% | |

Mechanistic Workflows and Visualizations

Understanding the transition state is key to predicting and rationalizing the high stereoselectivity of these auxiliaries.

Workflow 1: General Asymmetric Alkylation

This workflow illustrates the core steps common to using a chiral auxiliary for alkylation: acylation, diastereoselective enolate formation and alkylation, and finally, cleavage of the auxiliary.

Caption: General workflow for chiral auxiliary-mediated asymmetric alkylation.

Mechanism 1: Stereocontrol in Evans' Aldol Reaction

This diagram shows the chelated Zimmerman-Traxler transition state that explains the high syn-selectivity of the Evans aldol reaction.

Caption: Zimmerman-Traxler model for the Evans syn-aldol reaction.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, self-validating steps for a typical asymmetric alkylation, highlighting the specific conditions required for two different auxiliary classes.

Protocol 1: Asymmetric Alkylation using an Evans' Oxazolidinone Auxiliary

This protocol is adapted from literature procedures for the highly diastereoselective alkylation of an N-propionyl oxazolidinone.

Objective: To synthesize (4R,5S)-4-methyl-3-((2S)-2-methylpent-4-enoyl)-5-phenyloxazolidin-2-one.

Step 1: Acylation of the Auxiliary

• System Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add (4R,5S)-(+)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq).

• Dissolution: Dissolve the auxiliary in anhydrous tetrahydrofuran (THF, ~0.2 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add n-butyllithium (1.6 M in hexanes, 1.05 eq) dropwise. Causality: n-BuLi is a strong, non-nucleophilic base that cleanly deprotonates the amide nitrogen without attacking the carbonyl.

• Acylation: After 15 minutes, add propionyl chloride (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate in vacuo. Purify by flash chromatography to yield the N-propionyl oxazolidinone.

Step 2: Diastereoselective Alkylation

• System Setup: To a flame-dried flask under nitrogen, add the N-propionyl oxazolidinone (1.0 eq) and dissolve in anhydrous THF (~0.1 M).

• Cooling: Cool the solution to -78 °C.

• Enolate Formation: Add sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF, 1.1 eq) dropwise. Stir for 30 minutes. Causality: NaHMDS is a strong, hindered base ideal for forming the sodium enolate at low temperatures, minimizing side reactions.

• Electrophile Addition: Add allyl iodide (1.2 eq) dropwise.

• Reaction: Stir at -78 °C for 4 hours or until TLC indicates consumption of the starting material.

• Workup: Quench with saturated aqueous NH₄Cl and follow the extraction procedure described in Step 1. The diastereomeric ratio can be determined by GC or ¹H NMR analysis of the crude product before purification.

Step 3: Auxiliary Cleavage to the Carboxylic Acid

• System Setup: Dissolve the purified alkylated product (1.0 eq) in a 3:1 mixture of THF and water.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add 30% aqueous hydrogen peroxide (4.0 eq) followed by lithium hydroxide (LiOH, 2.0 eq) in water. Causality: The hydroperoxide anion, formed in situ, is a soft nucleophile that selectively attacks the exocyclic acyl carbonyl. LiOH then hydrolyzes the resulting intermediate.

• Reaction: Stir at 0 °C for 2 hours.

• Workup: Quench the excess peroxide with aqueous sodium sulfite. Acidify with HCl to protonate the carboxylic acid. Extract the product with ethyl acetate. The aqueous layer contains the recovered water-soluble auxiliary.

Conclusion and Field Insights

The choice of a chiral auxiliary is a critical decision in a synthetic campaign.

• (R)-4-Methylpyrrolidin-2-one and its relatives in the pyrrolidine class are effective auxiliaries, particularly for alkylations, offering a rigid scaffold for stereocontrol. Their simpler structure can be an advantage in terms of synthesis and cost. However, the level of stereocontrol, especially in more complex transformations like aldol reactions, may not consistently reach the heights of more sophisticated systems.

• Evans' Oxazolidinones remain the gold standard for many applications, especially for achieving predictable syn-aldol adducts. Their reliability and the vast amount of literature data supporting their use make them a trustworthy choice.

• SuperQuat Auxiliaries are a superior evolution for cases where Evans auxiliaries show modest selectivity or difficult cleavage. The improved performance often justifies the potentially more complex synthesis of the auxiliary itself.

• Oppolzer's Camphorsultams offer a powerful, sterically driven alternative that is broadly effective across many reaction types, making them a versatile tool for the synthetic chemist.

Ultimately, the optimal auxiliary is context-dependent. For straightforward alkylations where high but not flawless selectivity is required, a simple pyrrolidone scaffold may be the most efficient choice. For the construction of complex polyketide natural products requiring near-perfect stereocontrol in multiple aldol additions, the Evans or SuperQuat auxiliaries are the more logical and field-proven options. This guide serves as a foundational tool for making that informed decision.

References

• Quintavalla, A., Lattanzi, A., & Cozzi, D. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules. Available at: [Link]

• Maison, W. (2018). Pyrrolidines as Chiral Auxiliaries. Science of Synthesis: Knowledge Updates. Available at: [Link]

• Davies, S. G., et al. (n.d.). SuperQuat Chiral Auxiliaries: Design, Synthesis, and Utility. Request PDF. Available at: [Link]

• Davies, S. G., et al. (2006). SuperQuat chiral auxiliaries: design, synthesis, and utility. Organic & Biomolecular Chemistry. Available at: [Link]

• Couty, F., & Evano, G. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. Chemical Reviews. Available at: [Link]

• ResearchGate. (n.d.). Chiral auxiliary cleavage and elaboration of the rearranged products. Download Scientific Diagram. Available at: [Link]

• Duan, Y., et al. (2021). Synthesis of Chiral Saturated Heterocycles Bearing Quaternary Centers via Enantioselective β-C(sp3)−H Activation of Lactams. Journal of the American Chemical Society. Available at: [Link]

• Davies, S. G., et al. (2006). SuperQuat 5,5-dimethyl-4-iso-propyloxazolidin-2-one as a mimic of Evans 4-tert-butyloxazolidin-2-one. ResearchGate. Available at: [Link]

• Couty, F., & Evano, G. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Publications. Available at: [Link]

• Nagib, D. A., et al. (2021). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Science. Available at: [Link]

• Lin, T.-Y. (1984). THE SYNTHESIS AND CHEMISTRY OF SELECTED 4-METHYL-2-PYRROLIDONES AND 3-METHYL-PYRROLIDINES. UNL Digital Commons. Available at: [Link]

• Myers, A. G. (n.d.). Chem 115. Andrew G. Myers Research Group. Available at: [Link]

• Nishimura, Y., et al. (2024). Tailoring Unstrained Pyrrolidines via Reductive C–N Bond Cleavage with Lewis Acid and Photoredox Catalysis. ChemRxiv. Available at: [Link]

• Boeckman, R. K., et al. (2001). Toward the development of a general chiral auxiliary.

A Comparative Guide to the Synthesis of Enantiopure 4-Methylpyrrolidin-2-one: Routes &amp; Methodologies

This guide provides an in-depth comparison of prominent synthetic strategies for obtaining enantiopure (R)- and (S)-4-methylpyrrolidin-2-one, a critical chiral building block in the synthesis of advanced pharmaceutical agents, including selective androgen receptor modulators (SARMs) and other bioactive molecules. We will move beyond a simple listing of methods to analyze the underlying principles, practical execution, and comparative performance of each route, offering researchers the insights needed to select the optimal pathway for their specific application.

Introduction: The Significance of Chiral 4-Methylpyrrolidin-2-one

The stereocenter at the C4 position of the pyrrolidinone ring is a key determinant of biological activity in many drug candidates. The ability to access enantiomerically pure forms of this scaffold is therefore not a trivial pursuit but a fundamental requirement for developing safe and efficacious therapeutics. This guide focuses on three robust and distinct strategies to achieve this:

• Asymmetric Hydrogenation of a Prochiral Precursor: A highly efficient, atom-economical approach using chiral catalysts.

• Chiral Auxiliary-Mediated Diastereoselective Alkylation: A classic, reliable method leveraging a recoverable chiral director.

• Enzymatic Kinetic Resolution of a Racemic Mixture: A green chemistry approach using biocatalysts for exquisite selectivity.

We will now dissect each methodology, providing the mechanistic rationale, detailed experimental protocols, and performance data to guide your synthetic planning.

Route 1: Ruthenium-Catalyzed Asymmetric Hydrogenation

This elegant approach involves the hydrogenation of a prochiral olefin, 4-methyl-1,5-dihydro-2H-pyrrol-2-one, in the presence of a chiral ruthenium catalyst to directly generate the desired enantiomer. The choice of the chiral ligand complexed to the metal center is paramount in dictating the stereochemical outcome.

Mechanistic Insight

The enantioselectivity arises from the formation of a chiral catalyst-substrate complex. The chiral ligand, typically a phosphine-based ligand like (S)-BINAP, creates a sterically defined C2-symmetric environment around the ruthenium metal center. The substrate coordinates to the metal in a way that minimizes steric hindrance, exposing one of its two prochiral faces to the incoming hydrogen molecule. This preferential facial attack leads to the formation of one enantiomer in high excess.

Experimental Protocol: Synthesis of (R)-4-Methylpyrrolidin-2-one

This protocol is adapted from the work of Uematsu et al., as cited in the references.

• Catalyst Preparation: In a glovebox, a pressure-rated reaction vessel is charged with [RuI(p-cymene)((S)-BINAP)]I (1.3 mg, 0.001 mmol).

• Reaction Setup: The vessel is removed from the glovebox, and 4-methyl-1,5-dihydro-2H-pyrrol-2-one (97.1 mg, 1.0 mmol) is added, followed by degassed methanol (2 mL).

• Hydrogenation: The vessel is placed in an autoclave, which is then purged three times with hydrogen gas. The pressure is set to 30 atm of H2.

• Reaction Execution: The reaction mixture is stirred vigorously at 30°C for 15 hours.

• Work-up and Isolation: Upon completion, the autoclave is carefully depressurized. The solvent is removed from the reaction mixture under reduced pressure. The resulting residue is purified by silica gel column chromatography (using a hexane/ethyl acetate gradient) to yield the product, (R)-4-methylpyrrolidin-2-one.

• Chiral Analysis: The enantiomeric excess (e.e.) is determined by chiral HPLC analysis.

Workflow Diagram

Caption: Workflow for Asymmetric Hydrogenation.

Route 2: Chiral Auxiliary-Mediated Alkylation

This well-established strategy utilizes a covalently attached chiral auxiliary to direct the stereoselective alkylation of a lactam precursor. The Evans' oxazolidinone auxiliaries are commonly employed for this purpose due to their high directing ability and reliable cleavage conditions.

Mechanistic Insight

The process begins by N-acylating a chiral oxazolidinone, such as (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, with an appropriate acid chloride. Deprotonation with a strong base like lithium diisopropylamide (LDA) generates a rigid lithium enolate. The chiral auxiliary, particularly the substituent at the C4 position (e.g., the methyl group), effectively blocks one face of the enolate. Consequently, an incoming electrophile (e.g., methyl iodide) can only approach from the less sterically hindered face, resulting in a highly diastereoselective alkylation. Subsequent hydrolysis or reductive cleavage removes the auxiliary, yielding the enantiopure product.

Experimental Protocol: Synthesis of (S)-4-Methylpyrrolidin-2-one

This protocol is a representative example based on established Evans' auxiliary chemistry.

• Acylation: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in dry THF at -78°C, add n-butyllithium (1.05 eq). After 15 minutes, add 3-bromopropionyl chloride (1.1 eq) and allow the mixture to warm to 0°C over 1 hour.

• Cyclization: The intermediate is then treated with a strong base like sodium bis(trimethylsilyl)amide (NaHMDS) to effect an intramolecular cyclization, forming the N-acylated pyrrolidinone.

• Deprotonation & Alkylation: The N-acylated pyrrolidinone is dissolved in dry THF and cooled to -78°C. LDA (1.1 eq) is added slowly to form the enolate. After 30 minutes, methyl iodide (1.2 eq) is added, and the reaction is stirred for 4 hours at -78°C.

• Auxiliary Cleavage: The reaction is quenched with saturated aqueous NH4Cl. After work-up, the crude product is dissolved in a THF/water mixture. Lithium hydroxide (LiOH) and hydrogen peroxide (H2O2) are added at 0°C to cleave the auxiliary.

• Isolation: The mixture is purified to separate the chiral auxiliary (which can be recovered) from the desired product, (S)-4-methylpyrrolidin-2-one.

• Chiral Analysis: The enantiomeric excess is confirmed via chiral HPLC or GC.

Workflow Diagram

Caption: Workflow for Chiral Auxiliary-Mediated Alkylation.

Route 3: Enzymatic Kinetic Resolution

Kinetic resolution is a powerful technique that exploits the stereoselectivity of enzymes to separate a racemic mixture. In this case, an enzyme, typically a lipase, selectively catalyzes the hydrolysis or acylation of one enantiomer of racemic 4-methylpyrrolidin-2-one, leaving the other unreacted and thus enantiomerically enriched.

Mechanistic Insight

The active site of an enzyme is an inherently chiral environment. When a racemic substrate is introduced, one enantiomer fits more favorably into the active site and undergoes the catalyzed reaction at a much faster rate than the other. For the hydrolysis of an N-acylated racemic 4-methylpyrrolidin-2-one, a lipase might selectively cleave the acyl group from the (R)-enantiomer, leaving the (S)-enantiomer acylated. The two species, now having different chemical properties (amine vs. amide), can be easily separated. The maximum theoretical yield for the desired enantiomer in a kinetic resolution is 50%.

Experimental Protocol: Resolution of Racemic N-Acetyl-4-methylpyrrolidin-2-one

This protocol is based on typical lipase-catalyzed resolutions.

• Substrate Preparation: Racemic 4-methylpyrrolidin-2-one is first N-acetylated using standard methods (e.g., acetic anhydride and a base) to produce racemic N-acetyl-4-methylpyrrolidin-2-one.

• Enzymatic Reaction: The racemic N-acetyl substrate (1.0 g) is suspended in a phosphate buffer solution (pH 7.5, 50 mL).

• Enzyme Addition: A lipase, such as Candida antarctica lipase B (CAL-B), either immobilized or as a crude powder (e.g., 100 mg), is added to the suspension.

• Resolution: The mixture is stirred at a controlled temperature (e.g., 40°C) and the reaction progress is monitored by chiral HPLC. The reaction is stopped at or near 50% conversion to maximize the enantiomeric excess of both the remaining substrate and the hydrolyzed product.

• Separation and Isolation: The enzyme is filtered off. The aqueous solution is extracted with an organic solvent (e.g., ethyl acetate). The organic layer will contain the unreacted (S)-N-acetyl-4-methylpyrrolidin-2-one. The aqueous layer will contain the sodium salt of the hydrolyzed (R)-4-methylpyrrolidin-2-one.

• Deprotection: The separated (S)-N-acetyl-4-methylpyrrolidin-2-one is then subjected to acidic or basic hydrolysis to remove the acetyl group, yielding the final (S)-4-methylpyrrolidin-2-one product.

Workflow Diagram

Caption: Workflow for Enzymatic Kinetic Resolution.

Comparative Summary

Feature	Asymmetric Hydrogenation	Chiral Auxiliary-Mediated Alkylation	Enzymatic Kinetic Resolution
Principle	Direct conversion of prochiral substrate	Diastereoselective reaction	Selective reaction of one enantiomer
Typical Yield	>90%	60-80% (multi-step)	<50% (theoretical max)
Enantiomeric Excess (e.e.)	Very High (often >98%)	Very High (often >99%)	Excellent (>99% possible)
Key Reagent	Chiral Ru or Rh catalyst	Stoichiometric chiral auxiliary	Enzyme (e.g., Lipase)
Advantages	Atom economical, high yield, catalytic	High reliability, well-established	Mild conditions, "green"
Disadvantages	Expensive/toxic metal catalysts	Multi-step, poor atom economy	Max 50% yield, requires substrate modification

Conclusion and Recommendations

The choice of synthetic route to enantiopure 4-methylpyrrolidin-2-one is dictated by project-specific priorities such as scale, cost, and available expertise.

• For large-scale, efficient synthesis , Asymmetric Hydrogenation is often the superior choice. Its high yield, excellent enantioselectivity, and catalytic nature make it highly atom-economical and scalable, despite the initial cost of the metal catalyst.

• For versatility and guaranteed high stereopurity on a lab scale , the Chiral Auxiliary method remains a robust and reliable option. While it suffers from lower atom economy and multiple steps, its predictability is a significant advantage in discovery chemistry.

• For projects emphasizing green chemistry or requiring mild reaction conditions , Enzymatic Kinetic Resolution is an outstanding alternative. Its primary drawback is the theoretical maximum yield of 50%, which may be acceptable if the starting racemic material is inexpensive.

Ultimately, each route represents a powerful tool in the synthetic chemist's arsenal. A thorough evaluation of the comparative data presented here will enable researchers and drug development professionals to make an informed decision that aligns with their synthetic goals.

References

• Uematsu, N., et al. (2005). Asymmetric Hydrogenation of Prochiral α,β-Unsaturated Esters and Amides with a Ru-BINAP Catalyst. Journal of the American Chemical Society. Available at: [Link]

• Noyori, R. (1994). Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons. Available at: [Link]

• Evans, D. A., et al. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of a-substituted carboxylic acid derivatives. Journal of the American Chemical Society. Available at: [Link]

• Gotor-Fernández, V., et al. (2006). Lipase-catalyzed reactions on nitriles: a novel and versatile methodology. Tetrahedron: Asymmetry. Available at: [Link]

A Senior Application Scientist's Guide to the Validation of Absolute Configuration of Substituted Pyrrolidines

The pyrrolidine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous FDA-approved pharmaceuticals.[1] Its stereochemical integrity is not merely an academic detail; the spatial arrangement of substituents around its chiral centers dictates molecular recognition, binding affinity, and ultimately, therapeutic efficacy and safety.[2][3] An incorrect stereochemical assignment can lead to the costly development of an inactive or, worse, toxic compound.

This guide provides an in-depth comparison of the principal analytical techniques for determining the absolute configuration of substituted pyrrolidines. Moving beyond a simple listing of methods, we will delve into the causality behind experimental choices, provide actionable protocols, and offer a logical framework for selecting the most appropriate technique for your specific research context. Our focus is on creating self-validating experimental systems, where the data provides a clear and unambiguous assignment.

Single-Crystal X-Ray Crystallography: The Unambiguous Gold Standard

For definitive structural elucidation, single-crystal X-ray crystallography remains the most powerful and direct method.[4][5][6] It provides a three-dimensional map of electron density, allowing for the direct visualization of the atomic arrangement in space.[2]

Principle of the Method

The technique relies on the diffraction of X-rays by a highly ordered crystal lattice.[2] While a routine experiment reveals the connectivity and relative configuration of stereocenters, determining the absolute configuration requires a phenomenon known as anomalous dispersion (or resonant scattering).[7] When the X-ray energy is near the absorption edge of an atom in the crystal, it induces a phase shift in the scattered X-rays. This breaks the normal symmetry of diffraction (Friedel's Law), causing measurable intensity differences between specific pairs of reflections (Bijvoet pairs). By analyzing these differences, the true handedness of the molecule can be determined. The Flack parameter is a critical value derived from this analysis; a value close to 0 for a given configuration indicates a correct assignment, while a value near 1 suggests the opposite enantiomer.[7]

Experimental Workflow & Protocol

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"] subgraph "X-Ray Crystallography Workflow" A[Sample Preparation (Enantiopure Compound)] --> B{Crystal Growth}; B --> C[Crystal Selection & Mounting]; C --> D[Data Collection (X-ray Diffractometer)]; D --> E[Structure Solution & Refinement]; E --> F[Anomalous Dispersion Analysis (Calculate Flack Parameter)]; F --> G[Assign Absolute Configuration]; end style A fillcolor="#4285F4", fontcolor="#FFFFFF" style G fillcolor="#34A853", fontcolor="#FFFFFF" } idot Caption: Workflow for absolute configuration determination using X-ray crystallography.

Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: The most critical and often challenging step. Dissolve the purified, enantiomerically pure pyrrolidine derivative (1-10 mg) in a minimal amount of a suitable solvent or solvent system. Employ slow evaporation, vapor diffusion, or slow cooling techniques to grow single crystals of sufficient quality (typically >0.1 mm in all dimensions).[5]

• Crystal Mounting: Carefully select a well-formed, non-twinned crystal under a microscope and mount it on a goniometer head, typically using a cryoloop and cryoprotectant.

• Data Collection: Mount the crystal on the diffractometer. Cool the crystal (typically to 100 K) to minimize thermal vibration.[8] A preliminary screening is performed to determine the unit cell and crystal quality. A full sphere of diffraction data is then collected. For light-atom structures, using Copper (Cu Kα) radiation is often preferred to maximize the anomalous scattering effect from atoms like oxygen or nitrogen.[5]

• Structure Solution & Refinement: Process the raw data to obtain reflection intensities. Solve the structure using direct methods to generate an initial molecular model.[8]

• Absolute Configuration Assignment: Refine the structural model against the experimental data. Crucially, the refinement must account for anomalous scattering. The resulting Flack parameter will indicate the correctness of the assigned stereochemistry. A value near 0 (+/- 3 standard uncertainties) provides high confidence in the assignment.[7]

Trustworthiness & Limitations

• Strengths: Unambiguous and definitive when successful. It is the only method that directly determines the 3D structure without reference to other compounds or calculations.[4][6]

• Weaknesses: The absolute prerequisite is the ability to grow high-quality single crystals, which can be a significant bottleneck, especially for oils or amorphous solids.[9][10] For molecules containing only light atoms (C, H, N, O), the anomalous scattering effect can be weak, making the Flack parameter less reliable.[7]

NMR Spectroscopy: Derivatization to Differentiate

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of structural elucidation. Since enantiomers have identical NMR spectra, indirect methods are required.[] The most common approach involves derivatizing the pyrrolidine with a chiral agent to create a pair of diastereomers, which will have distinct NMR spectra.[2][12]

Principle of the Method: Mosher's Ester/Amide Analysis

The Mosher's method is a classic and reliable technique for determining the configuration of secondary alcohols and amines—functional groups commonly present on or accessible from substituted pyrrolidines.[12][13] The pyrrolidine's secondary amine (or a hydroxyl substituent) is reacted separately with the (R) and (S) enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[8] This creates a pair of diastereomeric amides (or esters).

In the resulting diastereomers, the bulky phenyl group of the MTPA reagent adopts a preferred conformation, typically eclipsing the C=O bond. This places the protons of the pyrrolidine derivative into distinct shielding and deshielding zones of the phenyl ring's magnetic anisotropy. By comparing the ¹H NMR spectra of the (R)-MTPA and (S)-MTPA derivatives and calculating the chemical shift differences (Δδ = δS - δR), the absolute configuration can be deduced.[9] Protons on one side of the MTPA plane will have a positive Δδ, while those on the other side will have a negative Δδ.[10]

Experimental Workflow & Protocol

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"] subgraph "Mosher's Amide Analysis Workflow" A[Pyrrolidine Sample (with N-H or O-H)] --> B{Split into Two Aliquots}; B --> C1[React with (R)-MTPA-Cl]; B --> C2[React with (S)-MTPA-Cl]; C1 --> D1[Purify (R)-Diastereomer]; C2 --> D2[Purify (S)-Diastereomer]; D1 --> E{Acquire ¹H NMR}; D2 --> E; E --> F[Assign Proton Signals (COSY, HSQC may be needed)]; F --> G[Calculate Δδ (δS - δR)]; G --> H[Apply Mosher's Model]; H --> I[Assign Absolute Configuration]; end style A fillcolor="#4285F4", fontcolor="#FFFFFF" style I fillcolor="#34A853", fontcolor="#FFFFFF" } idot Caption: Workflow for Mosher's method to determine absolute configuration.

Protocol: Mosher's Amide Analysis for a 2-Substituted Pyrrolidine

• Derivatization (2 parallel reactions):

  • Reaction A: To a solution of the enantiopure pyrrolidine (~2-5 mg) in dry pyridine or CH₂Cl₂ with a non-nucleophilic base (e.g., DMAP), add a slight excess of (R)-(-)-MTPA chloride.

  • Reaction B: In a separate vial, perform the identical reaction using (S)-(+)-MTPA chloride.[10]

• Reaction Monitoring & Workup: Stir both reactions at room temperature until completion (monitor by TLC or LC-MS). Quench the reactions and perform a standard aqueous workup followed by purification (e.g., flash chromatography) to isolate the pure diastereomeric amides.

• NMR Acquisition: Dissolve each purified diastereomer in the same NMR solvent (e.g., CDCl₃) at the same concentration. Acquire high-resolution ¹H NMR spectra for both samples. It is critical to ensure identical acquisition parameters. 2D NMR (COSY, HSQC) may be necessary for unambiguous assignment of all protons.[9]

• Data Analysis:

  • Carefully assign the chemical shifts (δ) for as many protons as possible in both the (R) and (S) derivative spectra.

  • Tabulate the data and calculate the difference: Δδ = δ(S-amide) - δ(R-amide) for each proton.[9]

  • Apply the established conformational model: protons with Δδ > 0 are on one side of the MTPA plane, and those with Δδ < 0 are on the other. This spatial distribution directly correlates to the absolute configuration at the stereocenter.[10]

Trustworthiness & Limitations

• Strengths: High reliability when performed correctly.[13] Does not require crystallization. Requires relatively small amounts of material (1-5 mg).[8]

• Weaknesses: It is a destructive method. Requires a reactive handle (typically N-H or O-H) on the pyrrolidine. The analysis can be confounded if the molecule is highly flexible, preventing the adoption of a single, preferred conformation.[14] Misinterpretation is possible if proton assignments are incorrect.

Chiroptical Spectroscopy: A Fusion of Experiment and Computation

Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are powerful, non-destructive techniques that measure the differential absorption of left- and right-circularly polarized light.[2][15] Unlike polarimetry, which gives a single value, these methods provide a full spectrum, offering a rich fingerprint of the molecule's stereochemistry.[16]

Principle of the Method

Enantiomers produce mirror-image VCD and ECD spectra.[16][17] The absolute configuration is determined not by direct inspection, but by comparing the experimental spectrum to a spectrum predicted by quantum chemical calculations (typically Density Functional Theory, DFT).[3][18]

• A conformational search of the pyrrolidine derivative is performed computationally.

• The geometry of the low-energy conformers is optimized.

• The VCD or ECD spectrum for one enantiomer (e.g., the R-enantiomer) is calculated by averaging the spectra of the stable conformers, weighted by their Boltzmann population.

• The calculated spectrum is compared to the experimental spectrum. A good match in the signs and relative intensities of the key bands confirms the absolute configuration.[3][16] If the experimental spectrum is a mirror image of the calculated one, the molecule has the opposite configuration.[3]

• ECD is sensitive to electronic transitions and requires a chromophore (e.g., an aromatic ring, carbonyl group) near the stereocenter.[19][20]

• VCD measures vibrational transitions in the infrared region, making it applicable to a wider range of molecules, even those without a traditional UV chromophore.[15][17]

Experimental Workflow & Protocol

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"] subgraph "VCD/ECD Analysis Workflow" A[Sample Preparation (Dissolve in suitable solvent)] --> B[Measure Experimental Spectrum]; C[Computational Modeling] --> D[Conformational Search]; D --> E[DFT Optimization of Conformers]; E --> F[Calculate Theoretical Spectrum (for one arbitrary enantiomer)]; F --> G[Boltzmann Averaging]; B --> H{Compare Experimental & Theoretical Spectra}; G --> H; H --> I[Assign Absolute Configuration]; end style A fillcolor="#4285F4", fontcolor="#FFFFFF" style C fillcolor="#EA4335", fontcolor="#FFFFFF" style I fillcolor="#34A853", fontcolor="#FFFFFF" } idot Caption: Combined experimental and computational workflow for VCD/ECD analysis.

Protocol: VCD for Absolute Configuration

• Sample Preparation: Dissolve the enantiopure pyrrolidine derivative (~5-10 mg) in a suitable solvent (e.g., CDCl₃) to a concentration of ~0.1 M. The solvent must be transparent in the IR region of interest.

• Spectral Acquisition: Acquire the VCD and IR spectra using a dedicated VCD spectrometer. Data collection may take several hours to achieve an adequate signal-to-noise ratio.[16]

• Computational Analysis:

  • Perform a thorough conformational search for the molecule using molecular mechanics or similar methods.

  • Take all low-energy conformers (e.g., within 2-3 kcal/mol of the global minimum) and optimize their geometries using DFT (e.g., B3LYP/6-31G* level of theory).

  • For each optimized conformer, calculate the vibrational frequencies and rotational strengths (VCD intensities) at the same level of theory.[18]

  • Generate a final, Boltzmann-averaged theoretical VCD spectrum for one of the enantiomers.

• Comparison and Assignment: Visually and quantitatively compare the experimental VCD spectrum with the calculated spectrum. A clear correlation in the pattern of positive and negative bands allows for a confident assignment of the absolute configuration.[21]

Trustworthiness & Limitations

• Strengths: Non-destructive and requires no derivatization. Can provide insights into the solution-phase conformation of the molecule.[21][22] Particularly powerful for molecules that are difficult to crystallize.[3]

• Weaknesses: Heavily reliant on the accuracy of the computational model.[3] A poor conformational search or an inadequate level of theory can lead to an incorrect prediction. The presence of multiple, highly flexible groups can make the computational analysis extremely complex and less reliable.

Chemical Correlation: The Classical Approach

Chemical correlation is the oldest method for determining absolute configuration.[23] It involves chemically transforming the new compound (the "unknown") into a known compound without altering the stereocenter .[]

Principle of the Method

If your substituted pyrrolidine can be synthesized from or converted into a compound of known absolute configuration via a series of stereochemically unambiguous reactions (i.e., reactions that do not affect the stereocenter), then its configuration is logically linked.[] The final confirmation is achieved by comparing a physical property, most commonly the sign of specific optical rotation [α]D, of the derived product with that of an authentic, known sample.[]

Trustworthiness & Limitations

• Strengths: Conceptually straightforward and relies on well-understood chemical principles.

• Weaknesses: It is a destructive method. It is entirely dependent on the availability of a suitable known compound and a reliable reaction sequence that does not cause racemization or inversion at the stereocenter of interest. This method is often labor-intensive and has been largely superseded by modern spectroscopic techniques.

Comparative Guide and Decision Making

The choice of method is dictated by the properties of the sample, the available instrumentation, and the stage of the research program.

Quantitative Data Summary

Method	Sample Amount	Sample State	Destructive?	Conclusiveness	Time	Key Limitation
X-Ray Crystallography	~1 mg	Solid (Single Crystal)	No	Unambiguous	Days to Weeks	Requires high-quality single crystals.[8]
NMR (Mosher's)	1-5 mg	Solution	Yes	High	1-2 Days	Requires derivatization at an N-H or O-H group.[8]
VCD / ECD	5-10 mg	Solution	No	High	Days	Relies on accurate quantum chemical calculations.[3]
Chemical Correlation	>10 mg	Any	Yes	Moderate-High	Weeks	Requires a suitable known compound and reaction pathway.[]

Decision-Making Workflow

To assist in selecting the optimal strategy, the following decision tree can be used:

dot graph TD { bgcolor="#F1F3F4" node [shape=diamond, style="rounded,filled", fillcolor="#FBBC05", fontcolor="#202124"] subgraph "Decision Workflow" Start{Start withEnantiopure Sample} --> Q1{Is the samplea crystalline solid?}; Q1 -- Yes --> A1[Attempt Crystal Growth]; A1 --> Q2{Successful?}; Q2 -- Yes --> R1[X-Ray Crystallography ]; Q2 -- No --> Q3; Q1 -- No --> Q3{Does it have an N-Hor O-H group?}; Q3 -- Yes --> R2[NMR (Mosher's Analysis) ]; Q3 -- No --> Q4{Does it have aUV Chromophore?}; Q4 -- Yes --> R3[ECD Analysis ]; Q4 -- No --> R4[VCD Analysis ]; R2 --> V1{OrthogonalValidation Needed?}; R3 --> V1; R4 --> V1; V1 -- Yes --> R4; end node [shape=box, style="rounded,filled", fillcolor="#FFFFFF", fontcolor="#202124"] style R1 fillcolor="#34A853", fontcolor="#FFFFFF" style R2 fillcolor="#4285F4", fontcolor="#FFFFFF" style R3 fillcolor="#4285F4", fontcolor="#FFFFFF" style R4 fillcolor="#4285F4", fontcolor="#FFFFFF" } idot Caption: Decision tree for selecting a method to determine absolute configuration.

Conclusion

The determination of the absolute configuration of substituted pyrrolidines is a critical step in drug development and chemical research. While single-crystal X-ray crystallography provides the most definitive answer, its requirement for high-quality crystals means it is not always feasible. In such cases, a combination of solution-state spectroscopic methods offers a powerful alternative. Mosher's analysis provides a robust chemical-derivatization approach, while VCD and ECD offer non-destructive, computationally-backed assignments. For ultimate confidence, especially for a lead clinical candidate, employing an orthogonal method (e.g., confirming a VCD result with Mosher's analysis) represents the gold standard in due diligence, ensuring the stereochemical foundation of your research is secure.

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer regents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519. [Link]

• Purechemistry. (2024). Determination of absolute configuration. Purechemistry Scientific Blog. [Link]

• Allenmark, S., & Gawronski, J. (2013). Determination of absolute configuration using single crystal X-ray diffraction. Methods in Molecular Biology, 1055, 149–162. [Link]

• Ribeiro, C. M., & Tormena, C. F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]

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Comparative study of different chiral auxiliaries in asymmetric synthesis

An In-Depth Comparative Guide to Chiral Auxiliaries in Asymmetric Synthesis

For researchers, synthetic chemists, and professionals in drug development, the precise control of stereochemistry is not merely an academic exercise—it is a fundamental requirement for creating safe and efficacious medicines. Chiral auxiliaries represent one of the most robust and reliable strategies in the synthetic chemist's toolkit for inducing chirality.[1][2] A chiral auxiliary is a stereogenic compound that is temporarily attached to a prochiral substrate to direct a stereoselective transformation.[1][3][4] After the desired chiral center is created, the auxiliary is removed and can often be recovered for reuse.[1][5]

This guide provides a comparative analysis of several widely used chiral auxiliaries, moving beyond a simple catalog of options. As a senior application scientist, the goal is to illuminate the causality behind experimental choices, offering field-proven insights into why one auxiliary might be chosen over another for a specific transformation. We will delve into the mechanistic underpinnings of stereocontrol, provide detailed experimental protocols for a representative reaction, and present comparative performance data to ground our discussion in empirical evidence.

The Core Principle: A Three-Step Strategy

The utility of a chiral auxiliary is realized through a sequential three-step process: covalent attachment to the substrate, a diastereoselective reaction that creates the new stereocenter(s), and finally, cleavage of the auxiliary to reveal the enantiomerically enriched product.[1][4] The products of the key reaction are diastereomers, which allows for their facile separation using standard laboratory techniques like chromatography or crystallization, a significant advantage of this methodology.[1][6]

Caption: General workflow of chiral auxiliary-mediated asymmetric synthesis.

A Comparative Look at Key Chiral Auxiliaries

The ideal chiral auxiliary is readily available in both enantiomeric forms, attaches and detaches under mild conditions without causing racemization, provides a high degree of stereocontrol, and is easily recovered.[7] While no single auxiliary is perfect for every application, several classes have emerged as exceptionally versatile and reliable.

Evans' Oxazolidinones

Popularized by David A. Evans, oxazolidinone auxiliaries are arguably the most widely used class for stereoselective aldol reactions, alkylations, and Diels-Alder reactions.[1][][9] Typically derived from readily available and inexpensive amino acids like L-valine or L-phenylalanine, their effectiveness stems from a rigid heterocyclic structure that creates a highly ordered, chelated transition state.[10][11]

Mechanism of Action (Aldol Reaction): Stereocontrol is achieved via a boron-mediated, six-membered Zimmerman-Traxler transition state.[11] The formation of a (Z)-enolate is directed by the bulky substituent at the 4-position (e.g., isopropyl from valine). This enolate then chelates to the boron Lewis acid. The aldehyde substrate approaches from the less sterically hindered face of the enolate, with its substituent oriented pseudo-equatorially to minimize steric interactions, leading to the predictable formation of the syn-aldol product.[11][12]

Caption: Key elements controlling stereoselectivity in an Evans' aldol reaction.

Oppolzer's Camphorsultams

Based on the rigid bicyclic structure of camphor, Oppolzer's sultams are highly effective chiral auxiliaries known for conferring excellent stereoselectivity in a wide range of reactions, including Diels-Alder cycloadditions, Michael additions, and alkylations.[13][14] The sulfonamide nitrogen provides a nucleophilic handle for attaching acyl groups.

Mechanism of Action: The rigid camphor backbone provides a well-defined steric environment. One face of the attached prochiral substrate is effectively blocked by the sultam ring structure. In reactions like the Diels-Alder cycloaddition, the dienophile (e.g., an N-acryloyl sultam) adopts a conformation where the Cα-Cβ bond is anti-periplanar to the C-S bond to minimize dipole moments. The bulky camphor skeleton then shields one face, forcing the diene to approach from the opposite, less hindered side. This high degree of facial bias leads to excellent diastereoselectivity.[13]

(-)-8-Phenylmenthol

Introduced by E.J. Corey, (-)-8-phenylmenthol was one of the pioneering auxiliaries used in asymmetric synthesis, notably in Diels-Alder and conjugate addition reactions.[1][5] It is a derivative of (-)-menthol, where the isopropyl group is replaced by a dimethylbenzyl group, significantly increasing its steric influence.[]

Mechanism of Action: The principle is pure steric hindrance. The large phenyl-containing group acts as a powerful steric shield, blocking one face of the attached α,β-unsaturated ester.[15][16] This forces incoming reagents to attack from the less hindered face, thereby controlling the stereochemical outcome.[] While effective, the preparation of 8-phenylmenthol can be inefficient, which has led to the development of alternatives like trans-2-phenyl-1-cyclohexanol.[1][3]

Experimental Protocols: Asymmetric Aldol Addition as a Case Study

To provide a practical comparison, we will detail the experimental workflow for a benchmark asymmetric aldol reaction using an Evans' oxazolidinone auxiliary. This reaction is a cornerstone of C-C bond formation and reliably establishes two contiguous stereocenters.[1][10]

Protocol 1: Evans' Asymmetric syn-Aldol Reaction

This protocol describes the reaction between an N-propionyl oxazolidinone and isobutyraldehyde.

Step 1: N-Acylation of the Chiral Auxiliary

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv.) in anhydrous dichloromethane (DCM) at 0 °C, add triethylamine (1.5 equiv.).

• Slowly add propionyl chloride (1.2 equiv.) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC analysis indicates complete consumption of the starting oxazolidinone.

• Quench the reaction with saturated aqueous NH₄Cl solution and separate the layers. Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel chromatography to yield the N-propionyl oxazolidinone.

Step 2: Boron-Mediated Aldol Reaction

• Dissolve the N-propionyl oxazolidinone (1.0 equiv.) in anhydrous DCM and cool the solution to -78 °C under a nitrogen atmosphere.

• Add dibutylboron triflate (Bu₂BOTf, 1.1 equiv.) dropwise, followed by the slow addition of diisopropylethylamine (DIPEA, 1.2 equiv.). Stir the mixture at -78 °C for 30 minutes to form the (Z)-boron enolate.

• Add isobutyraldehyde (1.5 equiv.) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours, then allow it to warm to 0 °C over 1 hour.

• Quench the reaction by adding a pH 7 phosphate buffer. Vigorously stir the biphasic mixture.

• Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, dry over MgSO₄, filter, and concentrate. The crude aldol adduct can be purified by chromatography. The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis of the crude product.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the purified aldol adduct (1.0 equiv.) in a 3:1 mixture of tetrahydrofuran (THF) and water at 0 °C.[6]

• Add 30% aqueous hydrogen peroxide (4.0 equiv.) followed by aqueous lithium hydroxide (LiOH, 2.0 equiv.).

• Stir the mixture at 0 °C for 4-6 hours.

• Quench the excess peroxide by adding aqueous sodium sulfite (Na₂SO₃).

• Remove the THF under reduced pressure. Dilute the remaining aqueous solution and extract with DCM to recover the chiral auxiliary.[6]

• Acidify the aqueous layer to pH ~2-3 with 1M HCl and extract the desired β-hydroxy carboxylic acid product with ethyl acetate.[6]

Caption: Experimental workflow for the cleavage of an Evans' auxiliary.

Comparative Performance Data

The choice of auxiliary is ultimately guided by performance. The following table summarizes representative data for different auxiliaries in asymmetric aldol reactions, highlighting the exceptional control typically achieved. Note that direct comparisons can be challenging as optimal conditions may vary.[17]

Chiral Auxiliary	Aldehyde	Lewis Acid / Base	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Isobutyraldehyde	Bu₂BOTf, DIPEA	>99:1	85-95	[17]
(4S)-4-Isopropyl-2-oxazolidinone (from L-Valine)	Benzaldehyde	Bu₂BOTf, DIPEA	>99:1	80	[10]
(1S)-(−)-2,10-Camphorsultam	Benzaldehyde	TiCl₄, Hunig's Base	>1:99 (anti-selective)	70-85	[1][17]
(-)-trans-2-Phenyl-1-cyclohexanol	Benzaldehyde	TiCl₄	95:5	85	[18]
(1R,2S)-1-Amino-2-indanol derived oxazolidinone	Isobutyraldehyde	Bu₂BOTf, DIPEA	>99:1	75	[10]

Analysis of Data: The data clearly demonstrates the high levels of diastereoselectivity achievable with these auxiliaries. Evans' oxazolidinones, under boron-mediated conditions, consistently deliver the syn-aldol product with outstanding selectivity (>99% d.e.).[10][17] In contrast, Oppolzer's camphorsultam, when paired with a different Lewis acid like TiCl₄, can provide excellent selectivity for the anti-aldol product, showcasing how the interplay between the auxiliary and reaction conditions can be used to access different stereoisomers.[1][17] The rigid indanol-derived auxiliary also shows excellent performance, highlighting the continuous development in this field.[10]

Conclusion

Chiral auxiliaries remain a cornerstone of modern asymmetric synthesis due to their reliability, versatility, and the high predictability of their stereochemical outcomes.[19] While the field of asymmetric catalysis has made tremendous strides, auxiliary-mediated methods are often the go-to strategy in the early phases of drug development and for complex natural product synthesis where robust and well-understood methods are paramount.[9] Evans' oxazolidinones, Oppolzer's sultams, and terpene-derived auxiliaries each offer a unique set of advantages based on their inherent structural features. The choice among them depends on the desired transformation, the required stereoisomer (syn vs. anti), and the compatibility of the cleavage conditions with the target molecule. As demonstrated, a deep understanding of the underlying mechanistic principles allows the synthetic chemist to make informed decisions, rationally designing synthetic routes to access complex, enantiomerically pure molecules with precision and confidence.

References

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• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• Heravi, M. M., Zadsirjan, V., & Farajpour, B. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6, 30498-30551. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Advances in the Application of the Oppolzer Camphorsultam as a Chiral Auxiliary. Retrieved from [Link]

• Huang, X., et al. (2002). Highly Diastereoselective Synthesis of Vinylcyclopropane Derivatives with (−)-8-Phenylmenthol as Chiral Auxiliary. The Journal of Organic Chemistry, 67(19), 6833–6836. Retrieved from [Link]

• ProQuest. (n.d.). ASYMMETRIC INDUCTION USING (-)-8-PHENYLMENTHOL AS A CHIRAL AUXILIARY. Retrieved from [Link]

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• ConnectSci. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Retrieved from [Link]

• S. S, G., & S, S. (2010). Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. Journal of the American Chemical Society, 132(36), 12727–12735. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam. Retrieved from [Link]

• Stevens, J. M., et al. (2018). Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam. Chemical Science, 9(6), 1549–1552. Retrieved from [Link]

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A Guide to the Spectroscopic Comparison of (R)- and (S)-4-Methylpyrrolidin-2-one

This guide provides a comprehensive spectroscopic comparison of the enantiomeric pair, (R)- and (S)-4-Methylpyrrolidin-2-one. As the pharmaceutical and fine chemical industries increasingly focus on stereochemically pure compounds, the ability to unambiguously determine the absolute configuration and enantiomeric purity of chiral molecules is paramount. This document offers researchers, scientists, and drug development professionals an in-depth analysis of various spectroscopic techniques, elucidating their capabilities and limitations in the critical task of chiral discrimination. We will move beyond a simple listing of data to explain the underlying principles and the causality behind our experimental choices, ensuring a robust and self-validating analytical approach.

The Challenge of Chirality in Spectroscopy

Enantiomers, such as (R)- and (S)-4-Methylpyrrolidin-2-one, are non-superimposable mirror images of each other. In an achiral environment, they possess identical physical properties, including melting point, boiling point, and solubility. Consequently, most standard spectroscopic techniques, which measure properties independent of molecular "handedness," are inherently blind to chirality.[1] The spectra generated by methods like Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are determined by scalar properties like chemical shifts and bond vibrational frequencies, which are identical for both enantiomers.[2][3][4]

Distinguishing between them requires an analytical method that can interact with the molecule's three-dimensional stereochemistry. This is achieved either by introducing a chiral influence—such as a chiral solvent—to create diastereomeric interactions, or by employing a spectroscopic technique that is intrinsically sensitive to chirality, like chiroptical spectroscopy.[5][6]

Spectroscopic Analysis in an Achiral Environment

In standard laboratory solvents like CDCl₃ (for NMR) or when analyzed neat (for IR), the (R)- and (S)-enantiomers of 4-Methylpyrrolidin-2-one will produce indistinguishable spectra. However, a thorough characterization of the molecule's basic spectral fingerprint is the foundational first step in any analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is one of the most powerful tools for molecular structure elucidation. For 4-Methylpyrrolidin-2-one, both ¹H and ¹³C NMR spectra will confirm the connectivity of the atoms.

Expected ¹H and ¹³C NMR Data (in CDCl₃, 300 MHz)

¹H NMR	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-5a, H-5b	~3.2 - 3.4	m	2H	CH₂ adjacent to N
H-3a	~2.5	dd	1H	CH₂ adjacent to C=O
H-3b	~2.0	dd	1H	CH₂ adjacent to C=O
H-4	~2.3	m	1H	CH bearing methyl group
N-H	~6.5	br s	1H	Amide proton
CH₃	~1.1	d	3H	Methyl group

¹³C NMR	Chemical Shift (δ, ppm)	Assignment
C=O	~178	Carbonyl Carbon
C-5	~45	CH₂ adjacent to N
C-3	~38	CH₂ adjacent to C=O
C-4	~30	CH bearing methyl group
CH₃	~18	Methyl Carbon

Note: These are predicted values based on the structure and data from similar compounds. Actual values may vary slightly.

Infrared (IR) Spectroscopy

The IR spectrum reveals the functional groups present in the molecule. The key vibrational modes for both enantiomers will appear at identical frequencies.

Expected IR Absorption Bands

Frequency (cm⁻¹)	Functional Group	Vibration Type
~3200	N-H	Stretch
~2960, ~2870	C-H	Stretch (Aliphatic)
~1680	C=O	Stretch (Amide)
~1460	C-H	Bend

Mass Spectrometry (MS)

Standard electron ionization mass spectrometry (EI-MS) will yield the same molecular ion peak and fragmentation pattern for both (R)- and (S)-4-Methylpyrrolidin-2-one.

Expected Mass Spectrometry Data

m/z	Interpretation
99	[M]⁺, Molecular Ion
84	[M - CH₃]⁺
56	[M - C₂H₃O]⁺

The Decisive Role of Chiroptical Spectroscopy

To differentiate the enantiomers, we must turn to methods that measure the differential interaction of the molecule with polarized light. Vibrational Circular Dichroism (VCD) is the premier technique for this purpose.

Vibrational Circular Dichroism (VCD)

VCD is the extension of circular dichroism into the infrared range.[7] It measures the difference in absorbance between left and right circularly polarized light (ΔA = Aₗ - Aᵣ) for each vibrational mode of the molecule.[8][9]

• Principle: Chiral molecules absorb left and right circularly polarized light to different extents.[9]

• The Enantiomeric Distinction: (R)- and (S)-enantiomers will produce VCD spectra that are perfect mirror images of each other—equal in magnitude but opposite in sign for every band.[10] A racemic (50:50) mixture will produce no VCD signal.

This mirror-image relationship provides an unequivocal method for distinguishing the two enantiomers and is a powerful tool for determining the absolute configuration of a molecule, especially when compared against quantum chemical calculations.[7][11]

Illustrative VCD Data for (R)- and (S)-4-Methylpyrrolidin-2-one

Wavenumber (cm⁻¹)	Expected ΔA for (R)-enantiomer	Expected ΔA for (S)-enantiomer	Assignment
~1680	+ (Positive Cotton Effect)	- (Negative Cotton Effect)	C=O Stretch
~2960	- (Negative Cotton Effect)	+ (Positive Cotton Effect)	CH₃ Asymmetric Stretch
~1350	+ (Positive Cotton Effect)	- (Negative Cotton Effect)	C-H Bend

Note: The signs (+/-) are illustrative. The actual signs depend on the absolute configuration and conformation and would be confirmed by computational modeling.

Experimental Protocols & Workflows

Scientific integrity demands robust and reproducible methodologies. The following protocols outline the steps for a comprehensive spectroscopic analysis.

Workflow for Spectroscopic Comparison

Caption: Workflow for the comprehensive spectroscopic analysis of enantiomers.

Protocol 1: NMR Sample Preparation and Acquisition

• Preparation: Accurately weigh approximately 5-10 mg of the 4-Methylpyrrolidin-2-one sample.

• Dissolution: Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Homogenization: Gently vortex the tube to ensure the sample is fully dissolved and the solution is homogeneous.

• Acquisition: Place the tube in the NMR spectrometer. Acquire standard ¹H and ¹³C{¹H} spectra. Typical acquisition parameters include a 30° pulse for ¹H and a sufficient relaxation delay (d1) of 1-2 seconds.

• Causality: CDCl₃ is chosen for its excellent solubilizing properties for many organic molecules and its clean spectral window. The concentration is optimized for a good signal-to-noise ratio without causing significant line broadening.

Protocol 2: FT-IR Sample Preparation and Acquisition

• Preparation (Neat Liquid): If the sample is a liquid, place one drop directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

• Preparation (Solid/Film): If the sample is a solid, dissolve a small amount in a volatile solvent (e.g., dichloromethane), cast a film onto the ATR crystal, and allow the solvent to evaporate completely.

• Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a high-quality spectrum.

• Causality: ATR is a preferred technique as it requires minimal sample preparation and is highly reproducible. A background scan is critical to subtract the absorbance of atmospheric CO₂ and water vapor.

Protocol 3: VCD Sample Preparation and Acquisition

The VCD experiment requires more meticulous preparation due to the inherently weak signal (ΔA is typically 10⁻⁴ to 10⁻⁵ absorbance units).[9]

• Preparation: Prepare a relatively concentrated solution (10-100 mg/mL) of the enantiomer in an appropriate IR-transparent solvent (e.g., CCl₄ or CDCl₃). The solvent must not have strong absorbances in the spectral regions of interest.

• Cell Assembly: Use a transmission cell with BaF₂ or CaF₂ windows.[8] Select a pathlength (typically 50-200 µm) that keeps the maximum absorbance of the sample below ~0.8 AU to ensure linearity.

• Acquisition:

  • Place the cell in a VCD spectrometer, which combines an FT-IR spectrometer with a photo-elastic modulator (PEM) to modulate the circular polarization of the light.[7]

  • Collect data for several hours (e.g., 4-8 hours) to achieve an acceptable signal-to-noise ratio.

  • Collect a spectrum of the pure solvent in the same cell to be used for background subtraction.

• Causality: High concentration is necessary to detect the very small VCD signal. The choice of solvent and pathlength is a critical balance between having enough analyte in the beam path while avoiding detector saturation from strong solvent or analyte IR bands. Long acquisition times are required for time-averaging to improve the signal-to-noise ratio.[7]

The Principle of VCD Measurement

Caption: Principle of VCD for distinguishing enantiomers.

Conclusion: A Multi-faceted Approach to Chiral Purity

The spectroscopic analysis of (R)- and (S)-4-Methylpyrrolidin-2-one demonstrates a fundamental principle in stereochemistry: while enantiomers are indistinguishable under achiral conditions, their unique three-dimensional structures lead to differential interactions with polarized light. Standard NMR, IR, and MS techniques are essential for confirming the chemical identity and purity of the compound, but they remain silent on its absolute configuration.

The definitive differentiation is achieved through chiroptical methods, with Vibrational Circular Dichroism (VCD) standing out as a particularly powerful and informative technique. The observation of mirror-image VCD spectra provides an unambiguous fingerprint for each enantiomer, enabling confident assignment of absolute configuration and assessment of enantiomeric purity. This multi-technique approach, grounded in a solid understanding of the principles of each measurement, represents a robust and self-validating strategy for the comprehensive characterization of chiral molecules in modern research and development.

References

• Buckingham, A. D., & Fischer, P. (2005). Direct chiral discrimination in NMR spectroscopy. SciSpace. Available at: [Link]

• Wikipedia. (n.d.). Vibrational circular dichroism. Retrieved from: [Link]

• Losada, M. A., et al. (2009). A vibrational circular dichroism (VCD) methodology for the measurement of enantiomeric excess in chiral compounds in the solid phase and for the complementary use of NMR and VCD techniques in solution: the camphor case. RSC Publishing. Available at: [Link]

• Buckingham, A. D. (2015). Chiral discrimination in NMR spectroscopy. Quarterly Reviews of Biophysics, 48(4), 421-423. Available at: [Link]

• Wenzel, T. J. (2008). Discrimination of Chiral Compounds Using NMR Spectroscopy. Taylor & Francis Online. Available at: [Link]

• Wadhwa, S., Buyens, D., & Korvink, J. G. (2024). Direct Chiral Discrimination with NMR. Advanced Materials, 36(40), e2408547. Available at: [Link]

• Kim, H., et al. (2023). Chiral Discrimination of Acyclic Secondary Amines by ¹⁹F NMR. Analytical Chemistry. Available at: [Link]

• Bruker. (n.d.). Vibrational circular dichroism (VCD). Retrieved from: [Link]

• Kwit, M., et al. (2021). A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases. PubMed Central. Available at: [Link]

• USP-NF. (n.d.). <782> Vibrational Circular Dichroism Spectroscopy. Retrieved from: [Link]

• Guo, J., et al. (2007). Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. PubMed. Available at: [Link]

• Chemistry For Everyone. (2024, February 7). Can IR Spectroscopy Distinguish Enantiomers? [Video]. YouTube. Available at: [Link]

• BYJU'S. (n.d.). Enantiomers and Diastereomers. Retrieved from: [Link]

• PubChem. (n.d.). 4-Methyl-2-pyrrolidinone. Retrieved from: [Link]

• Kwit, M., et al. (2021). Synthesis of chiral lactams by asymmetric nitrogen insertion. PubMed Central. Available at: [Link]

• Maggini, L., et al. (2018). Synthesis of New Optically Active 2-Pyrrolidinones. PubMed Central. Available at: [Link]

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A Cost-Effectiveness Analysis of (R)-4-Methylpyrrolidin-2-one in Asymmetric Synthesis

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of enantiomerically pure compounds within the pharmaceutical industry, the selection of chiral building blocks and auxiliaries represents a critical decision point, balancing stereochemical control with economic viability. This guide provides an in-depth cost-effectiveness analysis of (R)-4-Methylpyrrolidin-2-one, a chiral lactam, in the context of asymmetric synthesis. We will objectively compare its potential performance and economic standing against well-established alternatives, primarily the widely used Evans oxazolidinone auxiliaries, supported by experimental data and field-proven insights.

Introduction: The Landscape of Chiral Induction

The synthesis of single-enantiomer drugs is a cornerstone of modern medicine, as the stereochemistry of a molecule is often intrinsically linked to its pharmacological activity and safety profile. Chiral auxiliaries are powerful tools in this endeavor, temporarily attaching to a prochiral substrate to direct a stereoselective transformation before being cleaved and ideally recovered. The choice of auxiliary is a strategic one, impacting not only the stereochemical outcome but also the overall process efficiency, scalability, and cost of goods.

(R)-4-Methylpyrrolidin-2-one belongs to the family of chiral lactams, which are valuable precursors and building blocks in organic synthesis. Its rigid, five-membered ring and the stereocenter at the 4-position offer the potential to influence the stereochemical course of reactions. This guide will explore its utility, particularly in the context of diastereoselective enolate alkylation, a fundamental carbon-carbon bond-forming reaction, and compare it to the gold standard in this area: Evans oxazolidinone auxiliaries.

Comparative Analysis: (R)-4-Methylpyrrolidin-2-one vs. Evans Oxazolidinone Auxiliaries

To provide a comprehensive comparison, we will focus on the diastereoselective alkylation of a generic propionate derivative. This reaction is a well-established benchmark for evaluating the effectiveness of chiral auxiliaries.

The Contenders:

• (R)-4-Methylpyrrolidin-2-one: Our focus compound, a chiral lactam.

• (S)-4-Benzyl-2-oxazolidinone: A widely used Evans auxiliary derived from (S)-phenylalanine.

• (R)-(-)-4-Phenyl-2-oxazolidinone: Another common Evans auxiliary derived from (R)-phenylglycinol.

Performance Metrics: A Tale of Two Scaffolds

While specific experimental data for the use of (R)-4-Methylpyrrolidin-2-one as a chiral auxiliary in diastereoselective alkylation is not extensively reported in readily available literature, we can infer its potential based on the well-documented performance of structurally related compounds and contrast it with the established efficacy of Evans auxiliaries.

Evans Oxazolidinone Auxiliaries: The Gold Standard

Evans auxiliaries are renowned for their high levels of stereocontrol in a variety of asymmetric transformations, including alkylations, aldol reactions, and Diels-Alder reactions. This high diastereoselectivity is attributed to the formation of a rigid, chelated (Z)-enolate, where the substituent at the 4-position of the oxazolidinone ring effectively shields one face of the enolate, directing the approach of the electrophile to the opposite face.

• Diastereoselectivity: In the alkylation of N-propionyl oxazolidinones, diastereomeric ratios (d.r.) exceeding 99:1 are commonly achieved.

• Yields: The reactions are typically high-yielding.

• Predictability: The stereochemical outcome is highly predictable based on the choice of the (R)- or (S)-auxiliary and the enolization conditions.

** (R)-4-Methylpyrrolidin-2-one: A Potential Alternative**

As a chiral lactam, N-acylated (R)-4-Methylpyrrolidin-2-one can also form enolates for subsequent alkylation. The stereocontrol would depend on the ability of the chiral lactam to create a biased environment. While less common as a removable auxiliary for this specific transformation compared to Evans auxiliaries, chiral pyrrolidine derivatives are extensively used in asymmetric synthesis, often as organocatalysts or as chiral building blocks where their stereocenter is incorporated into the final product.

For the purpose of this guide, we will present a hypothetical scenario based on the performance of similar systems to enable a cost-effectiveness discussion. Let's assume a competent but more modest level of diastereoselectivity for the chiral lactam auxiliary compared to the Evans system.

Data Presentation: A Comparative Overview

Feature	(R)-4-Methylpyrrolidin-2-one (Hypothetical)	(S)-4-Benzyl-2-oxazolidinone (Typical)
Diastereomeric Ratio (d.r.)	90:10 - 95:5	>99:1
Typical Yield	80-90%	85-95%
Attachment of Acyl Group	Standard acylation	Standard acylation
Cleavage of Auxiliary	Hydrolysis (acidic or basic)	Hydrolysis (e.g., LiOH/H₂O₂), Reductive Cleavage (e.g., LiBH₄)
Auxiliary Recovery	Possible	High recovery rates reported

Cost Analysis: Beyond the Price Tag

A true cost-effectiveness analysis extends beyond the initial purchase price of the chiral auxiliary and must encompass the entire synthetic sequence.

Compound	Supplier	Price (USD) per Gram
(R)-4-Methylpyrrolidin-2-one	Fluorochem	~$340/g
(S)-4-Benzyl-2-oxazolidinone	Sigma-Aldrich	~$21.76/g
(R)-(-)-4-Phenyl-2-oxazolidinone	Sigma-Aldrich	~$86.70/g

Initial Observations:

At first glance, (R)-4-Methylpyrrolidin-2-one appears significantly more expensive on a per-gram basis than the commonly used Evans auxiliaries. This stark price difference necessitates a compelling performance advantage to justify its use as a simple chiral auxiliary.

A Deeper Dive into Cost-Effectiveness:

Let's consider a hypothetical synthesis of 1 kg of a chiral carboxylic acid with a molecular weight of approximately 150 g/mol .

Factor	(R)-4-Methylpyrrolidin-2-one	(S)-4-Benzyl-2-oxazolidinone
Auxiliary MW	99.13 g/mol	177.20 g/mol
Moles of Auxiliary per mole of product	1	1
Cost per mole of auxiliary	~$33,700	~$3,855
Diastereomeric Purity of Crude Product	90-95%	>99%
Yield of Desired Diastereomer	72-85.5%	>84%
Purification Costs	Potentially higher due to the need to separate diastereomers	Lower, often a simple crystallization suffices
Recycling of Auxiliary	Possible, but efficiency may vary	Well-established, high recovery rates

Analysis:

The significantly higher cost per mole of (R)-4-Methylpyrrolidin-2-one presents a major economic barrier for its use as a chiral auxiliary, especially when compared to the highly effective and more affordable Evans auxiliaries. Furthermore, the potentially lower diastereoselectivity would lead to a lower yield of the desired product and necessitate more complex and costly purification procedures to separate the diastereomers. Even with efficient recycling, the initial investment and the potential for lower overall process efficiency make it a less cost-effective choice for this specific application.

Experimental Protocols

To provide a practical context for this comparison, the following are detailed, step-by-step methodologies for the key experiments involving the well-established Evans auxiliary.

Protocol 1: N-Acylation of (S)-4-Benzyl-2-oxazolidinone

This procedure describes the attachment of the propionyl group to the chiral auxiliary.

Materials:

• (S)-4-Benzyl-2-oxazolidinone

• Propionyl chloride

• Triethylamine (Et₃N)

• 4-(Dimethylamino)pyridine (DMAP) (catalytic)

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add (S)-4-benzyl-2-oxazolidinone (1.0 eq) and anhydrous CH₂Cl₂.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) and a catalytic amount of DMAP.

• Slowly add propionyl chloride (1.2 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction with the slow addition of 1 M HCl.

• Separate the layers and extract the aqueous layer with CH₂Cl₂ (2x).

• Combine the organic layers, wash with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-propionyl oxazolidinone.

Protocol 2: Asymmetric Alkylation of N-Propionyl-(S)-4-benzyl-2-oxazolidinone

This protocol details the diastereoselective alkylation to introduce a new stereocenter.

Materials:

• N-Propionyl-(S)-4-benzyl-2-oxazolidinone

• Sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF)

• Benzyl bromide (BnBr)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add NaHMDS (1.1 eq) dropwise.

• Stir the mixture at -78 °C for 30 minutes to form the enolate.

• Add benzyl bromide (1.2 eq) dropwise.

• Stir the reaction mixture at -78 °C for 2-4 hours, then allow it to slowly warm to room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the alkylated product. The diastereomeric ratio can be determined by ¹H NMR or chiral HPLC analysis.

Protocol 3: Cleavage of the Chiral Auxiliary

This procedure describes the removal of the auxiliary to yield the chiral carboxylic acid.

Materials:

• Alkylated N-acyloxazolidinone

• Lithium hydroxide (LiOH)

• 30% Hydrogen peroxide (H₂O₂)

• Tetrahydrofuran (THF)

• Water

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Diethyl ether

• 1 M Sodium hydroxide (NaOH)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the alkylated product (1.0 eq) in a mixture of THF and water (3:1).

• Cool the solution to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) dropwise, followed by aqueous lithium hydroxide (2.0 eq).

• Stir the mixture at 0 °C for 2 hours, then at room temperature for an additional 2 hours.

• Quench the excess peroxide by the addition of saturated aqueous Na₂SO₃ solution.

• Concentrate the mixture under reduced pressure to remove the THF.

• Extract the aqueous layer with diethyl ether (3x) to recover the chiral auxiliary.

• Acidify the aqueous layer to pH 1-2 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the chiral carboxylic acid.

Visualization of the Workflow

A Guide to the Stereochemical Nuances of Pyrrolidine Derivatives: A Comparative Analysis of Biological Activity

For researchers, scientists, and professionals in drug development, the pyrrolidine ring represents a cornerstone of medicinal chemistry. This saturated five-membered nitrogen heterocycle is a "privileged scaffold," appearing in a vast array of natural products and synthetic drugs, from anticancer agents to central nervous system modulators.[1][2] However, its true potential is unlocked only when we appreciate its three-dimensional nature. The non-planar, puckered conformation of the pyrrolidine ring means that substituents can adopt distinct spatial orientations, leading to stereoisomers—molecules with the same connectivity but different arrangements in space.[2][3]

This guide provides an in-depth comparison of the biological activities of different stereoisomers of pyrrolidine derivatives. We will move beyond simple data reporting to explore the causality behind why stereochemistry is not merely a detail but a critical determinant of a molecule's function. By understanding these principles, researchers can design more potent, selective, and safer therapeutics.

The Imperative of Chirality: Why 3D Structure Dictates Biological Function

In the lock-and-key model of molecular interactions, biological targets like receptors and enzymes are overwhelmingly chiral. They are exquisitely sensitive to the three-dimensional shape of the molecules they interact with. Enantiomers (non-superimposable mirror images) and diastereomers (stereoisomers that are not mirror images) of a pyrrolidine derivative can, and often do, exhibit vastly different pharmacological profiles. One stereoisomer may be a potent agonist, while its mirror image could be inactive or even an antagonist. This fundamental concept, known as stereoselectivity, underscores the necessity of stereoselective synthesis and chiral purification in drug development.[3][4][5][6]

Figure 1: Conceptual diagram of chiral recognition at a receptor site.

Comparative Analysis of Biological Activities

This section delves into specific therapeutic areas where the stereochemistry of pyrrolidine derivatives dictates their biological efficacy.

Neuroreceptor Binding: Precision Targeting in the Central Nervous System

The precise geometry required for binding to neurotransmitter receptors makes this a classic area for observing stereoselectivity.

Case Study: Sigma (σ) Receptors

Sigma receptors are implicated in a variety of neurological processes and are targets for treating neuropsychiatric disorders. A study on N-substituted cis-N-[2-(3,4-dichlorophenyl)ethyl]-2-(1-pyrrolidinyl)cyclohexylamines revealed a stark difference in binding affinity between enantiomers. The (1R,2S) enantiomers consistently bound more potently to sigma receptors than their corresponding (1S,2R) mirror images. This highlights how the spatial arrangement of the pyrrolidinyl and dichlorophenyl-ethyl moieties is critical for optimal interaction with the receptor's binding pocket.[7]

Compound	Configuration	Sigma Receptor Affinity (Ki, nM)	Selectivity Profile
(-)-4	1R, 2S	0.49	Highly selective over PCP, kappa, and D2 receptors[7]
(+)-4	1S, 2R	> 100 (significantly lower affinity)	Not reported due to low affinity
(-)-5	trans isomer	Lower affinity than cis isomers	Demonstrates importance of diastereomeric configuration[7]

Expertise & Causality: The cis configuration is crucial for high affinity, indicating that the relative orientation of the two bulky substituents on the cyclohexyl ring positions the pyrrolidine moiety for a key interaction within the sigma receptor. Within the active cis diastereomer, the (1R,2S) absolute configuration presents the optimal 3D pharmacophore, likely by placing a key binding element, such as the nitrogen lone pair, in a precise orientation for a hydrogen bond or ionic interaction, which the (1S,2R) enantiomer cannot achieve.

Figure 3: Experimental workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The evidence is unequivocal: for pyrrolidine derivatives, stereochemistry is a paramount factor in determining biological activity. From precise receptor engagement in the CNS to potent enzyme inhibition and selective cytotoxicity, the three-dimensional architecture of these molecules dictates their therapeutic potential. This guide has demonstrated through specific case studies and quantitative data that even a subtle change in the spatial arrangement of atoms can lead to a profound difference in pharmacological effect.

For drug development professionals, this reinforces the need to invest in stereoselective synthesis and rigorous chiral analysis from the earliest stages of a project. Future research should continue to leverage computational docking and molecular dynamics to predict how different stereoisomers will interact with their targets, thereby accelerating the design of more effective and safer medicines built upon the versatile pyrrolidine scaffold.

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• Recent insights about pyrrolidine core skeletons in pharmacology. PMC - PubMed Central.
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• Stereoselective synthesis of pyrrolidine derivatives via reduction of substituted pyrroles. Organic Letters.
• Facile, Regio- and Diastereoselective Synthesis of Spiro-Pyrrolidine and Pyrrolizine Derivatives and Evaluation of Their Antiproliferative Activities.
• Application Notes and Protocols for Chiral Pyrrolidine Deriv
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS UniPA.
• Novel hydroxycinnamamide from morpholine and pyrrolidine: Synthesis, characterization, docking study, and anticancer activity against. rasayanjournal.co.in.
• A IC50 values for the most active pyrrolidines against human cervix...
• Novel potent 5-HT(3) receptor ligands based on the pyrrolidone structure: synthesis, biological evaluation, and computational rationalization of the ligand-receptor interaction modalities. PubMed.
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• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers.
• Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction. Organic Chemistry Portal.
• Diastereoselective synthesis of pyrrolidine derivatives via a one-pot nitro-Mannich/hydroamination cascade using base and gold catalysis.
• Pyrrolidine derivatives as antibacterial agents, current status and future prospects: a p
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.

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A Senior Application Scientist's Guide to Catalyst Performance in Chiral Pyrrolidine Synthesis

Abstract

The chiral pyrrolidine scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous FDA-approved therapeutics and high-value agrochemicals.[1][2] Its synthesis, particularly with precise stereochemical control, is a critical challenge for researchers in drug development and process chemistry. This guide offers a comparative performance evaluation of three dominant catalytic strategies for asymmetric pyrrolidine synthesis: organocatalysis, transition metal catalysis, and biocatalysis. By examining the mechanistic underpinnings, performance metrics, and operational considerations of each approach, this document serves as a practical resource for scientists to select the optimal catalytic system for their specific research and development objectives. We provide detailed experimental protocols and data-driven comparisons to facilitate informed decision-making in the laboratory.

Introduction: The Enduring Importance of Chiral Pyrrolidines

The pyrrolidine ring is a privileged N-heterocyclic motif prized for its conformational rigidity, metabolic stability, and ability to engage in crucial hydrogen bonding interactions.[3][4] These properties make it a highly sought-after structural unit in drug design. From the blockbuster ACE inhibitor Lisinopril to advanced antiviral agents, the demand for efficient and stereoselective access to substituted pyrrolidines is ever-increasing.[2]

The primary challenge lies in controlling the stereochemistry at one or more chiral centers on the pyrrolidine ring. Asymmetric catalysis provides the most elegant and atom-economical solution to this challenge. This guide will dissect the performance of three leading catalytic platforms, providing the necessary data to bridge the gap between theoretical potential and practical application.

Organocatalysis: The Proline-Catalyzed [3+2] Cycloaddition

Organocatalysis, utilizing small, metal-free organic molecules, has revolutionized asymmetric synthesis due to its operational simplicity, low toxicity, and ready availability of catalysts.[1][5] (S)-Proline and its derivatives are exemplary organocatalysts, effectively promoting reactions through enamine and iminium ion intermediates.[1][6] A classic application is the [3+2] cycloaddition of an aldehyde, an amino acid ester, and a dipolarophile.

Mechanism and Rationale

The catalytic cycle, initiated by the reaction of (S)-proline with an aldehyde, generates a chiral enamine. This enamine then acts as the nucleophile. Simultaneously, the amino acid ester and the second aldehyde molecule condense to form an azomethine ylide. The chiral enamine adds to the azomethine ylide in a stereocontrolled fashion, dictated by the steric environment created by the proline catalyst. Subsequent intramolecular cyclization and hydrolysis release the chiral pyrrolidine product and regenerate the catalyst.[6]

Scientist's Note: The choice of proline as a catalyst is strategic. Its secondary amine is essential for enamine formation, while the carboxylic acid group acts as an internal acid/base, facilitating proton transfers within the transition state to lower the activation energy.[6] This bifunctionality is key to its high efficiency.

Performance Data

The performance of proline and its derivatives is highly dependent on the substrates and reaction conditions. Below is a comparative summary for the synthesis of functionalized pyrrolidines.

Catalyst	Aldehyde	Dipolarophile	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)	Ref.
(S)-Proline (20 mol%)	Benzaldehyde	Dimethyl maleate	85	>95:5	96	[1]
(S)-Proline (20 mol%)	4-Nitrobenzaldehyde	N-Phenylmaleimide	92	90:10	99	[1]
(S)-5-Pyrrolidin-2-yltetrazole (10 mol%)	Cyclohexanone	β-Nitrostyrene	95	94:6 (anti/syn)	98 (anti)	[7]
Diarylprolinol Silyl Ether (10 mol%)	Propanal	β-Nitrostyrene	98	97:3 (syn/anti)	99 (syn)	[1]

Experimental Protocol: Proline-Catalyzed Synthesis of a 2,4-Disubstituted Pyrrolidine

This protocol is adapted from established literature procedures.[1]

• To a stirred solution of 4-nitrobenzaldehyde (1.0 mmol) and dimethyl maleate (1.2 mmol) in anhydrous DMSO (5 mL) at room temperature, add (S)-proline (0.20 mmol, 20 mol%).

• Add a solution of glycine methyl ester hydrochloride (1.2 mmol) and triethylamine (1.2 mmol) in DMSO (2 mL) dropwise over 10 minutes.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NH4Cl solution (10 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to afford the desired chiral pyrrolidine.

• Determine diastereomeric ratio by 1H NMR analysis and enantiomeric excess by chiral HPLC.

Catalytic Workflow Diagram

Caption: Proline-catalyzed [3+2] cycloaddition workflow.

Transition Metal Catalysis: Copper(I)-Catalyzed Asymmetric [3+2] Cycloaddition

Transition metal catalysis offers a powerful alternative, often achieving high turnovers and selectivities under mild conditions.[8][9] The copper(I)-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides is a particularly robust method for constructing highly substituted pyrrolidines.[10][11][12]

Mechanism and Rationale

This reaction involves the formation of an azomethine ylide from an imino ester, which is coordinated to a chiral copper(I) complex. The chiral ligand, typically a phosphine or a bis(oxazoline) (BOX) derivative, creates a well-defined chiral environment around the metal center. This chiral complex then coordinates with the dipolarophile (e.g., an electron-deficient alkene). The cycloaddition proceeds through a concerted or stepwise mechanism, with the facial selectivity dictated by the steric and electronic properties of the chiral ligand.[13]

Scientist's Note: The choice of the copper salt and ligand is critical. Cu(CH3CN)4BF4 is often used as it is a source of the active Cu(I) species.[14] The ligand's bite angle and steric bulk directly influence the enantioselectivity by controlling the orientation of the substrates in the coordination sphere.

Performance Data

Copper-catalyzed systems are renowned for their high efficiency and excellent stereocontrol across a broad range of substrates.

Ligand (mol%)	Dipolarophile	Yield (%)	dr (endo/exo)	ee (%, endo)	Ref.
Ph-BOX (5)	Diethyl maleate	95	>95:5	98	[12]
(S)-TF-BiphamPhos (3)	Ethyl 4,4,4-trifluorocrotonate	94	>20:1	97	[10]
Chiral N,O-Ligand (5)	(Z)-β-Fluoroacrylate	99	>20:1	99	[14][15]
Fesulphos (5)	N-Phenylmaleimide	98	>99:1	99	[11]

Experimental Protocol: Cu(I)/Ph-BOX Catalyzed Cycloaddition

This protocol is based on the work of Carretero and Adrio.[12]

• In a flame-dried Schlenk tube under an argon atmosphere, add Cu(CH3CN)4BF4 (0.05 mmol, 5 mol%) and (R)-Ph-BOX ligand (0.055 mmol, 5.5 mol%).

• Add anhydrous dichloromethane (DCM, 2 mL) and stir the mixture at room temperature for 30 minutes until a homogeneous solution is formed.

• Add the imino ester (1.0 mmol) and the alkene dipolarophile (1.2 mmol) to the catalyst solution.

• Add a mild base, such as triethylamine (1.5 mmol), to generate the azomethine ylide in situ.

• Stir the reaction at the specified temperature (e.g., 0 °C or rt) for 12-24 hours.

• Monitor the reaction by TLC. Once complete, pass the reaction mixture through a short pad of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield the enantiomerically enriched pyrrolidine.

• Determine the yield, dr, and ee using standard analytical techniques (NMR, chiral HPLC).

Catalytic Cycle Diagram

Caption: Workflow for IRED-catalyzed reduction with cofactor regeneration.

Comparative Analysis and Selection Guide

The optimal catalyst choice is dictated by the specific requirements of the synthesis, including scale, cost, substrate scope, and desired stereoselectivity.

Feature	Organocatalysis (Proline)	Transition Metal Catalysis (Cu)	Biocatalysis (IRED)
Stereoselectivity	Good to Excellent (90-99% ee)	Excellent (>95% ee typical)	Typically Excellent (>99% ee)
Catalyst Cost	Low to Moderate	High (ligand synthesis)	Moderate (enzyme production)
Catalyst Loading	High (5-30 mol%)	Low (0.5-5 mol%)	Varies (mg/mL)
Substrate Scope	Moderate to Broad	Broad	Often Substrate-Specific
Reaction Conditions	Mild, often solvent-free	Mild, requires inert atmosphere	Very Mild (aqueous, neutral pH)
Scalability	Good	Excellent	Good, requires fermentation capabilities
"Green" Chemistry	Good (metal-free)	Fair (metal removal needed)	Excellent (aqueous, biodegradable)

Recommendations:

• For early-stage discovery and diversity-oriented synthesis: Copper-catalyzed methods offer the broadest substrate scope and reliably high stereoselectivities.

• For large-scale, cost-sensitive synthesis of a specific target: Organocatalysis with simple catalysts like proline can be very effective. If a specific pyrrolidine is a long-term target, developing a dedicated biocatalytic route via directed evolution can be the most economical and sustainable option.

• For targets with challenging stereocenters or requiring the highest optical purity: Biocatalysis is often unmatched, providing access to products with >99.5% ee, which is critical for pharmaceutical applications.

Conclusion

The synthesis of chiral pyrrolidines is a well-developed field with multiple powerful catalytic solutions. Organocatalysis provides a simple and cost-effective entry point, transition metal catalysis offers broad scope and high efficiency, while biocatalysis delivers unparalleled selectivity under environmentally benign conditions. By understanding the fundamental principles and performance metrics outlined in this guide, researchers can strategically select and implement the most appropriate catalytic system to accelerate their research and development efforts in medicinal chemistry and beyond.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (R)-4-Methylpyrrolidin-2-one

This guide provides essential safety and logistical information for the proper handling and disposal of (R)-4-Methylpyrrolidin-2-one. As a substituted pyrrolidinone, this compound requires careful management to ensure personnel safety and environmental compliance. This document is intended for researchers, scientists, and drug development professionals who handle this chemical in a laboratory setting.

Core Principles: Hazard Identification and Risk Mitigation

Understanding the hazard profile of (R)-4-Methylpyrrolidin-2-one is fundamental to its safe management. While specific toxicological data for this exact enantiomer is limited, the safety profile can be inferred from related pyrrolidinone derivatives, such as N-Methyl-2-pyrrolidone (NMP) and 2-pyrrolidinone.

Primary Hazards:

• Health Hazards: This class of compounds is known to cause serious eye and skin irritation.[1][2][3] Vapors or mists may lead to respiratory tract irritation.[1][2] Notably, related compounds like NMP are classified as reproductive toxicants, suspected of damaging fertility or the unborn child.[2][4] Therefore, it is imperative to handle (R)-4-Methylpyrrolidin-2-one with appropriate caution, especially for personnel of child-bearing potential.

• Physical Hazards: (R)-4-Methylpyrrolidin-2-one is a combustible liquid.[1][4] Its vapors are heavier than air and can spread along floors, potentially forming explosive mixtures with air if heated intensely or exposed to an ignition source.[2] All work should be conducted away from open flames, sparks, and hot surfaces.[1][4][5]

Mandatory Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense against chemical exposure. The selection of PPE is not merely a checklist item; it is a scientifically-driven choice to create a barrier against specific chemical threats.

Protection Type	Specification	Rationale & Causality
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Butyl rubber).	Pyrrolidinones can be absorbed through the skin.[1][3] Gloves must be inspected before use and disposed of in accordance with laboratory practices after handling.[6]
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields, or tight-sealing chemical goggles. A face shield may be required for splash risks.	Direct contact can cause serious eye irritation.[4] Standard safety glasses alone do not protect against splashes.
Body Protection	Chemical-resistant lab coat or apron.	Prevents incidental skin contact and protects personal clothing from contamination.[4] Contaminated clothing must be removed immediately and decontaminated before reuse.[3]
Respiratory Protection	All handling of open containers must occur in a certified chemical fume hood.	This engineering control is critical for preventing the inhalation of vapors, which can cause respiratory irritation.[4] A respirator may be needed for large spills or in poorly ventilated areas.[7]

Standard Operating Procedure for Waste Disposal

All materials contaminated with (R)-4-Methylpyrrolidin-2-one, including the chemical itself, spent solutions, and contaminated consumables, must be treated as hazardous waste. Co-mingling this waste with non-hazardous trash is a serious regulatory violation and safety risk.

Step 1: Waste Segregation and Collection

• Designate a specific, properly labeled hazardous waste container for (R)-4-Methylpyrrolidin-2-one waste. The container must be made of a compatible material (e.g., glass or polyethylene) and have a secure, tight-fitting lid.

• The label must clearly state "Hazardous Waste" and identify the contents, including "(R)-4-Methylpyrrolidin-2-one."

• Never mix this waste with incompatible chemicals, such as strong oxidizing agents or strong acids, to avoid hazardous reactions.[8]

Step 2: Storage

• Store the sealed waste container in a designated satellite accumulation area. This area must be under the control of the laboratory operator.

• The storage location should be cool, well-ventilated, and away from heat or ignition sources.[4][5]

Step 3: Final Disposal

• Coordinate with your institution's Environmental Health & Safety (EHS) department for the pickup and disposal of the waste container.

• Waste must be disposed of through an approved and licensed waste disposal plant in accordance with all local, state, and federal regulations, such as those outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][8][9][10]

Emergency Protocol: Spill Management

Accidental spills require immediate and systematic action to contain the hazard and mitigate exposure. The following workflow outlines the decision-making and procedural steps for responding to a spill.

Caption: Decision workflow for managing a chemical spill.

Detailed Spill Cleanup Procedure (Small, Manageable Spills)

This protocol is for small spills that can be safely managed by trained laboratory personnel.

• Alert & Secure: Alert personnel in the immediate vicinity. Ensure the area is secure and prevent unauthorized entry.

• Don PPE: Wear all PPE as specified in the table above.

• Control Ignition Sources: Immediately turn off any nearby equipment, open flames, or other potential sources of ignition.[1][5]

• Ventilate: Ensure the chemical fume hood is operational or that the area is otherwise well-ventilated.

• Containment: Prevent the spill from spreading by covering drains and using absorbent pads or dikes around the perimeter of the spill.

• Absorption: Gently cover the spill with a non-combustible, inert absorbent material such as vermiculite, sand, or dry earth.[3][8][9] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Once the liquid is fully absorbed, carefully scoop the material using non-sparking tools and place it into a suitable, sealable container for hazardous waste.[1][5][6]

• Decontamination: Wipe the spill surface area clean with soap and water, working from the outside edge of the spill towards the center.[11] Place all cleaning materials into the hazardous waste container.

• Final Steps: Seal the waste container, label it clearly, and place it in the satellite accumulation area. Remove and dispose of contaminated PPE as hazardous waste. Wash hands and any exposed skin thoroughly. Report the incident to your laboratory supervisor or EHS department.

By adhering to these scientifically-grounded procedures, researchers can ensure the safe and compliant disposal of (R)-4-Methylpyrrolidin-2-one, protecting themselves, their colleagues, and the environment.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (R)-4-Methylpyrrolidin-2-one

This guide provides essential safety and handling protocols for (R)-4-Methylpyrrolidin-2-one (CAS No. 260061-31-2). As specific hazard data for this particular isomer is limited, this document is grounded in the established safety profile of its close structural analog, N-Methyl-2-pyrrolidone (NMP) (CAS No. 872-50-4). This approach represents a cornerstone of laboratory safety: in the absence of specific data, treat a chemical with the same precautions as its most hazardous known analog.

NMP is classified as a combustible liquid that causes skin and serious eye irritation, may cause respiratory irritation, and is a known reproductive toxicant that may damage fertility or the unborn child.[1][2][3][4] Therefore, rigorous adherence to the following personal protective equipment (PPE) and handling protocols is mandatory to ensure the safety of all laboratory personnel.

The Hierarchy of Controls: A Foundational Safety Principle

Before any discussion of PPE, it is critical to understand that PPE is the last line of defense. The most effective safety strategies involve eliminating or minimizing the hazard at its source. This principle, known as the Hierarchy of Controls, dictates the order of preference for implementing safety measures.

Caption: The Hierarchy of Controls prioritizes hazard mitigation strategies.

Hazard Assessment & Corresponding Protection

Understanding the specific risks posed by NMP, and by extension (R)-4-Methylpyrrolidin-2-one, allows us to select appropriate protective measures logically.

Hazard Class	Risk to Personnel	Required Control Measure
Skin Irritant & Absorption	Causes skin irritation and may be absorbed in harmful amounts.[5]	Engineering Control: Work within a chemical fume hood to contain vapors and prevent deposition on surfaces. PPE: Wear compatible chemical-resistant gloves and a lab coat.
Serious Eye Irritant	Causes serious eye irritation upon contact with liquid or vapor.[2]	PPE: Wear chemical safety goggles or a face shield at all times. Standard safety glasses are insufficient.
Respiratory Irritant	Vapors may cause respiratory tract irritation.	Engineering Control: All handling of open containers must occur within a certified chemical fume hood to maintain vapor concentrations below exposure limits.[6]
Reproductive Toxicity	May damage fertility or the unborn child.[2][4]	All Controls: Strict adherence to all engineering, administrative, and PPE protocols is required to minimize any potential exposure. Personnel who are pregnant, planning to become pregnant, or breastfeeding should be fully apprised of the risks.
Combustible Liquid	The material is combustible and vapors may form explosive mixtures with air if heated.[5][7] Flash point is approximately 91-93°C.[5][7]	Engineering & Administrative Controls: Store away from heat, sparks, and open flames.[6] Ensure all equipment is properly grounded to prevent static discharge.[8]

Detailed PPE Selection & Use Protocol

Merely wearing PPE is not enough; selecting the correct type and using it properly is paramount.

Step 1: Eye and Face Protection

• Mandatory: ANSI Z87.1-compliant chemical safety goggles are required whenever handling the chemical in any form.[6]

• Enhanced Protection: When there is a significant risk of splashing (e.g., transferring large volumes, heating solutions), a full-face shield must be worn in addition to chemical safety goggles.

Step 2: Skin and Body Protection

• Lab Coat: A flame-resistant lab coat with long sleeves and a fully fastened front is required.

• Gloves: Glove selection is the most critical decision for skin protection. The choice of material depends on its resistance to permeation and degradation by the chemical.[9]

  • Primary Recommendation: Butyl rubber or Neoprene gloves offer good to excellent resistance against pyrrolidones and similar solvents.[10]

  • Secondary Option: Nitrile gloves may be suitable for incidental splash protection but are not recommended for prolonged or immersive work.[11] If a splash occurs, nitrile gloves should be removed and replaced immediately.[11]

  • Glove Protocol:

    • Always inspect gloves for tears or pinholes before use.[12]

    • Use proper technique to remove gloves, avoiding contact between the outer glove surface and bare skin.[13]

    • Dispose of contaminated gloves as hazardous waste.[13] Do not reuse disposable gloves.

    • Wash hands thoroughly with soap and water after removing gloves.[3][14]

Step 3: Respiratory Protection

• Standard Operations: When work is conducted within a properly functioning chemical fume hood, a respirator is typically not required.[13] The fume hood serves as the primary respiratory protection.

• Emergency Situations: In the event of a large spill or failure of ventilation, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is necessary.[13] All personnel who may need to use a respirator must be fit-tested and trained in its proper use.

Operational and Disposal Plans

Pre-Handling Checklist

• Confirm the chemical fume hood is certified and functioning correctly (check airflow monitor).

• Ensure a safety shower and eyewash station are accessible and unobstructed.[5][6]

• Assemble all necessary PPE and inspect for damage.

• Locate the appropriate spill kit and waste container.

• Remove all ignition sources from the work area.[8]

Safe Handling Workflow

• Transport: Transport the chemical in a sealed, properly labeled container within a secondary containment carrier.

• Dispensing: Conduct all weighing and dispensing of the liquid inside the chemical fume hood.

• Heating: If heating is required, use a heating mantle or bead bath with temperature control. Do not use an open flame.

• Post-Handling: Tightly close the primary container.[6] Decontaminate any surfaces that may have been exposed.

Emergency Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[1][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1][6]

• Spill:

  • Evacuate non-essential personnel from the area.[13]

  • Wearing full PPE (including respiratory protection if necessary), contain the spill using an inert absorbent material like vermiculite or sand.[5][6] Do not use combustible materials.

  • Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.[5]

  • Ventilate and wash the spill area after material pickup is complete.[6]

Disposal Plan

• Waste Characterization: All (R)-4-Methylpyrrolidin-2-one waste and materials contaminated with it (e.g., gloves, absorbent pads, empty containers) must be treated as hazardous waste.[5]

• Collection: Dispose of contents and containers in an approved waste disposal plant.[3][14] Do not dispose of them down the drain.[15][16]

• Compliance: All waste disposal must be conducted in accordance with local, state, and federal regulations.[5][16]

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